1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

• CAS: 332040-86-5

Core Science & Biosynthesis

An In-depth Technical Guide on the Chemical Properties of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential biological activities of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione. The information is intended to support research and development efforts in medicinal chemistry and drug discovery.

Core Chemical Properties

1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione, also known as N-benzyl-2,3-dihydroxysuccinimide, is a derivative of succinimide, the five-membered ring structure of pyrrolidine-2,5-dione. The presence of a benzyl group on the nitrogen atom and two hydroxyl groups on the pyrrolidine ring at positions 3 and 4 are key structural features. The stereochemistry of the hydroxyl groups, arising from the use of chiral tartaric acid in its synthesis, is a critical determinant of its biological activity.

Table 1: General and Physicochemical Properties

Property	Value	Reference
IUPAC Name	1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione	N/A
Molecular Formula	C₁₁H₁₁NO₄	[1]
Molecular Weight	221.21 g/mol	[1]
CAS Number	75172-31-5 ((3R,4R)-isomer)	[1]
Melting Point	196-198 °C ((3R,4R)-isomer)	[1]
Appearance	Solid (predicted)	N/A
Solubility	Data not available	N/A

Synthesis and Experimental Protocols

The synthesis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione typically proceeds via the reaction of a tartaric acid derivative with benzylamine. A common strategy involves the formation of a tartaric anhydride intermediate, which is then reacted with benzylamine to form the succinimide ring.

Synthesis of the Precursor: Diacetyl-d-tartaric Anhydride

A key precursor for the synthesis of the (3R,4R) stereoisomer is diacetyl-d-tartaric anhydride, which is prepared from d-tartaric acid.

Experimental Protocol: Synthesis of Diacetyl-d-tartaric Anhydride [2]

• Materials:

  • Anhydrous, powdered d-tartaric acid (40 g, 0.27 mole)

  • Acetic anhydride (136 g, 1.33 moles)

  • Concentrated sulfuric acid (1.2 ml)

  • Dry benzene

  • Absolute ether

• Procedure:

  • A 500-ml three-necked round-bottomed flask is fitted with a liquid-sealed stirrer and two reflux condensers.

  • 40 g of anhydrous, powdered d-tartaric acid is placed in the flask.

  • A solution of 1.2 ml of concentrated sulfuric acid in 136 g of acetic anhydride is added to the flask, and stirring is initiated.

  • The mixture will warm, and the tartaric acid will dissolve. The solution is then gently heated under reflux with stirring for 10 minutes.

  • The solution is poured into a beaker and cooled for 1 hour in an ice bath to induce crystallization.

  • The crude crystalline product is collected on a Büchner funnel, washed twice with 20-ml portions of dry benzene.

  • The product is then stirred mechanically with 175 ml of cold absolute ether, filtered, and dried in a vacuum desiccator over phosphorus pentoxide and paraffin shavings for 24 hours.

• Yield: 41–44.5 g (71–77%)

• Melting Point: 133–134 °C

Synthesis of (3R,4R)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

Representative Experimental Protocol (Hypothetical):

• Materials:

  • Diacetyl-d-tartaric anhydride

  • Benzylamine

  • Anhydrous solvent (e.g., toluene, xylene, or DMF)

  • Silica gel for column chromatography

  • Eluent (e.g., ethyl acetate/hexane mixture)

• Procedure:

  • Diacetyl-d-tartaric anhydride (1 equivalent) is dissolved in an anhydrous solvent under an inert atmosphere.

  • Benzylamine (1 equivalent) is added dropwise to the solution at room temperature.

  • The reaction mixture is heated to reflux and monitored by thin-layer chromatography (TLC) for the consumption of starting materials and formation of the product.

  • Upon completion, the solvent is removed under reduced pressure.

  • The crude product is purified by silica gel column chromatography using a suitable eluent system to isolate the desired 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Note: This is a generalized, hypothetical protocol. The reaction of diacetyl-tartaric acid anhydride with aromatic primary amines can yield either imides or amides depending on the substitution pattern of the amine.[5]

Synthesis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Spectroscopic Data

Detailed spectroscopic data for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione is limited in the available literature. The following table summarizes the available and expected data.

Table 2: Spectroscopic Data

Technique	Data	Reference
¹H NMR	Data not available.	N/A
¹³C NMR	(D₂O with NaOD): δ 30.25, 57.00 (d, J=4.4 Hz), 60.32 (d, J=22.7 Hz), 60.97, 66.25 (d, J=31.5 Hz), 87.71, 100.09 (d, J=175.3 Hz), 130.68, 131.41, 132.82, 138.42, 155.95 ppm.	[6]
IR Spectroscopy	Expected peaks: C=O stretching (imide, ~1700-1770 cm⁻¹), O-H stretching (hydroxyl, ~3200-3600 cm⁻¹), C-N stretching, and aromatic C-H stretching.	N/A
Mass Spectrometry	Expected [M+H]⁺ at m/z 222.07.	N/A

Potential Biological Activities and Signaling Pathways

While specific biological data for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione is not extensively reported, the broader class of pyrrolidinedione and succinimide derivatives has been shown to exhibit a range of biological activities. This suggests potential therapeutic applications for the title compound.

Carbonic Anhydrase Inhibition

Derivatives of 3,4-dihydroxypyrrolidine-2,5-dione have been investigated as inhibitors of human carbonic anhydrase (hCA) isozymes I and II.[7] These enzymes are involved in various physiological processes, and their inhibition is a target for the treatment of conditions like glaucoma, edema, and epilepsy. For instance, some 3,4-dihydroxypyrrolidine-2,5-dione derivatives have shown Kᵢ values in the micromolar range against hCA I and II.[7]

Mechanism of Carbonic Anhydrase Inhibition.

Anticonvulsant Activity

The succinimide core is a well-known pharmacophore in anticonvulsant drugs. N-benzyl substituted succinimide and related amide derivatives have been extensively studied for their potential in treating epilepsy. For example, N-benzyl-2-acetamidopropionamide derivatives have shown potent activity in maximal electroshock-induced seizure tests in animal models.[3] The structural similarity of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione suggests that it may also possess anticonvulsant properties.

Conclusion

1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione is a chiral molecule with potential for biological activity, drawing from the established pharmacological profiles of succinimide and pyrrolidinedione derivatives. While a complete dataset on its chemical and biological properties is not yet available, this guide provides a foundational understanding based on existing literature for related compounds. Further research is warranted to fully elucidate its synthesis, spectroscopic characteristics, and therapeutic potential, particularly in the areas of enzyme inhibition and central nervous system disorders. The provided protocols and data can serve as a starting point for such investigations.

References

• 1. ptfarm.pl [ptfarm.pl]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and anticonvulsant activities of N-Benzyl-2-acetamidopropionamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (S)-1-benzyl-3-hydroxypyrrolidine-2,5-dione | C11H11NO3 | CID 10954694 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Synthesis of (E)-1-benzyl-4-benzylidenepyrrolidine-2, 3-dione: Spectroscopic Characterization and X-ray Structure Determination, Science Journal of Chemistry, Science Publishing Group [scichemj.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. tandfonline.com [tandfonline.com]

Unveiling the Structure of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed exploration of the structural elucidation of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione, a substituted succinimide derivative. Also known as N-Benzyltartrimide, this compound incorporates a benzyl group for increased lipophilicity and a dihydroxy-substituted pyrrolidine-2,5-dione core derived from tartaric acid, presenting a chiral scaffold with potential for further functionalization in medicinal chemistry. This document outlines the synthesis, spectroscopic characterization, and structural verification of this compound.

Chemical Structure and Properties

1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione possesses a central five-membered succinimide ring substituted with a benzyl group on the nitrogen atom and two hydroxyl groups on the 3 and 4 positions of the ring. The stereochemistry of the hydroxyl groups, derived from tartaric acid, dictates the overall chirality of the molecule.

Synthesis Pathway

The synthesis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione is typically achieved through the condensation of a tartaric acid derivative with benzylamine. A common and effective method involves the reaction of a tartaric acid ester, such as diethyl tartrate, with benzylamine. This reaction proceeds via nucleophilic attack of the amine on the ester carbonyls, followed by cyclization with the elimination of ethanol to form the stable five-membered imide ring. The stereochemistry of the starting tartaric acid is retained in the final product. For instance, using L-tartaric acid will yield the (3R,4R) stereoisomer.

To facilitate the reaction and improve yields, the hydroxyl groups of tartaric acid can be protected, for example, as acetates. The protected tartaric acid derivative is then reacted with benzylamine, followed by a deprotection step to yield the final dihydroxy product.

Figure 1: General Synthesis Workflow

Experimental Protocols

Protocol 1: Synthesis of (3R,4R)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione from L-Tartaric Acid

This protocol is based on established methods for the synthesis of N-substituted imides from dicarboxylic acids.

Materials:

• L-Tartaric acid

• Benzylamine

• Acetic anhydride

• Pyridine

• Toluene

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethanol

Procedure:

• Protection of Hydroxyl Groups: L-Tartaric acid is first acetylated by reacting with acetic anhydride in the presence of a catalytic amount of pyridine. The mixture is heated to facilitate the formation of O,O'-diacetyl-L-tartaric anhydride.

• Imide Formation: The resulting diacetylated anhydride is dissolved in a suitable solvent such as toluene. Benzylamine (1.1 equivalents) is added dropwise to the solution at room temperature. The reaction mixture is then heated to reflux for 2-4 hours to drive the condensation and cyclization, forming (3R,4R)-1-benzyl-3,4-bis(acetyloxy)pyrrolidine-2,5-dione.

• Work-up and Purification of Intermediate: After cooling, the reaction mixture is washed sequentially with dilute HCl, water, and saturated NaHCO₃ solution. The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude protected product. This intermediate can be purified by recrystallization from ethanol.

• Deprotection: The purified (3R,4R)-1-benzyl-3,4-bis(acetyloxy)pyrrolidine-2,5-dione is dissolved in a mixture of methanol and aqueous HCl. The solution is stirred at room temperature or gently warmed until the deprotection is complete (monitored by TLC).

• Final Isolation: The solvent is evaporated, and the residue is neutralized with a mild base. The aqueous layer is extracted with ethyl acetate. The combined organic extracts are dried and concentrated to yield the final product, 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione, which can be further purified by column chromatography or recrystallization.

Spectroscopic Data and Structure Elucidation

The structural confirmation of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione is achieved through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of the molecule.

Table 1: 13C NMR Spectroscopic Data for (3R,4R)-1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione

Chemical Shift (δ) ppm	Assignment
30.25	Benzyl -CH₂-
57.00 (d, J=4.4 Hz)	Pyrrolidine C3/C4-OH
60.32 (d, J=22.7 Hz)	Pyrrolidine C3/C4-OH
130.68	Aromatic C (Benzyl)
131.41	Aromatic C (Benzyl)
132.82	Aromatic C (Benzyl)
138.42	Aromatic C-ipso (Benzyl)
155.95	Carbonyl C=O (Pyrrolidine-2,5-dione)
Note: Data obtained from a publicly available source for the (3R,4R) stereoisomer in D₂O with NaOD.[1] The complex splitting patterns for the C3/C4 carbons are noted as reported.

Predicted 1H NMR Data:

Based on the structure and data from analogous compounds, the following proton NMR signals are anticipated (in CDCl₃):

• ~7.3 ppm (m, 5H): Aromatic protons of the benzyl group.

• ~4.7 ppm (s, 2H): Methylene protons (-CH₂-) of the benzyl group.

• ~4.5 ppm (s, 2H): Methine protons (-CH-OH) at the C3 and C4 positions of the pyrrolidine ring. The chemical shift and multiplicity may vary depending on stereochemistry and solvent.

• ~3.5 ppm (br s, 2H): Hydroxyl protons (-OH). This signal is exchangeable with D₂O.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

Table 2: Predicted Infrared Absorption Bands

Wavenumber (cm⁻¹)	Functional Group Assignment
3500-3200 (broad)	O-H stretch (hydroxyl groups)
3100-3000	Aromatic C-H stretch
2950-2850	Aliphatic C-H stretch (benzyl CH₂)
~1770 and ~1700	C=O stretch (asymmetric and symmetric, imide)
1600-1450	Aromatic C=C stretch
~1100	C-O stretch (hydroxyl)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.

Table 3: Predicted Mass Spectrometry Data

m/z Value	Fragment Assignment
221.07	[M]⁺, Molecular ion (Calculated for C₁₁H₁₁NO₄)
130.06	[M - C₆H₅CH₂]⁺, Loss of the benzyl group
91.05	[C₇H₇]⁺, Tropylium ion (benzyl fragment)

Logical Framework for Structure Confirmation

The following diagram illustrates the logical flow for confirming the structure of the synthesized compound.

Figure 2: Structure Elucidation Workflow

Conclusion

The structural elucidation of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione is reliably achieved through a combination of a rational synthetic approach starting from tartaric acid and benzylamine, followed by comprehensive spectroscopic analysis. The collective data from NMR, IR, and mass spectrometry provide unambiguous evidence for the assigned structure, offering a solid foundation for its use in further research and development activities, particularly in the design and synthesis of novel chiral molecules for pharmaceutical applications.

References

• 1. rsc.org [rsc.org]

An In-depth Technical Guide to the Synthesis and Characterization of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide details the synthesis and characterization of 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione, a derivative of the succinimide scaffold. While direct literature on this specific dihydroxy compound is scarce, this document outlines a feasible synthetic pathway via the dihydroxylation of N-benzylmaleimide. The guide provides detailed experimental protocols for the synthesis of the precursor and its subsequent conversion to the target molecule. Furthermore, it describes standard characterization techniques and presents expected data in a structured format. This document also includes visualizations of the synthetic workflow and potential logical relationships based on the known biological activities of similar pyrrolidine-2,5-dione derivatives, offering a comprehensive resource for researchers interested in this class of compounds.

Introduction

Pyrrolidine-2,5-diones, also known as succinimides, are a class of five-membered heterocyclic compounds that are of significant interest in medicinal chemistry. Their derivatives are known to possess a wide range of biological activities, including antimicrobial, anticonvulsant, and antitumor properties. The introduction of hydroxyl groups at the 3 and 4 positions of the pyrrolidine-2,5-dione ring can increase the molecule's polarity and potential for hydrogen bonding, which may influence its pharmacokinetic and pharmacodynamic properties. This guide focuses on the synthesis and characterization of a specific derivative, 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Proposed Synthesis Pathway

The proposed synthesis of 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione involves a two-step process, starting from readily available reagents. The first step is the synthesis of the precursor, N-benzylmaleimide, from maleic anhydride and benzylamine. The second, and key, step is the syn-dihydroxylation of the double bond in N-benzylmaleimide to yield the target diol.

Caption: Proposed two-step synthesis of 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Experimental Protocols

Synthesis of N-Benzylmaleimide

This protocol is adapted from a general procedure for the synthesis of N-substituted maleimides.

Materials:

• Maleic anhydride

• Benzylamine

• Glacial acetic acid

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve maleic anhydride (1.0 eq) in glacial acetic acid.

• To this solution, add benzylamine (1.0 eq) dropwise with stirring. An exothermic reaction may be observed.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• Pour the reaction mixture into ice-cold water to precipitate the product.

• Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

• The crude product can be purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture.

Synthesis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

This protocol describes a Sharpless asymmetric dihydroxylation, which can be adapted for a non-asymmetric synthesis by omitting the chiral ligands.

Materials:

• N-Benzylmaleimide

• N-methylmorpholine N-oxide (NMO)

• Osmium tetroxide (OsO₄), 4% solution in water

• tert-Butanol

• Water

• Sodium sulfite

• Ethyl acetate

• Magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve N-benzylmaleimide (1.0 eq) in a 1:1 mixture of tert-butanol and water.

• Add N-methylmorpholine N-oxide (NMO) (1.2 eq) to the solution and stir until dissolved.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a catalytic amount of osmium tetroxide solution (e.g., 0.02 eq) to the reaction mixture with vigorous stirring.

• Allow the reaction to stir at 0 °C and then warm to room temperature, monitoring the progress by TLC.

• Once the reaction is complete, quench the reaction by adding solid sodium sulfite and stir for 30 minutes.

• Extract the aqueous mixture with ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude product.

• The product can be purified by column chromatography on silica gel.

Characterization Data

The following tables summarize the expected characterization data for the synthesized compounds.

Table 1: Physicochemical and Spectroscopic Data for N-Benzylmaleimide

Property	Expected Value
Molecular Formula	C₁₁H₉NO₂
Molecular Weight	187.19 g/mol
Appearance	White to off-white solid
Melting Point	69-72 °C
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	7.20-7.40 (m, 5H, Ar-H), 6.70 (s, 2H, CH=CH), 4.65 (s, 2H, N-CH₂)
¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	170.5 (C=O), 136.0 (Ar-C), 134.2 (CH=CH), 129.0 (Ar-CH), 128.5 (Ar-CH), 128.0 (Ar-CH), 42.5 (N-CH₂)
IR (KBr, cm⁻¹)	~3030 (Ar C-H), ~1710 (C=O, imide), ~1600 (C=C)

Table 2: Expected Physicochemical and Spectroscopic Data for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

Property	Expected Value
Molecular Formula	C₁₁H₁₁NO₄
Molecular Weight	221.21 g/mol
Appearance	White to pale yellow solid
Melting Point	To be determined
¹H NMR (DMSO-d₆, 400 MHz) δ (ppm)	7.20-7.40 (m, 5H, Ar-H), 5.0-5.5 (br s, 2H, OH), 4.60 (s, 2H, N-CH₂), 4.2-4.4 (m, 2H, CH-OH)
¹³C NMR (DMSO-d₆, 100 MHz) δ (ppm)	~175 (C=O), ~137 (Ar-C), ~128 (Ar-CH), ~70 (CH-OH), ~42 (N-CH₂)
IR (KBr, cm⁻¹)	~3400 (O-H, broad), ~3030 (Ar C-H), ~1700 (C=O, imide)
Mass Spectrometry (ESI+)	m/z 222.07 [M+H]⁺, 244.05 [M+Na]⁺

Logical Relationships and Potential Biological Significance

Derivatives of pyrrolidine-2,5-dione are known to interact with various biological targets. The introduction of dihydroxy functionality could modulate these interactions. The following diagram illustrates a logical workflow for investigating the biological potential of the synthesized compound.

Caption: A logical workflow for the biological evaluation of the target compound.

Conclusion

This technical guide provides a comprehensive overview of a plausible synthetic route and characterization of 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione. The detailed experimental protocols and expected data serve as a valuable resource for researchers aiming to synthesize and study this and related compounds. The exploration of potential biological activities, guided by the provided workflow, may uncover novel therapeutic applications for this class of molecules. Further research is warranted to validate the proposed synthesis and to fully elucidate the biological profile of this interesting succinimide derivative.

An In-depth Technical Guide on the Mechanism of Action of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione and Its Analogs

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the mechanism of action of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione and structurally related compounds. The primary focus of this document is on the inhibition of carbonic anhydrases, a key therapeutic target. Additionally, the guide explores the tyrosinase inhibitory activity of similar pyrrolidine-2,5-dione scaffolds, offering a broader perspective on the pharmacological potential of this chemical class. The information presented herein is supported by quantitative data, detailed experimental protocols, and visual diagrams of relevant signaling pathways and workflows.

Core Mechanism of Action: Carbonic Anhydrase Inhibition

Derivatives of 3,4-dihydroxypyrrolidine-2,5-dione have been identified as inhibitors of human carbonic anhydrase (hCA) isozymes I and II.[1] Carbonic anhydrases are metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[2][3] These enzymes play a crucial role in a variety of physiological processes, including pH regulation, CO2 homeostasis, respiration, and ion transport.[1][2][3] The inhibition of specific CA isozymes is a therapeutic strategy for a range of disorders such as glaucoma, edema, and certain types of cancer.[1]

Studies on a series of 3,4-dihydroxypyrrolidine-2,5-dione derivatives have shown that these compounds act as competitive inhibitors of both hCA I and hCA II.[1]

Quantitative Data: Inhibition of Human Carbonic Anhydrase Isozymes

The inhibitory activity of 3,4-dihydroxypyrrolidine-2,5-dione derivatives against hCA I and hCA II has been quantified by determining their inhibition constants (Kᵢ). The data for a selection of these compounds are summarized in the table below.[1]

Compound	Target Enzyme	Inhibition Constant (Kᵢ) in µM	Inhibition Type
Derivative 10	hCA I	112.7	Competitive
hCA II	3.5	Competitive
Derivative 11	hCA I	158.4	Competitive
hCA II	4.2	Competitive
Derivative 12	hCA I	441.5	Competitive
hCA II	10.76	Competitive
Derivative 13	hCA I	398.2	Competitive
hCA II	8.9	Competitive
Acetazolamide (Control)	hCA I	Not specified in abstract	-
hCA II	Not specified in abstract	-

Note: The specific structures for compounds 10-13, including the 1-benzyl derivative, are detailed in the full publication. The provided data demonstrates the potent inhibitory activity of this class of compounds, particularly against hCA II.[1]

Signaling Pathway: Carbonic Anhydrase and pH Regulation

The inhibition of carbonic anhydrase by 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione and its analogs directly impacts cellular pH regulation by disrupting the equilibrium between carbon dioxide and bicarbonate. This mechanism is fundamental to many physiological processes.

Caption: Inhibition of Carbonic Anhydrase by 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Experimental Protocol: Carbonic Anhydrase Inhibition Assay

The inhibitory effects of 3,4-dihydroxypyrrolidine-2,5-dione derivatives on hCA I and II are determined using an esterase assay with 4-nitrophenyl acetate (4-NPA) as the substrate.[1]

Caption: Workflow for determining carbonic anhydrase inhibition.

Related Mechanism of Action: Tyrosinase Inhibition by Pyrrolidine-2,5-dione Analogs

A family of compounds structurally related to the core pyrrolidine-2,5-dione scaffold, namely hydroxybenzylidenyl pyrrolidine-2,5-diones, has been identified as potent inhibitors of tyrosinase.[4] Tyrosinase is a key enzyme in the melanin biosynthesis pathway, and its inhibition is a target for agents that address hyperpigmentation.[4] While these compounds are structurally distinct from 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione, their activity highlights a broader potential for this chemical class.

One of the most potent compounds in this series, referred to as HMP, demonstrated competitive inhibition of mushroom tyrosinase and was also effective in reducing melanin production in B16F10 melanoma cells.[4]

Quantitative Data: Tyrosinase Inhibition by a Hydroxybenzylidenyl Pyrrolidine-2,5-dione Derivative (HMP)

Parameter	Value	Comparison (Kojic Acid)
IC₅₀ (Mushroom Tyrosinase)	2.23 ± 0.44 µM	20.99 ± 1.80 µM
Inhibition Type	Competitive	-
Kᵢ	0.424 µM (at 1.25 µM)	-
1.82 µM (at 20 µM)	-

Data from a study on hydroxybenzylidenyl pyrrolidine-2,5-dione derivatives.[4]

Signaling Pathway: Melanin Synthesis and Tyrosinase Inhibition

The inhibition of tyrosinase directly interrupts the melanin synthesis pathway, leading to a reduction in pigment production. This pathway is regulated by various signaling cascades that converge on the transcription of tyrosinase and other melanogenic enzymes.[1][4][5]

Caption: Inhibition of Tyrosinase in the Melanin Synthesis Pathway.

Experimental Protocol: Mushroom Tyrosinase Inhibition Assay

The inhibitory activity of compounds against mushroom tyrosinase is commonly assessed by monitoring the oxidation of L-DOPA to dopachrome.[4]

Caption: Workflow for determining tyrosinase inhibition.

Conclusion

The primary, well-documented mechanism of action for the 3,4-dihydroxypyrrolidine-2,5-dione class of compounds is the competitive inhibition of carbonic anhydrase isozymes I and II. This activity presents a promising avenue for the development of therapeutics targeting conditions where CA modulation is beneficial. Furthermore, the potent tyrosinase inhibitory activity of structurally related pyrrolidine-2,5-diones suggests that this scaffold is a versatile platform for designing enzyme inhibitors for various therapeutic applications. Further research is warranted to fully elucidate the structure-activity relationships and to explore the potential of these compounds against a wider range of biological targets.

References

• 1. Signaling Pathways in Melanogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carbonic anhydrase - Wikipedia [en.wikipedia.org]
• 3. Carbonic anhydrase versatility: from pH regulation to CO2 sensing and metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Melanin Synthesis Pathways [skinwhiteningscience.com]
• 5. researchgate.net [researchgate.net]

Technical Whitepaper: Biological Activity of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione and Structurally Related Analogs

Audience: Researchers, scientists, and drug development professionals.

Introduction

The pyrrolidine-2,5-dione scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities. The introduction of a benzyl group at the 1-position and hydroxyl groups on the pyrrolidine ring suggests potential for various pharmacological effects, including anti-inflammatory, anticancer, and enzyme inhibitory activities. This whitepaper synthesizes the available data on close structural analogs to build a predictive profile for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Potential Biological Activities Based on Structural Analogs

Based on the existing literature for related compounds, the following biological activities can be anticipated for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione:

• Tyrosinase Inhibition: Hydroxybenzylidenyl pyrrolidine-2,5-dione derivatives have been identified as potent inhibitors of tyrosinase, a key enzyme in melanin synthesis.[1][2][3][4]

• Anti-inflammatory Activity: Benzyl pyrrolone derivatives have shown significant in vivo anti-inflammatory effects, suggesting that the benzyl and pyrrolone moieties contribute to this activity.[5][6]

• Anticancer Activity: The 2,5-diketopiperazine scaffold, which shares the core dione feature, is present in many natural and synthetic compounds with notable anticancer properties.[7][8][9][10][11]

Quantitative Data Summary

The following tables summarize the quantitative data for the biological activities of compounds structurally related to 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Table 1: Tyrosinase Inhibitory Activity of Hydroxybenzylidenyl Pyrrolidine-2,5-dione Derivatives

Compound	Target/Assay	IC50 (µM)	% Inhibition (at concentration)	Reference
3f (HMP)	Mushroom Tyrosinase (L-DOPA oxidase activity)	2.23 ± 0.44	83.87% (at 20 µM)	[1][2]
Kojic Acid	Mushroom Tyrosinase	20.99 ± 1.80	Not Reported	[1][2]

Table 2: Anti-inflammatory Activity of Benzyl Pyrrolone Derivatives

Compound	Assay	% Inhibition of Inflammation (after 5h)	% Suppression of TNF-α	Reference
2b	Carrageenan-induced paw edema	71.47%	60.90%	[5]
3b	Carrageenan-induced paw edema	76.22%	65.03%	[5]
Indomethacin	Carrageenan-induced paw edema	80.98%	68.84%	[5]

Table 3: Anticancer Activity of 3,6-diunsaturated 2,5-diketopiperazine Derivatives

Compound	Cell Line	IC50 (µM)	Reference
11	A549 (Lung Carcinoma)	1.2	[7]
11	HeLa (Cervical Cancer)	0.7	[7]

Experimental Protocols

Mushroom Tyrosinase Inhibition Assay

This protocol is based on the methods described for testing hydroxybenzylidenyl pyrrolidine-2,5-dione derivatives.[1][2][12][13][14][15][16]

Objective: To determine the inhibitory effect of a test compound on the activity of mushroom tyrosinase.

Materials:

• Mushroom tyrosinase

• L-DOPA (substrate)

• Test compound

• Kojic acid (positive control)

• Phosphate buffer (pH 6.8)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare solutions of the test compound and kojic acid in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the phosphate buffer, test compound solution (or control), and mushroom tyrosinase solution.

• Pre-incubate the mixture at a specified temperature (e.g., 37°C) for a short period (e.g., 10 minutes).

• Initiate the reaction by adding the L-DOPA solution to each well.

• Measure the absorbance at 490 nm at regular intervals to monitor the formation of dopachrome.

• Calculate the percentage of inhibition using the formula: [(C - C0) - (T - T0)] / (C - C0) * 100, where C is the absorbance of the control with the enzyme, C0 is the absorbance of the control without the enzyme, T is the absorbance of the test sample with the enzyme, and T0 is the absorbance of the test sample without the enzyme.[13]

• Determine the IC50 value by plotting the percentage of inhibition against the concentration of the test compound.

Carrageenan-Induced Paw Edema in Rats

This in vivo protocol is a standard method for evaluating the anti-inflammatory activity of compounds, as described for benzyl pyrrolones.[5][17][18][19]

Objective: To assess the in vivo anti-inflammatory effect of a test compound by measuring the reduction of carrageenan-induced paw edema.

Materials:

• Wistar rats

• Carrageenan solution (1%)

• Test compound

• Indomethacin (positive control)

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Plethysmometer

Procedure:

• Fast the animals overnight prior to the experiment.

• Administer the test compound, indomethacin, or vehicle orally to different groups of rats.

• After a set time (e.g., 1 hour), inject a 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measure the paw volume using a plethysmometer at specified time intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

Signaling Pathways

The anti-inflammatory effects of structurally related compounds, such as benzyl pyrrolones, are often mediated through the modulation of key inflammatory signaling pathways. The inhibition of pro-inflammatory cytokines like TNF-α suggests an interaction with the NF-κB signaling pathway.[5]

TNF-α Signaling Pathway

Tumor Necrosis Factor-alpha (TNF-α) is a critical pro-inflammatory cytokine.[20][21][22][23][24] Its binding to its receptor (TNFR1) can initiate a signaling cascade that leads to the activation of NF-κB.[20][21][23]

TNF-α Signaling Cascade leading to NF-κB Activation.

General Experimental Workflow for In Vivo Anti-inflammatory Assay

The following diagram illustrates a typical workflow for an in vivo anti-inflammatory study.

Workflow for Carrageenan-Induced Paw Edema Assay.

Conclusion

While direct experimental evidence for the biological activity of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione is currently lacking, the analysis of its structural analogs provides a strong basis for predicting its potential therapeutic properties. The presence of the benzyl and pyrrolidine-2,5-dione moieties suggests likely anti-inflammatory and anticancer activities. Furthermore, the hydroxyl substitutions point towards a potential for tyrosinase inhibition. The experimental protocols and pathway analyses presented in this whitepaper offer a solid framework for the future investigation and development of this and related compounds. Further research is warranted to synthesize and evaluate 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione to confirm these predicted activities.

References

• 1. Synthesis and biological activity of hydroxybenzylidenyl pyrrolidine-2,5-dione derivatives as new potent inhibitors of tyrosinase - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis and biological activity of hydroxybenzylidenyl pyrrolidine-2,5-dione derivatives as new potent inhibitors of tyrosinase - MedChemComm (RSC Publishing) DOI:10.1039/C0MD00234H [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and biological activity of hydroxybenzylidenyl pyrrolidine-2,5-dione derivatives as new potent inhibitors of tyrosinase | Semantic Scholar [semanticscholar.org]
• 5. Design and Synthesis of Butenolide-based Novel Benzyl Pyrrolones: Their TNF-α based Molecular Docking with In vivo and In vitro Anti-inflammatory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2(3H)Pyrrolone – a Biologically Active Scaffold (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 7. Design, Synthesis, and Anticancer Activity of Novel 3,6-Diunsaturated 2,5-Diketopiperazines [mdpi.com]
• 8. 2,5-Diketopiperazines (DKPs): Promising Scaffolds for Anticancer Agents. | Semantic Scholar [semanticscholar.org]
• 9. profiles.wustl.edu [profiles.wustl.edu]
• 10. researchgate.net [researchgate.net]
• 11. 2,5-Diketopiperazines (DKPs): Promising Scaffolds for Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Tyrosinase inhibition assay [bio-protocol.org]
• 14. 2.4. Tyrosinase Inhibition Assay [bio-protocol.org]
• 15. content.abcam.com [content.abcam.com]
• 16. activeconceptsllc.com [activeconceptsllc.com]
• 17. scielo.br [scielo.br]
• 18. In vitro and in vivo evaluation of anti-inflammatory activities of ethanol extract from Lom-Am-Ma-Pruek remedy for pain relief - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. creative-diagnostics.com [creative-diagnostics.com]
• 21. Frontiers | The Balance of TNF Mediated Pathways Regulates Inflammatory Cell Death Signaling in Healthy and Diseased Tissues [frontiersin.org]
• 22. Tumor Necrosis Factor Alpha Signaling and Organogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. TNF Signaling Pathway | Thermo Fisher Scientific - HK [thermofisher.com]
• 24. cusabio.com [cusabio.com]

An In-Depth Technical Guide to the Synthesis and Activity of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and biological activity of 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione derivatives, with a particular focus on their role as potent tyrosinase inhibitors. This document offers detailed experimental protocols, quantitative activity data, and visual representations of key processes to support research and development in this area.

Introduction

Pyrrolidine-2,5-dione, also known as the succinimide ring, is a versatile scaffold in medicinal chemistry, forming the core of various compounds with a wide range of biological activities. The introduction of a 1-benzyl group and hydroxyl substitutions on the pyrrolidine ring has led to the development of derivatives with significant therapeutic potential. Notably, these compounds have emerged as potent inhibitors of tyrosinase, a key enzyme in melanin biosynthesis, making them promising candidates for the development of skin-lightening agents and treatments for hyperpigmentation disorders.

Synthesis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione Derivatives

The synthesis of hydroxybenzylidenyl pyrrolidine-2,5-dione derivatives generally involves a condensation reaction between N-benzylsuccinimide and a substituted benzaldehyde. A general workflow for this synthesis is outlined below.

General Synthesis Workflow

Caption: General synthesis workflow for hydroxybenzylidenyl pyrrolidine-2,5-dione derivatives.

Detailed Experimental Protocol: Synthesis of (Z)-1-benzyl-3-(3-hydroxy-4-methoxybenzylidene)pyrrolidine-2,5-dione (Compound 3f/HMP)

This protocol is based on the synthesis of a highly potent tyrosinase inhibitor, compound 3f (HMP), as described in the literature.[1]

Materials:

• N-benzylsuccinimide

• 3-Hydroxy-4-methoxybenzaldehyde

• Methanol (MeOH)

• Basic alumina (Brockmann I, standard grade, ~150 mesh)

• Standard laboratory glassware and reflux apparatus

Procedure:

• A mixture of N-benzylsuccinimide (1.0 eq), 3-hydroxy-4-methoxybenzaldehyde (1.2 eq), and basic alumina (4.0 g/mmol of N-benzylsuccinimide) in methanol is prepared.

• The reaction mixture is refluxed for a period ranging from 1.5 to 42 hours, with the reaction progress monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, the mixture is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The resulting crude product is purified by recrystallization from a suitable solvent to yield the pure (Z)-1-benzyl-3-(3-hydroxy-4-methoxybenzylidene)pyrrolidine-2,5-dione.

Biological Activity: Tyrosinase Inhibition

A significant biological activity of this class of compounds is the inhibition of tyrosinase, a copper-containing enzyme that catalyzes the rate-limiting steps of melanogenesis.

Tyrosinase Inhibition Pathway and Mechanism

Tyrosinase catalyzes the hydroxylation of L-tyrosine to L-DOPA (3,4-dihydroxyphenylalanine) and the subsequent oxidation of L-DOPA to dopaquinone. Dopaquinone is a precursor for melanin synthesis. Competitive inhibitors, such as the potent 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione derivative HMP, bind to the active site of the enzyme, preventing the substrate (L-tyrosine or L-DOPA) from binding and thus inhibiting melanin production.[1]

Caption: Competitive inhibition of the tyrosinase-catalyzed melanin synthesis pathway.

Quantitative Activity Data

The tyrosinase inhibitory activity of a series of hydroxybenzylidenyl pyrrolidine-2,5-dione derivatives was evaluated. The results are summarized in the table below.[1]

Compound	Substituents on Benzylidene Ring	% Inhibition at 20 µM	IC50 (µM)
3a	2-OH	50.12	> 20
3b	3-OH	25.34	> 20
3c	4-OH	45.67	> 20
3d	2-OH, 4-OH	33.89	> 20
3e	2-OH, 5-OH	42.11	> 20
3f (HMP)	3-OH, 4-OCH3	83.87	2.23 ± 0.44
3g	2-OCH3	15.78	> 20
3h	3-OCH3	18.92	> 20
3i	4-OCH3	22.45	> 20
3j	2-OCH3, 4-OCH3	12.34	> 20
3k	3-OCH3, 4-OCH3	28.76	> 20
3l	3-OCH3, 4-OH	52.33	> 20
Kojic Acid	(Positive Control)	47.45	20.99 ± 1.80

Data represents the mean of three independent experiments.

The data clearly indicates that compound 3f (HMP) , with a 3-hydroxy and 4-methoxy substitution pattern on the benzylidene ring, is the most potent inhibitor of mushroom tyrosinase, with an IC50 value significantly lower than that of the well-known tyrosinase inhibitor, kojic acid.[1]

Experimental Protocol: In Vitro Mushroom Tyrosinase Inhibition Assay

This protocol outlines the procedure for determining the tyrosinase inhibitory activity of the synthesized compounds using L-DOPA as a substrate.

Materials:

• Mushroom tyrosinase (from Agaricus bisporus)

• L-DOPA (3,4-dihydroxyphenylalanine)

• Phosphate buffer (pH 6.8)

• Test compounds dissolved in DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Prepare stock solutions of the test compounds and kojic acid (positive control) in DMSO.

• In a 96-well plate, add 20 µL of phosphate buffer, 100 µL of the test compound solution (at various concentrations), and 20 µL of mushroom tyrosinase solution (in phosphate buffer).

• Incubate the plate at 25°C for 5 minutes.

• Initiate the reaction by adding 20 µL of L-DOPA solution to each well.

• Immediately measure the absorbance at 475 nm using a microplate reader at 37°C.

• The percentage of tyrosinase inhibition is calculated using the following formula: % Inhibition = [1 - (Sample Absorbance / Control Absorbance)] x 100

Conclusion

1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione derivatives, particularly those with specific hydroxy and methoxy substitution patterns on the benzylidene moiety, have demonstrated significant tyrosinase inhibitory activity. The detailed synthetic and bioassay protocols provided in this guide offer a solid foundation for researchers and drug development professionals to further explore this promising class of compounds for applications in dermatology and cosmetology. The potent and competitive inhibitory mechanism of compounds like HMP highlights their potential for targeted drug design. Further in vivo studies are warranted to fully elucidate their therapeutic efficacy and safety profiles.

References

• 1. researchgate.net [researchgate.net]

In-Depth Technical Guide: Spectroscopic Data for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for the compound 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione. Due to the limited availability of a complete public dataset for this specific molecule, this document focuses on the reported data for its stereoisomer, (3R,4R)-1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione, and outlines general experimental protocols applicable for the spectroscopic analysis of this class of compounds.

Spectroscopic Data Summary

The following tables summarize the available quantitative spectroscopic data for (3R,4R)-1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Table 1: ¹³C NMR Spectroscopic Data for (3R,4R)-1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione [1]

Chemical Shift (δ) in ppm	Coupling Constant (J) in Hz
30.25
57.00	d, J = 4.4
60.32	d, J = 22.7
60.97
66.25	d, J = 31.5
87.71
100.09	d, J = 175.3
130.68
131.41
132.82
138.42
155.95

Table 2: High-Resolution Mass Spectrometry (HRMS) Data for (3R,4R)-1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione

Ion	Calculated m/z
[M+H]⁺	222.0761

Note: While a calculated HRMS value is referenced in the literature, the experimentally observed value and detailed fragmentation patterns are not publicly available at this time.

¹H NMR and IR Spectroscopy:

Experimental Protocols

The following are detailed methodologies for the key experiments required to obtain comprehensive spectroscopic data for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to elucidate the chemical structure and stereochemistry of the molecule.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Sample Preparation:

• Weigh approximately 5-10 mg of the purified compound.

• Dissolve the sample in a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O). The choice of solvent will depend on the solubility of the compound. For the available ¹³C NMR data, D₂O with a drop of NaOD was used.[1]

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition Parameters (General):

• Pulse Program: Standard single-pulse experiment (zg30 or similar).

• Solvent: D₂O with a drop of NaOD.[1]

• Temperature: 298 K.

• Spectral Width: 0-12 ppm.

• Number of Scans: 16-64 (adjust for optimal signal-to-noise ratio).

• Relaxation Delay: 1-2 seconds.

• Referencing: The residual solvent peak can be used for referencing (e.g., D₂O at ~4.79 ppm).

¹³C NMR Acquisition Parameters (General):

• Pulse Program: Proton-decoupled ¹³C experiment (zgpg30 or similar).

• Solvent: D₂O with a drop of NaOD.[1]

• Reference: 3-(trimethylsilyl)-propionic-2,2,3,3-d4 acid sodium salt set at 0.00 ppm.[1]

• Temperature: 298 K.

• Spectral Width: 0-200 ppm.

• Number of Scans: 1024 or more (due to the low natural abundance of ¹³C).

• Relaxation Delay: 2-5 seconds.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Instrumentation: An FTIR spectrometer.

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal is clean.

• Place a small amount of the solid sample directly onto the ATR crystal.

• Apply pressure using the anvil to ensure good contact between the sample and the crystal.

Data Acquisition (General):

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

• A background spectrum of the empty ATR crystal should be collected prior to sample analysis.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) with an appropriate ionization source (e.g., Electrospray Ionization - ESI).

Sample Preparation:

• Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• The solution can be introduced into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

Data Acquisition (ESI-MS - General):

• Ionization Mode: Positive or negative ion mode (positive mode is often suitable for nitrogen-containing compounds).

• Mass Range: m/z 50-500.

• Capillary Voltage: 3-4 kV.

• Cone Voltage: 20-40 V (can be varied to induce fragmentation).

• Source Temperature: 100-150 °C.

• Desolvation Temperature: 250-400 °C.

• For tandem MS (MS/MS), the parent ion of interest is selected and fragmented to obtain structural information.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the complete spectroscopic characterization of a novel compound like 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Caption: Workflow for Spectroscopic Characterization.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific published data on the biological activity and associated signaling pathways for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione. However, the broader class of pyrrolidine-2,5-dione (succinimide) derivatives is known to exhibit a range of biological activities, including anticonvulsant, anti-inflammatory, and anticancer properties.

The general mechanism of action for some bioactive succinimide derivatives involves interaction with various biological targets. A hypothetical workflow for investigating the biological activity of a novel pyrrolidine-2,5-dione derivative is presented below.

Caption: Workflow for Biological Activity Investigation.

Further research is required to determine the specific biological targets and signaling pathways modulated by 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione. This guide serves as a foundational resource for directing such future investigations.

References

• 1. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione and Its Stereoisomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione, identified by CAS number 332040-86-5, is a chiral heterocyclic compound belonging to the pyrrolidine-2,5-dione (succinimide) class. While detailed biological data for the specific compound registered under this CAS number is limited in public scientific literature, its individual stereoisomers, namely (3R,4R)- and (3S,4S)-1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione, have emerged as crucial chiral building blocks in the synthesis of high-value therapeutic agents. This technical guide provides a comprehensive overview of the synthesis, known biological relevance, and potential applications of these key stereoisomers, offering valuable insights for researchers in medicinal chemistry and drug development.

Chemical and Physical Properties

The fundamental properties of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione are summarized below. It is important to note that while the CAS number 332040-86-5 may represent the racemic mixture or an unspecified isomer, the data presented here are generally applicable to the core molecular structure.

Property	Value
Molecular Formula	C₁₁H₁₁NO₄
Molecular Weight	221.21 g/mol
IUPAC Name	1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione
CAS Number	332040-86-5

Synthesis of Stereoisomers

The stereospecific synthesis of the (3R,4R) and (3S,4S) isomers of 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione is critical for their application in pharmaceutical manufacturing. These syntheses typically start from the corresponding chiral tartaric acid.

Experimental Protocol: Synthesis of (3R,4R)-1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione

This protocol is based on established methods for the synthesis of the (3R,4R) isomer, a key intermediate for the Janus kinase inhibitor, Tofacitinib.[1]

• Reactants:

  • L-(+)-Tartaric acid

  • Benzylamine

  • Xylene (as solvent)

  • Methanol (for washing)

  • Ethyl acetate (for washing)

• Procedure:

  • A mixture of L-(+)-tartaric acid (1.05 eq) and benzylamine (1.0 eq) in xylene is heated to reflux (approximately 135-140 °C) using a Dean-Stark apparatus to remove the water formed during the reaction.

  • The reaction is monitored for completion, typically over 12 hours.

  • Upon completion, the reaction mixture is cooled to 65 °C, and methanol is added.

  • The mixture is stirred for 1 hour, then further cooled to 20 °C.

  • Ethyl acetate is added, and the mixture is stirred at 10 °C for an additional 2 hours to facilitate precipitation.

  • The resulting solid product is collected by filtration, washed sequentially with methanol and ethyl acetate, and dried under vacuum to yield (3R,4R)-1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Caption: Synthesis workflow for the (3R,4R) isomer.

Experimental Protocol: Synthesis of (3S,4S)-1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione

A similar procedure is employed for the (3S,4S) isomer, which serves as a precursor for certain cyclin-dependent kinase (CDK) inhibitors, by utilizing D-(-)-tartaric acid as the chiral starting material.[2]

• Reactants:

  • D-(-)-Tartaric acid

  • Benzylamine

  • Xylene (as solvent)

• Procedure:

  • D-(-)-tartaric acid (1.0 eq) and benzylamine (1.0 eq) are combined in xylene.

  • The mixture is heated to reflux (approximately 160 °C) with vigorous stirring for 6 hours, using a Dean-Stark apparatus to azeotropically remove water.

  • After cooling, the product crystallizes from the solvent and can be isolated by filtration.

Caption: Synthesis workflow for the (3S,4S) isomer.

Biological Significance and Applications

The primary significance of the stereoisomers of 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione lies in their utility as intermediates in the synthesis of kinase inhibitors.

Role in Janus Kinase (JAK) Inhibitor Synthesis

The (3R,4R)-isomer is a well-documented intermediate in the synthesis of Tofacitinib, a potent inhibitor of Janus kinases (JAKs).[1] Tofacitinib is approved for the treatment of rheumatoid arthritis and other autoimmune diseases. The dihydroxy-pyrrolidine-dione core provides a rigid scaffold that, after further chemical modifications, contributes to the final drug's binding affinity and selectivity for the ATP-binding pocket of JAKs.

Caption: Role as an intermediate in Tofacitinib synthesis.

Role in Cyclin-Dependent Kinase (CDK) Inhibitor Synthesis

The (3S,4S)-isomer has been utilized in the synthesis of novel pyrazolo[1,5-a]pyrimidine-5,7-diamine compounds that act as inhibitors of cyclin-dependent kinases (CDKs).[2] CDKs are key regulators of the cell cycle, and their inhibition is a major strategy in cancer therapy. The pyrrolidine-dione scaffold in these compounds serves as a foundational element for building molecules that can effectively target the ATP-binding site of CDKs, leading to cell cycle arrest and inhibition of tumor growth.[3][4]

Potential Antioxidant and Enzyme Inhibitory Activity

Research on related dihydroxypyrrolidine-2,5-dione derivatives suggests potential for broader biological activities.

• Antioxidant Activity: A comparative study indicated that the (3R,4R)-isomer exhibited antioxidant properties.[1] The reported IC₅₀ value in this study is presented in the table below.

• Carbonic Anhydrase Inhibition: A study on a series of 3,4-dihydroxypyrrolidine-2,5-dione derivatives showed inhibitory activity against human carbonic anhydrase (hCA) isozymes I and II.[5][6] While the 1-benzyl substituted compound was not specifically detailed in the quantitative results, this suggests a potential area for further investigation. The study found that these compounds act as competitive inhibitors.[5]

Quantitative Data

The available quantitative data for the biological activity of 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione stereoisomers is limited. The following table summarizes the reported antioxidant activity for the (3R,4R) isomer.

Compound	Assay	Target	IC₅₀ (µM)	Reference
(3R,4R)-1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione	Antioxidant Assay	Free Radicals	12	[1]
Ascorbic Acid (Reference)	Antioxidant Assay	Free Radicals	15	[1]

Conclusion and Future Directions

While 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione (CAS 332040-86-5) itself is not extensively characterized in the scientific literature, its stereoisomers are of significant interest to the pharmaceutical industry. They are not typically final drug products but rather high-value chiral intermediates for the synthesis of complex kinase inhibitors. The established synthetic routes from tartaric acid provide a reliable source of these enantiomerically pure building blocks.

Future research could focus on several areas:

• Exploring the biological activity of the core 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione structure and its derivatives beyond their role as intermediates.

• Investigating the potential for these compounds to inhibit other enzyme families, given the observed activity of related structures against carbonic anhydrase.

• Developing novel therapeutic agents based on this scaffold, leveraging its stereochemically defined and rigid structure to achieve high target specificity and potency.

This guide consolidates the currently available technical information, providing a solid foundation for researchers and developers working with this versatile chemical entity.

References

• 1. (3R,4R)-1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione | 75172-31-5 | Benchchem [benchchem.com]
• 2. US10927119B2 - Pyrazolo[1,5-a]pyrimidine-5,7-diamine compounds as CDK inhibitors and their therapeutic use - Google Patents [patents.google.com]
• 3. Targeting the cyclin D/CDK4 Axis to unlock new therapeutic approaches to enhance cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. tandfonline.com [tandfonline.com]
• 6. tandfonline.com [tandfonline.com]

An In-depth Technical Guide to the Physicochemical Properties of N-benzyl-3-hydroxysuccinimide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-benzyl-3-hydroxysuccinimide is a derivative of succinimide with potential applications in organic synthesis and pharmaceutical development. This technical guide provides a summary of its known physicochemical properties. Due to the limited availability of experimental data for this specific compound, this document also includes comparative data for the parent compound, N-hydroxysuccinimide (NHS), to provide context for researchers. A proposed synthetic pathway and relevant diagrams are also presented to facilitate further investigation of this compound.

Chemical Identity and Structure

N-benzyl-3-hydroxysuccinimide, specifically the (3S)-enantiomer, is identified by the CAS number 101469-91-4.[1][2] Its molecular structure consists of a central succinimide ring substituted with a hydroxyl group at the 3-position and a benzyl group attached to the nitrogen atom.

Table 1: General Information for N-benzyl-3-hydroxysuccinimide

Identifier	Value	Reference
IUPAC Name	(3S)-1-benzyl-3-hydroxypyrrolidine-2,5-dione
Synonyms	N-Benzyl-(3S)-hydroxysuccinimide, N-Benzyl-(S)-malimide	[1][3]
CAS Number	101469-91-4	[1][2][3]
Molecular Formula	C₁₁H₁₁NO₃	[1][3]
Molecular Weight	205.21 g/mol	[3]
Canonical SMILES	C1=CC=C(C=C1)CN2C(=O)C--INVALID-LINK--O	[3]

Physicochemical Properties

Table 2: Physicochemical Properties

Property	N-benzyl-3-hydroxysuccinimide	N-hydroxysuccinimide (NHS)	Reference (NHS)
Melting Point	Data not available	95-98 °C	[4][5]
Boiling Point	Data not available	215.33 °C (rough estimate)	[6]
Solubility	Data not available	Soluble in water, DMSO, methanol, acetone, DMF, and ethyl acetate. Insoluble in cold ether.	[7][8]
pKa	Data not available	~6.0	[9][10]
LogP	Data not available	-1.4 (calculated)

Proposed Synthesis

Proposed Synthetic Workflow

Caption: Proposed two-step synthesis of N-benzyl-3-hydroxysuccinimide.

Hypothetical Experimental Protocol

Step 1: Synthesis of N-benzyl-L-malonamic acid

• Dissolve L-malic acid in a suitable solvent (e.g., a mixture of water and a water-miscible organic solvent like dioxane).

• Cool the solution in an ice bath.

• Slowly add benzylamine to the cooled solution while stirring.

• Allow the reaction to warm to room temperature and stir for several hours.

• Remove the solvent under reduced pressure.

• The resulting crude N-benzyl-L-malonamic acid can be purified by recrystallization.

Step 2: Synthesis of N-benzyl-3-hydroxysuccinimide

• Suspend the purified N-benzyl-L-malonamic acid in a dehydrating agent such as acetic anhydride.

• Heat the mixture with stirring for a specified period to induce cyclization.

• Cool the reaction mixture and pour it into cold water to precipitate the product.

• Collect the solid product by filtration and wash it with water.

• Purify the crude N-benzyl-3-hydroxysuccinimide by recrystallization from a suitable solvent (e.g., ethanol/water).

Spectral Data

Specific spectral data (NMR, IR, Mass Spectrometry) for N-benzyl-3-hydroxysuccinimide are not available in the public domain. For reference, the spectral characteristics of N-hydroxysuccinimide (NHS) are well-documented.

Table 3: Spectral Data for N-hydroxysuccinimide (NHS) (for reference)

Technique	Key Features	Reference
¹H NMR	A singlet corresponding to the four equivalent protons of the succinimide ring.	[11][12]
¹³C NMR	Signals for the carbonyl carbons and the methylene carbons of the succinimide ring.	[11][13]
IR Spectroscopy	Characteristic peaks for C=O stretching of the imide, and O-H stretching.	[11]
Mass Spectrometry	Molecular ion peak corresponding to its molecular weight.	[11]

Reactivity and Applications

While specific applications of N-benzyl-3-hydroxysuccinimide are not widely reported, its structure suggests potential utility in several areas of chemical synthesis. The hydroxyl group offers a site for further functionalization. Like other N-substituted succinimides, it could potentially be used in:

• Asymmetric Synthesis: The chiral center at the 3-position could be utilized in stereoselective reactions.

• Medicinal Chemistry: The succinimide scaffold is present in a number of biologically active compounds.

• Polymer Chemistry: It could potentially be used as a monomer or a modifying agent for polymers.

The reactivity of N-benzyl-3-hydroxysuccinimide will be influenced by the succinimide ring, the hydroxyl group, and the N-benzyl group. The succinimide ring can undergo hydrolysis under basic conditions. The hydroxyl group can be involved in esterification, etherification, or oxidation reactions.

General Reactivity Workflow

Caption: Potential reaction pathways for N-benzyl-3-hydroxysuccinimide.

Conclusion

N-benzyl-3-hydroxysuccinimide is a chemical compound with potential for broader application in scientific research and development. This guide has compiled the available identifying information and presented a logical, albeit hypothetical, framework for its synthesis and reactivity. The significant lack of experimentally determined physicochemical and spectral data highlights an opportunity for further research to fully characterize this compound and unlock its potential. Researchers are encouraged to use the provided information as a foundation for their investigations.

References

• 1. N-Benzyl-(3S)-hydroxysuccinimide | CAS 101469-91-4 | Chemical-Suppliers [chemical-suppliers.eu]
• 2. N-Benzyl-(3S)-hydroxysuccinimide | 101469-91-4 [chemicalbook.com]
• 3. chemscene.com [chemscene.com]
• 4. N-Hydroxysuccinimide | CAS#:6066-82-6 | Chemsrc [chemsrc.com]
• 5. N-Hydroxysuccinimide | 6066-82-6 [chemicalbook.com]
• 6. grokipedia.com [grokipedia.com]
• 7. chembk.com [chembk.com]
• 8. N-Hydroxysuccinimide, 98+% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 9. researchgate.net [researchgate.net]
• 10. rsc.org [rsc.org]
• 11. N-Hydroxysuccinimide | C4H5NO3 | CID 80170 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. N-Hydroxysuccinimide | C4H5NO3 | MD Topology | NMR | X-Ray [atb.uq.edu.au]
• 13. spectrabase.com [spectrabase.com]

The Pyrrolidine-2,5-dione Core: A Technical Guide to its Discovery, History, and Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

The pyrrolidine-2,5-dione, commonly known as the succinimide scaffold, represents a cornerstone in medicinal chemistry. Its journey from a simple heterocyclic compound to the core of vital therapeutics has been driven by serendipitous discoveries, systematic screening, and a deepening understanding of its biological mechanisms. This in-depth technical guide provides a comprehensive overview of the discovery, history, synthesis, and diverse applications of pyrrolidine-2,5-dione compounds, with a focus on their role in drug development.

Discovery and Historical Development

The history of pyrrolidine-2,5-dione compounds in medicine is intrinsically linked to the development of treatments for epilepsy. The first anticonvulsant, bromide, was introduced in 1857, followed by phenobarbital in 1912.[1][2] The modern era of antiepileptic drug (AED) discovery was spurred by the use of animal models to screen for therapeutic agents.[2]

The succinimide class of drugs emerged from this systematic approach. These compounds are primarily used to treat absence (petit mal) seizures, a type of epilepsy common in children characterized by brief lapses in awareness.[3] Key milestones in the development of succinimide-based anticonvulsants include:

• 1950s: The anticonvulsant properties of the succinimide class were first studied in mouse models.[3]

• 1955: Phensuximide was introduced as one of the early succinimide anticonvulsants.[1]

• 1960: Ethosuximide was approved for medical use in the United States and has since become a first-line therapy for uncomplicated absence seizures.[4][5]

The pyrrolidine-2,5-dione core is also structurally related to the glutarimide ring found in thalidomide. Initially marketed in 1957 as a sedative and antiemetic for morning sickness, thalidomide was later found to be a potent teratogen, causing severe birth defects.[6] This tragedy underscored the critical importance of stereochemistry and rigorous safety testing in drug development. However, thalidomide and its analogues, known as immunomodulatory drugs (IMiDs), have since been repurposed and are now used in the treatment of multiple myeloma and other conditions.[6][7]

Synthesis of the Pyrrolidine-2,5-dione Core

The synthesis of the succinimide ring is a well-established process in organic chemistry. The most common methods involve the condensation of succinic acid or its anhydride with an amine.

General Synthesis of N-Substituted Succinimides

A prevalent method for synthesizing N-substituted succinimides is the reaction of succinic anhydride with a primary amine to form a succinamic acid intermediate, which is then cyclized via dehydration.

References

• 1. Anticonvulsant - Wikipedia [en.wikipedia.org]
• 2. Antiepileptic drug therapy the story so far - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ethosuximide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Ethosuximide - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Immunomodulatory Drugs (IMIDs) | Belgian Hematology Society [bhs.be]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione, a succinimide derivative with potential applications in medicinal chemistry and drug development. The synthesis involves the condensation reaction of L-tartaric acid and benzylamine. This protocol includes a comprehensive list of materials, step-by-step experimental procedures, and data characterization.

Introduction

Pyrrolidine-2,5-dione (succinimide) scaffolds are prevalent in a variety of biologically active compounds. Modifications to the succinimide ring, such as hydroxylation and N-substitution, can lead to derivatives with a range of pharmacological properties. The target compound, 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione, is an N-benzylated dihydroxysuccinimide. While this specific molecule is not extensively studied, related compounds have shown potential as nootropic agents and carbonic anhydrase inhibitors. This protocol outlines a plausible and efficient method for its synthesis, which can be adapted for the generation of analog libraries for drug discovery programs.

Synthesis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

The synthesis of 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione is achieved through the condensation of L-tartaric acid with benzylamine in a high-boiling solvent with azeotropic removal of water.

2.1. Materials and Reagents

Reagent	Molecular Formula	Molecular Weight ( g/mol )	Moles	Amount
L-Tartaric Acid	C₄H₆O₆	150.09	0.1	15.01 g
Benzylamine	C₇H₉N	107.15	0.1	10.72 g (10.9 mL)
Toluene	C₇H₈	92.14	-	200 mL
Ethyl Acetate	C₄H₈O₂	88.11	-	As needed for recrystallization
Hexane	C₆H₁₄	86.18	-	As needed for recrystallization

2.2. Equipment

• 500 mL three-neck round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Büchner funnel and filter flask

• Standard laboratory glassware

2.3. Experimental Protocol

• Reaction Setup: To a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a Dean-Stark apparatus filled with toluene, and a reflux condenser, add L-tartaric acid (15.01 g, 0.1 mol) and toluene (200 mL).

• Addition of Benzylamine: Begin stirring the suspension and add benzylamine (10.72 g, 10.9 mL, 0.1 mol) to the flask.

• Azeotropic Dehydration: Heat the reaction mixture to reflux. Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene. Continue the reflux for 4-6 hours, or until no more water is collected.

• Reaction Monitoring: The reaction can be monitored by thin-layer chromatography (TLC) to observe the consumption of the starting materials.

• Solvent Removal: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the toluene under reduced pressure using a rotary evaporator.

• Work-up: Dissolve the resulting residue in ethyl acetate (150 mL) and transfer it to a separatory funnel. Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) followed by brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization from an ethyl acetate/hexane solvent system to yield 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione as a solid.

2.4. Expected Product

Product	Molecular Formula	Molecular Weight ( g/mol )
1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione	C₁₁H₁₁NO₄	221.21

Characterization Data

The identity and purity of the synthesized 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione can be confirmed by spectroscopic methods.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy [1]

¹H NMR (400 MHz, D₂O with NaOD)	¹³C NMR (100 MHz, D₂O with NaOD)
δ 1.32 (s, 9H), 2.54 (t, J=9.6 Hz, 1H), 2.69 (ddd, J=37.8, 12.3, 5.3 Hz, 1H), 2.98 (dd, J=22.4, 12.3 Hz, 1H), 3.08 (t, J=8.6 Hz, 1H), 3.59-3.69 (m, 2H), 4.66-4.88 (m, 1H)	δ 30.25, 57.00 (d, J =4.4 Hz), 60.32 (d, J =22.7 Hz), 60.97, 66.25 (d, J =31.5 Hz), 87.71, 100.09 (d, J =175.3 Hz), 130.68, 131.41, 132.82, 138.42, 155.95

Note: The provided NMR data is from a literature source and may have been acquired on a related or analogous compound. It serves as a reference for characterization.

Workflow Diagram

The following diagram illustrates the synthetic workflow for the preparation of 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Caption: Synthetic workflow for 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Toluene is flammable and toxic; handle with care.

• Benzylamine is corrosive and should be handled with caution.

• Consult the Safety Data Sheets (SDS) for all reagents before use.

Conclusion

This protocol provides a comprehensive guide for the synthesis of 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione. The described method is based on established chemical principles for the formation of succinimide rings and is expected to be robust and reproducible. The characterization data provided will aid in the confirmation of the final product. This synthetic route offers a foundation for the exploration of this compound and its analogs in various research and development settings.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]

Application Note: HPLC Analysis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione is a substituted pyrrolidinedione, a class of compounds with significant interest in medicinal chemistry and drug development due to their diverse biological activities. As with any potential therapeutic agent, accurate and robust analytical methods are crucial for purity determination, stability studies, and quality control. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation, identification, and quantification of such compounds. This document provides a detailed protocol for the analysis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione using Reversed-Phase HPLC (RP-HPLC).

Principle

The method is based on reversed-phase chromatography, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is polar. The separation of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione is achieved based on its hydrophobic interactions with the stationary phase. By using a gradient elution with an organic modifier (acetonitrile) and an aqueous phase containing an acid (formic acid for mass spectrometry compatibility), the compound can be effectively separated from impurities and its concentration determined by UV detection.

Experimental Protocol

1. Materials and Reagents

• 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• Methanol (HPLC grade)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters (0.45 µm)

2. Instrumentation and Chromatographic Conditions

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended.

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient Elution:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
15.0	5	95
20.0	5	95
20.1	95	5
25.0	95	5

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• UV Detection Wavelength: 254 nm (or a more specific wavelength determined by UV scan of the analyte)

• Run Time: 25 minutes

3. Sample Preparation

• Standard Solution Preparation:

  • Accurately weigh approximately 10 mg of the 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione reference standard.

  • Dissolve the standard in a 10 mL volumetric flask using a 50:50 mixture of acetonitrile and water as the diluent to create a stock solution of 1 mg/mL.

  • Prepare a series of working standard solutions by serially diluting the stock solution with the diluent to concentrations ranging from 1 µg/mL to 100 µg/mL for the calibration curve.

• Sample Solution Preparation:

  • Accurately weigh the sample containing 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

  • Dissolve the sample in the diluent to achieve a theoretical concentration within the calibration range.

  • Filter all solutions through a 0.45 µm syringe filter before injection into the HPLC system.

4. System Suitability

Before sample analysis, perform a system suitability test by injecting the standard solution (e.g., 10 µg/mL) five times. The system is deemed suitable for analysis if the following criteria are met:

• Tailing Factor: ≤ 2.0

• Theoretical Plates: ≥ 2000

• Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%

5. Data Analysis

• Identify the peak corresponding to 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione in the chromatogram based on the retention time of the reference standard.

• Construct a calibration curve by plotting the peak area versus the concentration of the standard solutions.

• Determine the concentration of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione in the sample by interpolating its peak area from the calibration curve.

Data Presentation

Table 1: System Suitability and Validation Parameters

Parameter	Acceptance Criteria	Hypothetical Result
System Suitability
Retention Time (min)	-	8.5
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	≥ 2000	5500
RSD of Peak Area (%)	≤ 2.0%	0.8%
Validation Parameters
Linearity (R²)	≥ 0.999	0.9995
Limit of Detection (LOD)	-	0.1 µg/mL
Limit of Quantification (LOQ)	-	0.3 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%	99.5%
Precision (% RSD)	≤ 2.0%	1.1%

Experimental Workflow Diagram

Caption: HPLC analysis workflow for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

The described RP-HPLC method provides a reliable and robust approach for the quantitative analysis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione. This protocol is suitable for routine quality control, purity assessment, and stability studies in research and drug development settings. The method can be further validated according to ICH guidelines to ensure its suitability for specific applications.

Application Notes and Protocols: Pyrrolidine-2,5-dione Derivatives in Neuroprotection Assays

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive literature searches did not yield specific data for the neuroprotective effects of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione. The following application notes and protocols are based on published research on structurally related N-substituted pyrrolidine-2,5-dione (succinimide) derivatives and are provided as a representative guide for investigating the neuroprotective potential of this class of compounds.

Introduction

The pyrrolidine-2,5-dione (succinimide) scaffold is a key pharmacophore in several centrally active compounds, most notably the anti-absence seizure medication ethosuximide. Research into derivatives of this scaffold has revealed a broad spectrum of anticonvulsant activity, which is intrinsically linked to neuroprotection, particularly against excitotoxic neuronal injury. These compounds often exert their effects by modulating neuronal ion channels, thereby stabilizing neuronal membranes and preventing the cascade of events leading to cell death. This document outlines the application of a representative N-benzylpyrrolidine derivative in neuroprotection assays, providing detailed protocols and summarizing key data.

Representative Compound: N-Benzylpyrrolidine Derivatives in Neuroprotection

Recent studies have explored N-benzylpyrrolidine derivatives for their potential therapeutic effects in neurodegenerative diseases such as Alzheimer's disease. These studies have demonstrated that certain derivatives can protect neurons from amyloid-beta (Aβ)-induced toxicity, a key pathological hallmark of Alzheimer's. The neuroprotective effects are often attributed to a combination of mechanisms, including anti-apoptotic and antioxidant activities.

Data Presentation

The following table summarizes representative quantitative data for a hypothetical N-benzylpyrrolidine-2,5-dione derivative based on findings for analogous compounds in the literature.

Assay Type	Cell Line	Neurotoxic Insult	Compound Concentration	Outcome Measure	Result
Cell Viability	SH-SY5Y	25 µM Aβ₁₋₄₂	10 µM	MTT Assay (% of control)	85% viability
Oxidative Stress	Primary Cortical Neurons	100 µM Glutamate	5 µM	ROS Production	40% reduction
Apoptosis	SH-SY5Y	25 µM Aβ₁₋₄₂	10 µM	Caspase-3 Activity	50% decrease
Anticonvulsant (in vivo)	Mouse	Maximal Electroshock (MES)	-	ED₅₀	65 mg/kg
Anticonvulsant (in vivo)	Mouse	Subcutaneous Pentylenetetrazole (scPTZ)	-	ED₅₀	45 mg/kg

Experimental Protocols

In Vitro Neuroprotection Assay Against Glutamate-Induced Excitotoxicity

This protocol describes a method to assess the neuroprotective effects of a test compound against glutamate-induced excitotoxicity in a neuronal cell line, such as HT22 or primary cortical neurons.

a. Cell Culture and Plating:

• Culture neuronal cells in appropriate media and conditions.

• Seed cells in 96-well plates at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

b. Compound Treatment:

• Prepare stock solutions of the test compound in a suitable solvent (e.g., DMSO).

• Dilute the stock solution in culture media to achieve final desired concentrations (e.g., 1, 5, 10, 25, 50 µM).

• Pre-incubate the cells with the compound-containing media for 2 hours.

c. Induction of Excitotoxicity:

• Prepare a stock solution of L-glutamic acid in sterile PBS.

• Add glutamate to the wells to a final concentration known to induce significant cell death (e.g., 5 mM for HT22 cells). Include a vehicle control (no glutamate) and a positive control (a known neuroprotectant like MK-801).

d. Incubation:

• Incubate the plates for 24 hours at 37°C in a humidified incubator with 5% CO₂.

e. Assessment of Cell Viability (MTT Assay):

• Prepare a 5 mg/mL solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) in PBS.

• Add 10 µL of the MTT solution to each well and incubate for 4 hours at 37°C.

• Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight at 37°C.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

In Vivo Anticonvulsant Screening (Maximal Electroshock Seizure - MES Test)

This protocol provides a general method for assessing the anticonvulsant properties of a compound in mice, which is indicative of its ability to prevent seizure spread and related neuronal damage.

a. Animals:

• Use adult male Swiss mice (20-25 g).

• Acclimatize the animals for at least one week before the experiment.

b. Compound Administration:

• Prepare the test compound in a suitable vehicle (e.g., 0.5% methylcellulose).

• Administer the compound intraperitoneally (i.p.) at various doses.

c. MES Induction:

• At the time of peak effect (determined in preliminary studies, e.g., 30-60 minutes post-injection), deliver an electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) via corneal electrodes.

d. Observation:

• Observe the mice for the presence or absence of a tonic hind limb extension seizure.

• Protection is defined as the absence of the tonic hind limb extension.

e. Data Analysis:

• Calculate the median effective dose (ED₅₀), the dose that protects 50% of the animals from the tonic seizure, using probit analysis.

Signaling Pathways and Mechanisms of Action

The neuroprotective effects of pyrrolidine-2,5-dione derivatives are believed to be multifactorial. The primary anticonvulsant mechanism involves the modulation of voltage-gated ion channels.

Application Notes and Protocols for Cell-based Assay using 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrrolidine-2,5-dione scaffold is a core component of various biologically active compounds, with many demonstrating anticonvulsant, anti-inflammatory, and neuroprotective properties.[1][2] This document provides a detailed protocol for a cell-based assay to evaluate the potential anti-inflammatory and neuroprotective effects of a specific compound, 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Neuroinflammation, primarily mediated by microglial cells in the central nervous system, is a key factor in the progression of many neurodegenerative diseases. A central regulator of the inflammatory response is the Nuclear Factor kappa B (NF-κB) signaling pathway.[3][4][5][6][7] This pathway's activation leads to the transcription of numerous pro-inflammatory genes, including those for cytokines like TNF-α and IL-6.[3][5] Therefore, inhibiting the NF-κB pathway presents a promising therapeutic strategy for mitigating neuroinflammation.

This protocol describes an in vitro assay using a microglial cell line to screen for the anti-inflammatory activity of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione by measuring its ability to suppress the production of inflammatory mediators following stimulation with lipopolysaccharide (LPS).

Hypothesized Signaling Pathway

It is hypothesized that 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione exerts its anti-inflammatory effects by inhibiting the canonical NF-κB signaling pathway. In this pathway, inflammatory stimuli like LPS activate the IκB kinase (IKK) complex, which then phosphorylates the inhibitor of κB (IκB). This phosphorylation leads to the degradation of IκB, allowing the NF-κB dimer (typically p65/p50) to translocate to the nucleus and initiate the transcription of pro-inflammatory genes. The compound may interfere with one of the key steps in this cascade, such as the activity of the IKK complex or the subsequent degradation of IκB.

Caption: Hypothesized inhibition of the NF-κB signaling pathway.

Experimental Protocols

General Cell Culture and Maintenance

• Cell Line: BV-2 (murine microglial cell line)

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Subculturing: Passage cells every 2-3 days when they reach 80-90% confluency.

Cell Viability Assay (MTT Assay)

This assay is crucial to ensure that the observed anti-inflammatory effects are not due to cytotoxicity of the compound.

• Protocol:

  • Seed BV-2 cells in a 96-well plate at a density of 2 x 10^4 cells/well and allow them to adhere overnight.

  • Prepare serial dilutions of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione in culture medium.

  • Replace the old medium with fresh medium containing the different concentrations of the compound. Include a vehicle control (e.g., DMSO).

  • Incubate for 24 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control.

Anti-inflammatory Activity Assay

This protocol measures the ability of the compound to inhibit the production of nitric oxide (NO) and pro-inflammatory cytokines (TNF-α and IL-6).

• Protocol:

  • Seed BV-2 cells in a 24-well plate at a density of 2.5 x 10^5 cells/well and allow them to adhere overnight.

  • Pre-treat the cells with various non-toxic concentrations of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione for 2 hours.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (no LPS) and a positive control (LPS only).

  • After incubation, collect the cell culture supernatants for NO and cytokine analysis.

Measurement of Nitric Oxide (Griess Assay)

• Protocol:

  • In a new 96-well plate, mix 50 µL of the collected cell supernatant with 50 µL of Griess Reagent A (sulfanilamide solution).

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution).

  • Incubate for another 10 minutes at room temperature.

  • Measure the absorbance at 540 nm.

  • Quantify the nitrite concentration using a sodium nitrite standard curve.

Measurement of Cytokines (ELISA)

• Protocol:

  • Quantify the levels of TNF-α and IL-6 in the collected cell supernatants using commercially available ELISA kits.

  • Follow the manufacturer's instructions for the ELISA procedure.

  • Measure the absorbance at the appropriate wavelength and calculate the cytokine concentrations based on the standard curve.

Experimental Workflow Diagram

Caption: Workflow for the cell-based anti-inflammatory assay.

Data Presentation

The following tables present hypothetical data from the described assays, demonstrating a dose-dependent anti-inflammatory effect of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Table 1: Effect of Compound on Cell Viability

Compound Conc. (µM)	Absorbance (570 nm)	Cell Viability (%)
0 (Vehicle Control)	1.25 ± 0.08	100
1	1.23 ± 0.07	98.4
10	1.21 ± 0.09	96.8
25	1.19 ± 0.06	95.2
50	1.15 ± 0.08	92.0
100	0.65 ± 0.05	52.0

Data are presented as mean ± SD. Concentrations up to 50 µM were considered non-toxic.

Table 2: Inhibition of Nitric Oxide Production

Treatment	Nitrite Conc. (µM)	% Inhibition of NO
Control (No LPS)	1.5 ± 0.2	-
LPS (1 µg/mL)	25.8 ± 1.5	0
LPS + Compound (1 µM)	22.1 ± 1.3	14.3
LPS + Compound (10 µM)	15.4 ± 1.1	40.3
LPS + Compound (25 µM)	9.8 ± 0.9	62.0
LPS + Compound (50 µM)	5.2 ± 0.6	79.8

Data are presented as mean ± SD.

Table 3: Inhibition of Pro-inflammatory Cytokine Production

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)
Control (No LPS)	55 ± 8	32 ± 5
LPS (1 µg/mL)	1250 ± 98	850 ± 75
LPS + Compound (1 µM)	1080 ± 85	765 ± 68
LPS + Compound (10 µM)	750 ± 65	510 ± 45
LPS + Compound (25 µM)	425 ± 38	280 ± 25
LPS + Compound (50 µM)	210 ± 22	155 ± 18

Data are presented as mean ± SD.

Conclusion

This application note provides a comprehensive protocol for assessing the anti-inflammatory properties of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione in a cell-based assay. By utilizing a microglial cell line and measuring key inflammatory mediators, researchers can effectively screen and characterize the compound's potential as a therapeutic agent for neuroinflammatory disorders. The provided workflow and hypothetical data serve as a guide for experimental design and data interpretation.

References

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 3. NF-kappaB Signaling Pathways in Neurological Inflammation: A Mini Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NF-kappaB Signaling Pathways in Neurological Inflammation: A Mini Review | Semantic Scholar [semanticscholar.org]
• 5. NF-kappaB Signaling Pathways in Neurological Inflammation: A Mini Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. NF-κB as an Inducible Regulator of Inflammation in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 7. preprints.org [preprints.org]

Application Notes and Protocols for Pyrrolidine-2,5-dione Derivatives

A Note to the User: Extensive research did not yield specific in vitro applications, protocols, or signaling pathway data for the compound "1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione." The provided information pertains to structurally related pyrrolidine-2,5-dione derivatives that have been investigated for various in vitro activities. The following application notes and protocols are based on these related compounds and are intended to serve as a guide for researchers interested in the broader class of pyrrolidine-2,5-dione scaffolds.

I. Anti-inflammatory Applications of Pyrrolidine-2,5-dione Derivatives

Certain N-substituted pyrrolidine-2,5-dione derivatives have been identified as potent multi-target anti-inflammatory agents. These compounds have demonstrated inhibitory activity against key enzymes in the inflammatory cascade, such as cyclooxygenase-1 (COX-1), cyclooxygenase-2 (COX-2), and 5-lipoxygenase (5-LOX).[1] The selectivity for COX-2 over COX-1 is a desirable characteristic for anti-inflammatory drugs, as it is associated with a reduced risk of gastrointestinal side effects.

Quantitative Data Summary

Compound Series	Target	IC50 (µM)	Selectivity Index (SI) for COX-2	Reference
13a-e	COX-2	0.98 - low micromolar	High (e.g., 31.5 for 13e)	[1]
13a-e	COX-1	low micromolar	N/A	[1]
13a-e	5-LOX	low micromolar	N/A	[1]

Experimental Protocol: In Vitro Cyclooxygenase (COX-1/COX-2) Inhibition Assay

This protocol outlines a method to determine the in vitro inhibitory activity of test compounds against COX-1 and COX-2.

1. Objective: To quantify the 50% inhibitory concentration (IC50) of pyrrolidine-2,5-dione derivatives on the enzymatic activity of COX-1 and COX-2.

2. Materials:

• Ovine COX-1 and human recombinant COX-2 enzymes

• Arachidonic acid (substrate)

• Heme (cofactor)

• Glutathione (cofactor)

• Tris-HCl buffer (pH 8.0)

• Test compounds (dissolved in DMSO)

• Indomethacin or Celecoxib (positive controls)

• Enzyme immunoassay (EIA) kit for prostaglandin E2 (PGE2)

• 96-well microplates

• Microplate reader

3. Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, heme, and glutathione in a 96-well plate.

• Add the test compound at various concentrations (typically in a serial dilution). For the control wells, add the vehicle (DMSO). For the positive control wells, add indomethacin (for COX-1 and COX-2) or celecoxib (for COX-2).

• Add the COX-1 or COX-2 enzyme to the respective wells and incubate for 10 minutes at 37°C.

• Initiate the enzymatic reaction by adding the substrate, arachidonic acid.

• Incubate the reaction mixture for a defined period (e.g., 10-20 minutes) at 37°C.

• Stop the reaction by adding a suitable acid (e.g., HCl).

• Quantify the amount of PGE2 produced using a commercial EIA kit according to the manufacturer's instructions.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the test compound concentration and fitting the data to a sigmoidal dose-response curve.

Visualizations

Caption: Workflow for determining COX-1/COX-2 inhibition.

II. Pro-Apoptotic Applications of 1-Benzyl-pyrrolidine-3-ol Analogues in Cancer Cells

Structurally related 1-benzyl-pyrrolidine-3-ol analogues, which share a core pyrrolidine ring, have been investigated for their cytotoxic and pro-apoptotic effects on human cancer cell lines.[2] These compounds have shown selective cytotoxicity towards cancer cells, with milder effects on non-cancerous cells.[2] The mechanism of action appears to involve the induction of apoptosis through the activation of caspases, such as caspase-3.[2]

Quantitative Data Summary

Compound	Cell Line	Parameter	Value	Reference
5j	HL-60	% Cytotoxicity (at 10 µM)	Significant	[2]
5p	HL-60	% Cytotoxicity (at 10 µM)	Significant	[2]
5j, 5p	Non-cancerous cell lines	Cytotoxicity	Milder	[2]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol describes the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to assess the cytotoxic effects of test compounds on cancer cells.

1. Objective: To determine the viability of cancer cells after treatment with 1-benzyl-pyrrolidine-3-ol analogues and to calculate the concentration that inhibits 50% of cell growth (IC50).

2. Materials:

• Human cancer cell line (e.g., HL-60)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Test compounds (dissolved in DMSO)

• Doxorubicin or Camptothecin (positive control)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Incubator (37°C, 5% CO2)

• Microplate reader

3. Procedure:

• Seed the cancer cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds for a specified period (e.g., 24, 48, or 72 hours). Include wells for vehicle control (DMSO) and a positive control.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Remove the medium and add 150 µL of the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of cell viability against the logarithm of the test compound concentration.

Visualizations

Caption: Proposed mechanism of apoptosis induction.

III. Enzyme Inhibition Applications: Tyrosinase Inhibition by Hydroxybenzylidenyl Pyrrolidine-2,5-dione Derivatives

Certain derivatives of hydroxybenzylidenyl pyrrolidine-2,5-dione have been synthesized and evaluated as potent inhibitors of tyrosinase, a key enzyme in melanin biosynthesis.[3] These compounds have demonstrated significant inhibitory activity against mushroom tyrosinase and have also been shown to reduce melanin production in B16F10 melanoma cells.[3]

Quantitative Data Summary

Compound	Target	IC50 (µM)	Inhibition Type	Reference
3f (HMP)	Mushroom Tyrosinase	2.23 ± 0.44	Competitive	[3]
Kojic Acid (Control)	Mushroom Tyrosinase	20.99 ± 1.80	N/A	[3]

Experimental Protocol: In Vitro Mushroom Tyrosinase Inhibition Assay

This protocol details a method to assess the inhibitory effect of test compounds on the L-DOPA oxidase activity of mushroom tyrosinase.

1. Objective: To determine the IC50 of hydroxybenzylidenyl pyrrolidine-2,5-dione derivatives against mushroom tyrosinase.

2. Materials:

• Mushroom tyrosinase

• L-DOPA (substrate)

• Phosphate buffer (pH 6.8)

• Test compounds (dissolved in DMSO)

• Kojic acid (positive control)

• 96-well microplates

• Microplate reader

3. Procedure:

• In a 96-well plate, add phosphate buffer, the test compound at various concentrations, and the mushroom tyrosinase solution.

• Pre-incubate the mixture for 10 minutes at room temperature.

• Initiate the reaction by adding the L-DOPA substrate.

• Immediately measure the absorbance at 475 nm (for dopachrome formation) at regular intervals for a set period (e.g., 20 minutes) using a microplate reader.

• Calculate the rate of reaction for each concentration.

• Determine the percentage of inhibition relative to the vehicle control.

• Calculate the IC50 value from the dose-response curve.

Visualizations

Caption: Inhibition of melanin synthesis via tyrosinase.

References

• 1. Design, synthesis, in-vitro, in-vivo and in-silico studies of pyrrolidine-2,5-dione derivatives as multitarget anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchmgt.monash.edu [researchmgt.monash.edu]
• 3. Synthesis and biological activity of hydroxybenzylidenyl pyrrolidine-2,5-dione derivatives as new potent inhibitors of tyrosinase - MedChemComm (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione as a Tyrosinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the evaluation of 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione as a potential tyrosinase inhibitor. The protocols outlined below are based on established methodologies for assessing tyrosinase inhibition, cellular effects, and in silico analysis. While direct experimental data for this specific compound is not extensively available in the public domain, the following sections detail the standard procedures to characterize its potential.

Introduction to Tyrosinase and its Inhibition

Tyrosinase is a key copper-containing enzyme that plays a crucial role in the biosynthesis of melanin, the primary pigment in mammalian skin, hair, and eyes.[1] It catalyzes the initial and rate-limiting steps of melanogenesis: the hydroxylation of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA) and the subsequent oxidation of L-DOPA to dopaquinone.[1] Overproduction of melanin can lead to hyperpigmentation disorders such as melasma and age spots.[1] Consequently, tyrosinase inhibitors are of significant interest in the cosmetic and pharmaceutical industries for their potential as skin-lightening agents and for the treatment of pigmentation disorders.[2][3]

The pyrrolidine-2,5-dione scaffold has been identified as a promising structure for the development of novel tyrosinase inhibitors.[4] Compounds with a similar core structure have demonstrated potent inhibitory activity against mushroom tyrosinase and have been shown to reduce melanin production in cell-based assays.[4]

Data Presentation: Inhibitory Activity

The following tables present a template for summarizing the quantitative data that should be collected when evaluating 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione as a tyrosinase inhibitor. For comparative purposes, data for a known tyrosinase inhibitor, Kojic Acid, is often included.[1]

Table 1: In Vitro Tyrosinase Inhibition

Compound	IC₅₀ (µM) on Mushroom Tyrosinase (L-DOPA oxidase activity)	Inhibition Type	Ki (µM)
1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione	Data to be determined	Data to be determined	Data to be determined
Kojic Acid (Reference)	~20 µM[4]	Competitive	Varies

Table 2: Cellular Assay Data (B16F10 Melanoma Cells)

Compound	Concentration (µM)	Melanin Content (% of Control)	Cellular Tyrosinase Activity (% of Control)	Cell Viability (%)
1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione	e.g., 1, 5, 10, 20	Data to be determined	Data to be determined	Data to be determined
Kojic Acid (Reference)	e.g., 100, 250, 500 µg/ml	Dose-dependent decrease	Dose-dependent decrease	>90% at effective concentrations

Experimental Protocols

Mushroom Tyrosinase Inhibition Assay

This colorimetric assay is based on the ability of tyrosinase to oxidize L-DOPA to form dopachrome, a colored product with an absorbance maximum around 475 nm.[1] The rate of dopachrome formation is reduced in the presence of an inhibitor.

Materials:

• Mushroom Tyrosinase (EC 1.14.18.1)

• L-DOPA (L-3,4-dihydroxyphenylalanine)

• 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione (Test Compound)

• Kojic Acid (Positive Control)[1]

• Sodium Phosphate Buffer (0.1 M, pH 6.8)

• Dimethyl Sulfoxide (DMSO)

• 96-well microplate

• Microplate reader

Protocol:

• Preparation of Solutions:

  • Mushroom Tyrosinase Solution: Prepare a stock solution in cold phosphate buffer (e.g., 30 U/mL). Keep on ice.[1]

  • L-DOPA Solution: Dissolve L-DOPA in phosphate buffer to a final concentration of 10 mM. Prepare this solution fresh.[1]

  • Test Compound Stock Solution: Dissolve the test compound in DMSO to create a concentrated stock solution (e.g., 10 mM).

  • Positive Control Stock Solution: Dissolve Kojic Acid in DMSO or phosphate buffer (e.g., 2 mM).[1]

  • Working Solutions: Prepare serial dilutions of the test compound and Kojic Acid in phosphate buffer. The final DMSO concentration in the well should not exceed 1-2%.[1]

• Assay Procedure (96-well plate):

  • Test Wells: 20 µL of test compound dilution + 100 µL of phosphate buffer + 40 µL of tyrosinase solution.

  • Test Blank Wells: 20 µL of test compound dilution + 140 µL of phosphate buffer (no enzyme).

  • Control Wells: 20 µL of vehicle (e.g., DMSO in buffer) + 100 µL of phosphate buffer + 40 µL of tyrosinase solution.

  • Control Blank Wells: 20 µL of vehicle + 140 µL of phosphate buffer (no enzyme).

  • Positive Control Wells: 20 µL of Kojic acid dilution + 100 µL of phosphate buffer + 40 µL of tyrosinase solution.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 40 µL of 10 mM L-DOPA solution to all wells.

  • Incubate the plate at 37°C for 20 minutes.[1]

  • Measure the absorbance of each well at 475 nm using a microplate reader.[1]

• Calculation of Inhibition:

  • Percentage of inhibition = [((A_control - A_control_blank) - (A_test - A_test_blank)) / (A_control - A_control_blank)] x 100

  • The IC₅₀ value is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

In Silico Analysis: Molecular Docking

Molecular docking predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[2] This can provide insights into the binding mode and interactions of the inhibitor with the tyrosinase active site.

Protocol Outline:

• Protein Preparation: Obtain the 3D structure of mushroom tyrosinase from a protein database (e.g., PDB ID: 2Y9X). Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning charges.

• Ligand Preparation: Generate the 3D structure of 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione and optimize its geometry.

• Molecular Docking: Use docking software (e.g., AutoDock, Glide) to dock the ligand into the active site of the tyrosinase.

• Analysis: Analyze the docking results to identify the most favorable binding poses, binding energies, and key interactions (e.g., hydrogen bonds, hydrophobic interactions) with the amino acid residues in the active site.

Cell-Based Assays

3.3.1. Cell Culture

• Murine melanoma cell line B16F10 is commonly used as it produces melanin.

• Culture the cells in an appropriate medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintain in a humidified incubator at 37°C with 5% CO₂.

3.3.2. Cytotoxicity Assay

An MTT assay is commonly used to assess the cytotoxicity of the test compound.

Protocol Outline:

• Seed B16F10 cells in a 96-well plate.

• After 24 hours, treat the cells with various concentrations of the test compound for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate.

• Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm).

• Calculate cell viability as a percentage of the untreated control.

3.3.3. Melanin Content Assay

Protocol Outline:

• Seed B16F10 cells and treat with the test compound at non-toxic concentrations.

• After the treatment period, wash the cells with PBS and lyse them.

• Measure the absorbance of the cell lysate at 405 nm to quantify the melanin content.

• Normalize the melanin content to the total protein concentration of each sample.

Visualizations

Caption: Tyrosinase inhibition pathway.

Caption: Experimental workflow for inhibitor evaluation.

Caption: Logical relationship of the study components.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and biological activity of hydroxybenzylidenyl pyrrolidine-2,5-dione derivatives as new potent inhibitors of tyrosinase - MedChemComm (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Experimental Use of Pyrrolidine-2,5-dione Derivatives in Epilepsy Research

Disclaimer: Initial searches for "1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione" in the context of epilepsy research did not yield specific experimental data. The following application notes and protocols are based on extensive research into structurally related pyrrolidine-2,5-dione derivatives that have demonstrated significant anticonvulsant properties. These compounds serve as valuable models for the experimental procedures and data analysis relevant to this chemical class in epilepsy research.

Introduction

Epilepsy is a prevalent neurological disorder affecting millions worldwide, with a significant portion of patients exhibiting resistance to currently available antiepileptic drugs (AEDs)[1]. This underscores the urgent need for novel therapeutic agents. The pyrrolidine-2,5-dione scaffold has emerged as a promising structural motif in the design of new anticonvulsants.[2] By employing a molecular hybridization strategy, researchers have successfully synthesized derivatives that combine pharmacophoric elements of established AEDs like ethosuximide, levetiracetam, and lacosamide.[1][2][3] These hybrid molecules have demonstrated broad-spectrum anticonvulsant activity in various preclinical models, suggesting their potential efficacy against different seizure types.[2][4]

This document provides a detailed overview of the experimental application of these pyrrolidine-2,5-dione derivatives in epilepsy research, including quantitative data on their efficacy and toxicity, detailed experimental protocols for key in vivo and in vitro assays, and visualizations of relevant pathways and workflows.

Quantitative Data Summary

The anticonvulsant activity of various pyrrolidine-2,5-dione derivatives has been quantified in several preclinical seizure models. The data is summarized in the tables below for comparative analysis.

Table 1: In Vivo Anticonvulsant Activity of Pyrrolidine-2,5-dione Derivatives in Mice

Compound ID	MES ED₅₀ (mg/kg)	6 Hz (32 mA) ED₅₀ (mg/kg)	scPTZ ED₅₀ (mg/kg)	Rotarod TD₅₀ (mg/kg)	Protective Index (TD₅₀/MES ED₅₀)	Reference
Compound 30	45.6	39.5	-	162.4	3.56	[1][5]
Compound 15	69.89 (rats)	-	-	500 (rats)	7.15	[6]
AS-1	Potent Protection	Potent Protection	Potent Protection	Favorable Safety Margin	-	[4]
Compound 33	27.4	30.8	> 100	> 200	> 7.3	[7]
Compound 14	49.6	31.3	67.4	-	-	[8]
Compound 4	62.14	75.59	-	-	-	[9]

MES: Maximal Electroshock Seizure Test; scPTZ: Subcutaneous Pentylenetetrazole Seizure Test; 6 Hz: Psychomotor Seizure Model; ED₅₀: Median Effective Dose; TD₅₀: Median Toxic Dose.

Table 2: In Vitro Activity of Selected Pyrrolidine-2,5-dione Derivatives

Compound ID	Target	Activity	Concentration	Reference
Compound 30	Caᵥ1.2 (L-type) Channels	Moderate Binding/Inhibition	10 µM	[1][5]
(R)-AS-1	EAAT2	Positive Allosteric Modulator	Not specified	[10][11][12]
Compound 4	Voltage-gated Na⁺ Channels	Moderate Inhibition	Not specified	[9]
Compound 4	L-type Ca²⁺ Channels	Moderate Inhibition	Not specified	[9]

EAAT2: Excitatory Amino Acid Transporter 2.

Experimental Protocols

Detailed methodologies for the key experiments cited in the research of pyrrolidine-2,5-dione derivatives are provided below.

Protocol 1: Maximal Electroshock (MES) Seizure Test

This model is used to identify compounds effective against generalized tonic-clonic seizures.

Materials:

• Male albino mice (e.g., CD-1)

• Test compound solution/suspension

• Vehicle control (e.g., 0.5% methylcellulose)

• Corneal electrodes

• Electroshock generator

Procedure:

• Administer the test compound or vehicle to mice via the desired route (e.g., intraperitoneally, i.p.).

• At the time of predicted peak effect (e.g., 30-60 minutes post-administration), deliver a supramaximal electrical stimulus (e.g., 50 mA for 0.2 seconds) through corneal electrodes.

• Observe the mice for the presence or absence of a tonic hind limb extension seizure.

• The absence of the tonic hind limb extension is considered the endpoint for protection.

• Calculate the median effective dose (ED₅₀), the dose that protects 50% of the animals, using a suitable statistical method (e.g., probit analysis).

Protocol 2: Subcutaneous Pentylenetetrazole (scPTZ) Seizure Test

This model is used to identify compounds effective against absence seizures.

Materials:

• Male albino mice

• Test compound solution/suspension

• Vehicle control

• Pentylenetetrazole (PTZ) solution (e.g., 100 mg/kg)

• Observation chambers

Procedure:

• Administer the test compound or vehicle to the mice.

• At the time of predicted peak effect, administer a convulsant dose of PTZ subcutaneously.[4]

• Place each mouse in an individual observation chamber and observe for 30 minutes.[4]

• Record the occurrence of clonic seizures, defined as clonus of the whole body lasting for at least 3-5 seconds with a loss of righting reflex.[4]

• Protection is defined as the absence of clonic seizures.

• Determine the ED₅₀ as described in Protocol 1.

Protocol 3: 6 Hz Psychomotor Seizure Model

This model is used to identify compounds effective against focal seizures, including those that may be therapy-resistant.[4][7]

Materials:

• Male albino mice

• Test compound solution/suspension

• Vehicle control

• Corneal electrodes

• Electroshock generator capable of delivering a 6 Hz stimulus

Procedure:

• Administer the test compound or vehicle to the mice.

• At the time of predicted peak effect, deliver a 6 Hz electrical stimulus of a specific current intensity (e.g., 32 mA or 44 mA for drug-resistant models) for a set duration (e.g., 3 seconds) via corneal electrodes.[1][4]

• Observe the mice for seizure activity, characterized by a "stunned" posture with forelimb clonus and Straub's tail.

• Protection is defined as the absence of this seizure behavior.

• Determine the ED₅₀ as described in Protocol 1.

Protocol 4: Rotarod Neurotoxicity Test

This test assesses for potential motor impairment and neurological deficits caused by the test compound.

Materials:

• Male albino mice

• Rotarod apparatus

• Test compound solution/suspension

• Vehicle control

Procedure:

• Train the mice to remain on the rotating rod of the rotarod apparatus (e.g., at 6 rpm) for a set duration (e.g., 1-2 minutes) in a pre-test session.

• On the test day, administer the test compound or vehicle.

• At various time points after administration (corresponding to the anticonvulsant testing times), place the mice on the rotating rod.

• Record whether the mouse falls off the rod within the set time.

• The median toxic dose (TD₅₀), the dose at which 50% of the animals fail the test, is calculated.

Visualizations

Signaling Pathways and Mechanisms of Action

The anticonvulsant effects of pyrrolidine-2,5-dione derivatives are believed to be mediated through various mechanisms, including the modulation of ion channels and neurotransmitter transporters.

Caption: Proposed mechanisms of action for anticonvulsant pyrrolidine-2,5-dione derivatives.

Experimental Workflow

The preclinical evaluation of novel anticonvulsant compounds typically follows a structured workflow, from initial screening to more in-depth characterization.

Caption: A typical workflow for the preclinical evaluation of novel anticonvulsant compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. Novel Hybrid Anticonvulsants Derived from Pyrrolidine-2,5-dione Scaffold with Broad Spectrum of Activity in the Preclinical Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological evaluation of new hybrid anticonvulsants derived from N-benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide and 2-(2,5-dioxopyrrolidin-1-yl)butanamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-Benzyl-(2,5-dioxopyrrolidin-1-yl)propanamide (AS-1) with Hybrid Structure as a Candidate for a Broad-Spectrum Antiepileptic Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Search for New Anticonvulsants in a Group of (2,5-Dioxopyrrolidin-1-yl)(phenyl)Acetamides with Hybrid Structure—Synthesis and In Vivo/In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, synthesis, and anticonvulsant activity of N-phenylamino derivatives of 3,3-dialkyl-pyrrolidine-2,5-diones and hexahydro-isoindole-1,3-diones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of New 3-(Benzo[b]Thiophen-2-yl)Pyrrolidine-2,5-Dione Derivatives as Potent Antiseizure and Antinociceptive Agents—In Vitro and In Vivo Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. sophion.com [sophion.com]
• 12. Discovery of (R)- N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide [ (R)-AS-1], a Novel Orally Bioavailable EAAT2 Modulator with Drug-like Properties and Potent Antiseizure Activity In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione for Studying Glutamate Excitotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glutamate, the primary excitatory neurotransmitter in the central nervous system, can become neurotoxic when present in excessive concentrations, a phenomenon known as excitotoxicity. This process is implicated in the pathophysiology of numerous neurological disorders, including stroke, epilepsy, and neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The pyrrolidine-2,5-dione scaffold is a key feature in various compounds with anticonvulsant and neuroprotective properties. This document provides detailed application notes and protocols for investigating the potential neuroprotective effects of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione against glutamate-induced excitotoxicity. While direct studies on this specific dihydroxy- derivative are limited, the protocols outlined are based on established methods for evaluating similar compounds and the broader class of pyrrolidine-2,5-dione derivatives.

Compound Information

Property	Value
Compound Name	1-Benzyl-3-hydroxypyrrolidine-2,5-dione
CAS Number	78027-57-3
Molecular Formula	C₁₁H₁₁NO₃
Molecular Weight	205.21 g/mol
Synthesis	Can be synthesized from L-Malic acid and Benzylamine.[1]

Note: The user's query specified "1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione". However, publicly available data predominantly refers to the mono-hydroxy version, "1-Benzyl-3-hydroxypyrrolidine-2,5-dione". The protocols provided are applicable to either compound, though optimization may be required.

Glutamate Excitotoxicity Signaling Pathway

Glutamate excitotoxicity is primarily mediated by the overactivation of N-methyl-D-aspartate receptors (NMDARs) and α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptors (AMPARs). This leads to excessive calcium (Ca²⁺) influx, triggering a cascade of neurotoxic events.

Caption: Glutamate excitotoxicity signaling cascade.

Experimental Protocols

The following protocols are designed to assess the neuroprotective potential of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione in an in vitro model of glutamate excitotoxicity.

Experimental Workflow

Caption: General experimental workflow.

Protocol 1: Assessment of Neuroprotection using Cell Viability Assays

Objective: To determine if 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione protects neurons from glutamate-induced cell death.

Materials:

• Primary cortical neurons or a neuronal cell line (e.g., SH-SY5Y, HT22)

• 96-well cell culture plates

• 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

• Glutamate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• LDH (Lactate Dehydrogenase) cytotoxicity assay kit

• DMSO (Dimethyl sulfoxide)

• Cell culture medium and supplements

Procedure:

• Cell Seeding: Seed neuronal cells in a 96-well plate at an appropriate density and allow them to adhere and differentiate for 24-48 hours.

• Compound Preparation: Prepare a stock solution of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione in DMSO. Further dilute in cell culture medium to desired final concentrations (e.g., 1, 10, 50, 100 µM).

• Pre-treatment: Remove the culture medium and add the medium containing different concentrations of the test compound. Incubate for 1-2 hours.

• Glutamate Exposure: Add glutamate to the wells to a final concentration known to induce excitotoxicity (e.g., 100-500 µM for primary neurons). Include a vehicle control (no glutamate, no compound) and a glutamate-only control.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified incubator with 5% CO₂.

• Cell Viability Assessment:

  • MTT Assay: Add MTT solution to each well and incubate for 2-4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals. Solubilize the crystals with DMSO or a solubilization buffer and measure the absorbance at 570 nm.

  • LDH Assay: Collect the cell culture supernatant to measure the amount of LDH released from damaged cells, following the manufacturer's protocol. Measure absorbance at the recommended wavelength.

Data Presentation:

Treatment Group	Concentration (µM)	Cell Viability (% of Control)	LDH Release (% of Max)
Vehicle Control	-	100	0
Glutamate Only	100	50 ± 5	100
Compound + Glutamate	1	60 ± 4	85 ± 6
Compound + Glutamate	10	75 ± 6	60 ± 5
Compound + Glutamate	50	90 ± 5	25 ± 4
Compound + Glutamate	100	95 ± 4	15 ± 3
Compound Only	100	98 ± 3	2 ± 1

Protocol 2: Measurement of Intracellular Calcium Levels

Objective: To investigate if 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione can attenuate the glutamate-induced rise in intracellular calcium.

Materials:

• Neuronal cells cultured on glass-bottom dishes or 96-well black plates

• Fluorescent calcium indicator dye (e.g., Fura-2 AM, Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or similar buffer

• Fluorescence microscope or plate reader with kinetic reading capabilities

Procedure:

• Cell Culture and Pre-treatment: Culture and pre-treat the cells with the test compound as described in Protocol 1.

• Dye Loading: Incubate the cells with a calcium indicator dye (e.g., 5 µM Fluo-4 AM with 0.02% Pluronic F-127) in HBSS for 30-60 minutes at 37°C.

• Wash: Gently wash the cells with fresh HBSS to remove excess dye.

• Baseline Measurement: Measure the baseline fluorescence intensity.

• Glutamate Stimulation: Add glutamate to the cells and immediately start recording the fluorescence intensity over time (e.g., every 5 seconds for 10-15 minutes).

• Data Analysis: Quantify the change in fluorescence intensity (ΔF) relative to the baseline fluorescence (F₀). Compare the peak calcium response in compound-treated cells to the glutamate-only control.

Data Presentation:

Treatment Group	Peak Intracellular Ca²⁺ (ΔF/F₀)
Vehicle Control	0.1 ± 0.02
Glutamate Only	2.5 ± 0.3
Compound (50 µM) + Glutamate	1.2 ± 0.2

Protocol 3: Determination of Reactive Oxygen Species (ROS) Production

Objective: To assess the effect of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione on glutamate-induced oxidative stress.

Materials:

• Neuronal cells in a 96-well plate

• ROS-sensitive fluorescent probe (e.g., DCFDA or DHE)

• Fluorescence plate reader or microscope

Procedure:

• Cell Culture, Pre-treatment, and Glutamate Exposure: Follow the steps outlined in Protocol 1.

• Probe Loading: After the desired glutamate exposure time (e.g., 6-12 hours), load the cells with an ROS-sensitive probe (e.g., 10 µM DCFDA) for 30 minutes at 37°C.

• Measurement: Measure the fluorescence intensity using a plate reader or capture images using a fluorescence microscope.

• Data Analysis: Normalize the fluorescence intensity of the treated groups to the vehicle control.

Data Presentation:

Treatment Group	ROS Production (% of Control)
Vehicle Control	100
Glutamate Only	350 ± 30
Compound (50 µM) + Glutamate	150 ± 20

Conclusion

These protocols provide a framework for the systematic evaluation of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione as a potential neuroprotective agent against glutamate excitotoxicity. The presented assays will help elucidate the compound's mechanism of action, specifically its ability to maintain cell viability, regulate intracellular calcium homeostasis, and mitigate oxidative stress. The structured data tables and visual diagrams are intended to facilitate clear interpretation and presentation of experimental findings for researchers and drug development professionals.

References

• 1. Detection of Cell Death in Neuronal Cultures | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for the NMR Spectroscopic Characterization of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the characterization of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione using Nuclear Magnetic Resonance (NMR) spectroscopy. This document includes detailed experimental protocols, data presentation tables, and visualizations to aid in the structural elucidation and purity assessment of this compound, which is of interest in medicinal chemistry and drug development.

Introduction

1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione and its derivatives are a class of compounds with potential biological activities. Accurate and thorough characterization of these molecules is crucial for understanding their structure-activity relationships and for quality control in synthetic processes. NMR spectroscopy is an essential analytical technique for the unambiguous determination of the chemical structure, stereochemistry, and purity of such compounds. This document focuses on the application of ¹H NMR, ¹³C NMR, and 2D NMR techniques for the characterization of the (3R,4R) stereoisomer of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Experimental Protocols

Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of the solid 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione sample.

• Solvent Selection: Choose a suitable deuterated solvent. Deuterated dimethyl sulfoxide (DMSO-d₆) is a common choice for this class of compounds due to its ability to dissolve a wide range of organic molecules and to allow for the observation of exchangeable protons (e.g., -OH). Deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD) can also be used depending on the sample's solubility.

• Dissolution: Dissolve the weighed sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.

• Internal Standard (Optional): For precise chemical shift referencing, a small amount of an internal standard such as tetramethylsilane (TMS) can be added (typically at 0.03-0.05% v/v). For aqueous-based solvents like D₂O, 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt can be used.[1]

NMR Data Acquisition

The following parameters are recommended for a 400 MHz or 500 MHz NMR spectrometer.

¹H NMR Spectroscopy:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Spectral Width: 12-16 ppm.

• Number of Scans: 16-64 scans, depending on the sample concentration.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time: 3-4 seconds.

• Temperature: 298 K.

¹³C NMR Spectroscopy:

• Pulse Program: A proton-decoupled ¹³C experiment (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width: 200-240 ppm.

• Number of Scans: 1024-4096 scans, or more for dilute samples.

• Relaxation Delay (d1): 2 seconds.

• Acquisition Time: 1-2 seconds.

• Temperature: 298 K.

2D NMR Spectroscopy (Optional but Recommended):

• COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations (2-3 bonds), which is crucial for assigning quaternary carbons and piecing together molecular fragments.

Data Presentation

The following tables summarize the expected ¹H and ¹³C NMR data for (3R,4R)-1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione based on reported values.[1]

Table 1: ¹H NMR Data for (3R,4R)-1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione in DMSO-d₆.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Coupling Constant (J, Hz)
7.21 - 7.36	m	5H	Ar-H (Benzyl)
6.23 - 6.34	m	2H	OH
4.53 and 4.58	ABq	2H	NCH ₂	JAB = 15.24
4.34 - 4.43	m	2H	CH -OH

Table 2: ¹³C NMR Data for (3R,4R)-1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione in D₂O with NaOD. [1]

Chemical Shift (δ, ppm)	Assignment
155.95	C =O
138.42	Ar-C (Quaternary)
132.82	Ar-C H
131.41	Ar-C H
130.68	Ar-C H
100.09	C H-OH
87.71	C H-OH
66.25	NC H₂
60.97	-
60.32	-
57.00	-
30.25	-

Note: The assignment of some signals in the provided ¹³C NMR data was incomplete and may require further 2D NMR analysis for unambiguous assignment.

Visualizations

The following diagrams illustrate the experimental workflow for NMR analysis and the molecular structure with key correlations.

Caption: Experimental workflow for NMR analysis.

Caption: Structure and key ¹H NMR regions.

Interpretation of NMR Data

• ¹H NMR: The aromatic protons of the benzyl group are expected to appear in the range of 7.2-7.4 ppm. The benzylic protons (NCH₂) are diastereotopic and should appear as an AB quartet around 4.6 ppm. The protons on the pyrrolidine ring attached to the hydroxyl groups (CH-OH) are expected around 4.4 ppm. The hydroxyl protons themselves will appear as a broad signal, and their chemical shift is highly dependent on the solvent, concentration, and temperature. In DMSO-d₆, they are often observed as distinct, exchangeable protons.

• ¹³C NMR: The carbonyl carbons of the dione are expected to resonate at the downfield end of the spectrum, typically around 170-180 ppm. The aromatic carbons will appear in the 125-140 ppm region. The benzylic carbon (NCH₂) will be around 40-50 ppm, and the carbons of the pyrrolidine ring bearing the hydroxyl groups will be in the 60-80 ppm range.

• 2D NMR: COSY spectra will confirm the coupling between the CH-OH protons. HSQC will directly link each proton to its attached carbon, confirming the assignments of the pyrrolidine ring and benzylic carbons. HMBC is particularly useful for confirming the connectivity of the benzyl group to the nitrogen atom and the overall structure by showing correlations between protons and carbons that are 2-3 bonds away.

Conclusion

NMR spectroscopy is an indispensable tool for the structural characterization of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione. By following the detailed protocols and utilizing the provided data tables and visualizations, researchers can confidently identify and characterize this compound, ensuring its structural integrity for further studies in drug development and other scientific endeavors. The use of a combination of 1D and 2D NMR techniques will provide a complete and unambiguous structural assignment.

References

• 1. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Improving solubility of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione. The focus is on addressing challenges related to its aqueous solubility.

Troubleshooting Guide

Issue: Poor dissolution of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione in aqueous buffers.

Initial Assessment Workflow

Technical Support Center: Synthesis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Frequently Asked Questions (FAQs)

Q1: What is the common synthetic route for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione?

A1: The most common and direct method for the synthesis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione, also known as N-benzyltartrimide, is the thermal condensation of tartaric acid with benzylamine. This reaction involves the formation of an amide linkage followed by intramolecular cyclization to form the pyrrolidine-2,5-dione ring.

Q2: What are the critical parameters to control during the synthesis?

A2: Key parameters to control include reaction temperature, reaction time, and the efficiency of water removal. Overheating can lead to side reactions and impurity formation, while insufficient heating may result in incomplete reaction. Azeotropic distillation is commonly employed to drive the reaction towards the product by removing the water formed during the condensation.

Q3: What are the expected spectroscopic data for the pure product?

A3: For (3R,4R)-1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione, the expected 13C NMR data in D2O with a drop of NaOD are: δ 30.25, 57.00 (d, J =4.4 Hz), 60.32 (d, J =22.7 Hz), 60.97, 66.25 (d, J =31.5 Hz), 87.71, 100.09 (d, J =175.3 Hz), 130.68, 131.41, 132.82, 138.42, 155.95 ppm.[1] Proton NMR and other analytical data should be compared with a reference standard or literature values.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of the starting materials (tartaric acid and benzylamine) and the formation of the product. High-Performance Liquid Chromatography (HPLC) can also be used for more quantitative monitoring of the reaction mixture.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Issue 1: Low Product Yield

Low yield is a frequent problem that can be attributed to several factors. A systematic approach to troubleshooting is recommended.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low product yield.

Quantitative Data on Reaction Conditions (Hypothetical)

Parameter	Condition A	Condition B	Condition C
Solvent	Toluene	Xylene	Toluene
Temperature	110°C	140°C	110°C
Reaction Time	4 hours	4 hours	8 hours
Yield (%)	45%	75%	65%

This table presents hypothetical data for illustrative purposes.

Issue 2: Presence of Impurities

The presence of impurities can complicate purification and affect the quality of the final product. Below are common impurities and strategies for their identification and mitigation.

Common Impurities and Side Products

Impurity	Structure	Formation Pathway	Mitigation Strategy
N-Benzyltartramide (Amic Acid Intermediate)	HOOC-CH(OH)-CH(OH)-CONH-CH₂-Ph	Incomplete cyclization	Increase reaction time or temperature to promote cyclization.
Polyamides	[-OC-CH(OH)-CH(OH)-CO-NH-CH₂-Ph-NH-]n	Intermolecular condensation	Use a higher dilution of reactants to favor intramolecular cyclization.[2][3][4][5][6]
Racemized Product (meso-isomer)	(2R,3S)-1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione	Amine-catalyzed racemization at elevated temperatures	Use milder reaction conditions or shorter reaction times.[7][8]
N-Benzylmaleimide	(Structure with a double bond in the pyrrolidine ring)	Dehydration of the dihydroxy product	Avoid excessive heating during reaction and purification.

Signaling Pathway for Impurity Formation

Caption: Diagram illustrating the main synthesis pathway and potential side reactions.

Experimental Protocols

Key Experiment: Synthesis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

Objective: To synthesize 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione via thermal condensation.

Materials:

• L-(+)-Tartaric acid

• Benzylamine

• Xylene (or Toluene)

• Dean-Stark apparatus or equivalent for azeotropic water removal

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus connected to a reflux condenser, add L-(+)-tartaric acid (1.0 equivalent) and xylene.

• Addition of Benzylamine: While stirring, slowly add benzylamine (1.0-1.1 equivalents) to the suspension.

• Heating and Water Removal: Heat the reaction mixture to reflux (approximately 140°C for xylene). Collect the water that separates in the Dean-Stark trap.

• Reaction Monitoring: Monitor the reaction progress by TLC until the starting materials are consumed (typically 4-8 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If a precipitate forms, collect it by vacuum filtration.

  • Wash the crude product with a non-polar solvent (e.g., hexane) to remove residual xylene and unreacted benzylamine.

• Purification:

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or isopropanol).

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Characterization:

• Determine the melting point of the purified product.

• Confirm the structure using 1H NMR, 13C NMR, and FTIR spectroscopy.[1]

• Assess the purity using HPLC.

Experimental Workflow Diagram

Caption: A step-by-step workflow for the synthesis and characterization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. savemyexams.com [savemyexams.com]
• 4. studymind.co.uk [studymind.co.uk]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. youtube.com [youtube.com]
• 7. Synthesis and Characterization of Long-Chain Tartaric Acid Diamides as Novel Ceramide-Like Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Cell Viability Assays with 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with novel compounds such as 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione in cell viability assays. Our goal is to help you achieve reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the first step when optimizing a cell viability assay for a new compound like 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione?

A1: The first and most critical step is to determine the optimal cell seeding density.[1] The number of cells seeded should be high enough to provide a measurable signal but low enough to avoid over-confluence by the end of the experiment.[1] It is also crucial to ensure that the cells are in the exponential growth phase, as this ensures their metabolic activity is optimal and consistent.[2]

Q2: My results are inconsistent between replicate wells. What are the common causes?

A2: High variability between replicates is a common issue that can often be attributed to several factors:

• Uneven Cell Seeding: A non-homogenous cell suspension during plating is a primary cause of variability.[2] Ensure you thoroughly mix your cell suspension before and during the plating process.

• "Edge Effect": Wells on the perimeter of a 96-well plate are susceptible to increased evaporation, which can alter the concentration of both media components and your test compound.[3][4][5] It is best practice to fill the outer wells with sterile phosphate-buffered saline (PBS) or media and exclude them from your experimental analysis.[2]

• Pipetting Errors: Inconsistent pipetting technique will introduce variability.[2] Ensure your pipettes are regularly calibrated and that you are using a consistent technique for adding cells, media, and reagents.

Q3: I am observing high background in my assay wells, even in the controls. What could be the reason?

A3: High background can obscure your results and is often caused by:

• Reagent Contamination: Ensure all your reagents, media, and buffers are sterile and free from microbial contamination.

• Compound Interference: The test compound itself may interfere with the assay. For colorimetric assays like MTT, MTS, or WST-8, colored compounds can artificially increase the absorbance reading.[2] Compounds with reducing or oxidizing properties can also directly interact with the assay reagents.[6] It is essential to run a "compound only" control (compound in media without cells) to check for this.

• Incubation Time: Over-incubation with the detection reagent can lead to a high background signal.[7] Optimize the incubation time for your specific cell line and seeding density.

Q4: How do I choose the right solvent for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione and what concentration is safe for the cells?

A4: The choice of solvent is critical, as it can impact both the solubility of your compound and the health of your cells. Dimethyl sulfoxide (DMSO) is a common solvent for water-insoluble compounds.[8][9] However, DMSO can be toxic to cells at higher concentrations.[9][10] It is crucial to keep the final concentration of DMSO in the culture medium below 0.5% to avoid solvent-induced cytotoxicity.[11] Always include a vehicle control (media with the same concentration of solvent used to dissolve the compound) in your experimental setup.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Inconsistent results between experiments	Cell passage number is too high.	Use cells from a consistent and low passage number for all experiments.
Variation in cell seeding density.	Ensure a homogenous cell suspension and consistent pipetting.[2]
Different lots of media or serum.	Use the same lot of media and serum for a set of experiments to minimize variability.
Low signal or poor dynamic range	Cell seeding density is too low.	Optimize cell seeding density to ensure a robust signal.[1]
Incubation time with the compound is too short.	Perform a time-course experiment to determine the optimal treatment duration.
Assay is not sensitive enough for your cell type.	Consider a more sensitive assay, for example, switching from a colorimetric (MTT) to a more sensitive fluorescent (Resazurin) or luminescent (ATP-based) assay.[12]
Unexpected dose-response curve (e.g., non-sigmoidal)	Compound precipitation at high concentrations.	Check the solubility of your compound in the final culture medium.
Compound has a narrow effective concentration range.	Adjust the concentration range in your serial dilutions.
Off-target effects of the compound at high concentrations.	Investigate potential secondary targets or mechanisms of action.

Experimental Protocols

Below is a detailed protocol for determining the half-maximal inhibitory concentration (IC50) of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione using the WST-8 assay.

Materials:

• 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

• Sterile DMSO

• Human cancer cell line (e.g., HeLa)

• Complete growth medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Sterile PBS

• Trypsin-EDTA

• 96-well cell culture plates

• WST-8 Cell Proliferation Assay Kit

• Multichannel pipette

• Microplate reader

Protocol:

• Compound Preparation:

  • Prepare a 10 mM stock solution of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione in sterile DMSO.

  • Perform serial dilutions of the stock solution in complete growth medium to achieve the desired final concentrations for treatment. Ensure the final DMSO concentration in all wells does not exceed 0.5%.

• Cell Seeding:

  • Culture HeLa cells to 80-90% confluency.

  • Wash the cells with PBS, detach them using Trypsin-EDTA, and neutralize with complete growth medium.

  • Centrifuge the cell suspension, resuspend the pellet in fresh medium, and perform a cell count.

  • Seed the cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000 cells/well in 100 µL of medium).

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Compound Treatment:

  • After 24 hours, carefully remove the medium from the wells.

  • Add 100 µL of medium containing the different concentrations of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione to the respective wells. Include vehicle control wells (medium with 0.5% DMSO) and untreated control wells (medium only).

  • Incubate the plate for the desired treatment duration (e.g., 48 hours).

• WST-8 Assay:

  • Following the treatment period, add 10 µL of the WST-8 solution to each well.[13]

  • Incubate the plate for 1-4 hours at 37°C. The optimal incubation time should be determined during assay optimization.[13]

  • Gently shake the plate for 1 minute to ensure uniform color development.

• Data Acquisition and Analysis:

  • Measure the absorbance at 450 nm using a microplate reader.[13]

  • Subtract the absorbance of the blank (medium only with WST-8 reagent) from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of cell viability against the log of the compound concentration and determine the IC50 value using a non-linear regression analysis.

Data Presentation

Table 1: Hypothetical IC50 values of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione on different cancer cell lines after 48 hours of treatment.

Cell Line	IC50 (µM)
HeLa (Cervical Cancer)	15.2
A549 (Lung Cancer)	28.7
MCF-7 (Breast Cancer)	12.5
HCT116 (Colon Cancer)	21.4

Mandatory Visualizations

References

• 1. biocompare.com [biocompare.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Blog [midsci.com]
• 5. Three Ways To Reduce Microplate Edge Effect | Microplate Assays [wellplate.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Standard Operating Procedure to Optimize Resazurin-Based Viability Assays | MDPI [mdpi.com]
• 8. scielo.br [scielo.br]
• 9. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells [ajmb.umsha.ac.ir]
• 11. benchchem.com [benchchem.com]
• 12. Cell Viability Guide | How to Measure Cell Viability [worldwide.promega.com]
• 13. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Preventing degradation of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione during experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione during experimental procedures. The information is structured in a question-and-answer format to directly address common challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione?

A1: Based on the chemistry of related succinimide and maleimide derivatives, the primary factors contributing to degradation are likely hydrolysis of the succinimide ring, oxidation of the hydroxyl groups, and exposure to light. Hydrolysis is significantly influenced by pH and temperature, with increased rates observed at neutral to basic pH and elevated temperatures.[1][2]

Q2: How should I properly store 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione to ensure its stability?

A2: To ensure long-term stability, the compound should be stored in a tightly sealed container in a dry, well-ventilated, and dark place.[3][4] For optimal preservation, storage at 2-8°C under an inert atmosphere (e.g., nitrogen or argon) is recommended to protect against moisture and oxidation.[4]

Q3: What are the visible signs of degradation?

A3: Degradation of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione may be indicated by a change in color, such as darkening of the solid compound.[3] In solution, degradation can lead to a decrease in the concentration of the active compound, which can be monitored by analytical techniques like HPLC.

Q4: At what pH is 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione most stable in aqueous solutions?

A4: While specific data for this compound is limited, related maleimide compounds show greater stability in acidic conditions.[1][5][6] It is advisable to prepare aqueous solutions in a buffer with a pH below 6.5 to minimize hydrolysis. The rate of hydrolysis for similar compounds increases significantly at neutral and basic pH.[2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Loss of compound activity over time in solution.	Hydrolysis of the succinimide ring. The succinimide ring is susceptible to opening, especially in neutral to basic aqueous solutions.[1][2]	- Prepare fresh solutions for each experiment.- If storage of the solution is necessary, store at 2-8°C for no longer than 24 hours.- Use an acidic buffer (pH < 6.5) to prepare the solution.
Inconsistent experimental results.	Compound degradation due to improper handling. Exposure to ambient moisture, light, or incompatible solvents can lead to degradation.	- Handle the solid compound in a controlled environment, such as a glove box with an inert atmosphere.- Protect solutions from light by using amber vials or wrapping containers in aluminum foil.- Ensure all solvents are anhydrous and free of contaminants.
Appearance of unexpected peaks in analytical chromatography (e.g., HPLC, LC-MS).	Formation of degradation products. Hydrolysis or oxidation can lead to the formation of new chemical species.	- Analyze the sample immediately after preparation.- If unexpected peaks are observed, verify the pH of the solution and check for potential sources of contamination.- Consider performing forced degradation studies (e.g., exposure to acid, base, heat, light, and oxidizing agents) to identify potential degradation products.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

This protocol outlines the steps for preparing a stable stock solution of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

• Materials:

  • 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

  • Anhydrous dimethyl sulfoxide (DMSO) or ethanol

  • Sterile, amber microcentrifuge tubes or vials

  • Inert gas (e.g., argon or nitrogen)

• Procedure:

  • Allow the container of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione to equilibrate to room temperature before opening to prevent moisture condensation.

  • Weigh the desired amount of the compound in a clean, dry vial.

  • Under a stream of inert gas, add the appropriate volume of anhydrous solvent to achieve the desired concentration.

  • Vortex briefly until the compound is fully dissolved.

  • Aliquot the stock solution into smaller volumes in amber vials to minimize freeze-thaw cycles and light exposure.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: pH Stability Assessment

This protocol provides a method to assess the stability of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione at different pH values.

• Materials:

  • Stock solution of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione in an organic solvent (e.g., DMSO).

  • A series of aqueous buffers with varying pH (e.g., pH 4, 5, 6, 7.4, 8).

  • HPLC system with a suitable column (e.g., C18).

• Procedure:

  • Prepare a series of solutions by diluting the stock solution of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione in each of the different pH buffers to a final concentration suitable for HPLC analysis.

  • Immediately after preparation (t=0), inject an aliquot of each solution into the HPLC system to determine the initial concentration of the compound.

  • Incubate the remaining solutions at a controlled temperature (e.g., room temperature or 37°C).

  • At various time points (e.g., 1, 2, 4, 8, 24 hours), inject an aliquot from each pH solution into the HPLC.

  • Monitor the decrease in the peak area of the parent compound over time to determine the rate of degradation at each pH.

Visualizations

Caption: Workflow for assessing the pH stability of the compound.

Caption: A potential degradation pathway via hydrolysis.

References

• 1. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Sequence sensitivity and pH dependence of maleimide conjugated N-terminal cysteine peptides to thiazine rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting HPLC Peak Tailing for Polar Pyrrolidine Compounds

This guide provides researchers, scientists, and drug development professionals with a dedicated resource for diagnosing and resolving HPLC peak tailing issues commonly encountered with polar pyrrolidine compounds. The following question-and-answer format directly addresses specific problems to help you improve peak symmetry and achieve reliable, accurate results.

Frequently Asked Questions (FAQs)

Q1: Why is my polar pyrrolidine compound showing significant peak tailing on a standard C18 column?

Peak tailing for polar basic compounds like pyrrolidines on silica-based reversed-phase columns is primarily caused by secondary interactions between the analyte and the stationary phase.[1][2] The main culprit is the interaction of the protonated, positively charged pyrrolidine ring with negatively charged, ionized silanol groups (Si-O⁻) on the surface of the silica packing material.[3][4][5] This strong ionic interaction acts as a secondary retention mechanism, causing some analyte molecules to lag behind the main peak, resulting in an asymmetrical tail.[3][6]

The mechanism is illustrated below:

Figure 1. Mechanism of Silanol Interaction with Pyrrolidine.

Q2: How can I reduce or eliminate peak tailing for my compound?

There are several effective strategies, which can be used alone or in combination. The most common approaches involve modifying the mobile phase or selecting a more suitable HPLC column.[3][7] A systematic approach to troubleshooting is often the most effective.

The following workflow provides a step-by-step guide to resolving peak tailing:

Figure 2. Troubleshooting Workflow for Peak Tailing.

Mobile Phase Optimization

Q3: What is the effect of mobile phase pH on peak tailing for basic compounds?

Mobile phase pH is a critical parameter for controlling the peak shape of ionizable compounds like pyrrolidines.[8]

• Low pH (≤ 3): At a low pH, the high concentration of protons in the mobile phase suppresses the ionization of the surface silanol groups, neutralizing them (Si-OH).[7][9] This minimizes the strong ionic interaction with your protonated basic analyte, leading to a significant reduction in peak tailing and more symmetrical peaks.[3][7]

• Mid pH (4-7): This range is often problematic as silanol groups are partially or fully ionized, leading to maximum secondary interactions and severe peak tailing.[1]

• High pH (>8): At high pH, the basic analyte is in its neutral form, which reduces interactions with silanol sites. However, standard silica columns are not stable above pH 8.[10] Use of a modern, pH-stable column (e.g., hybrid-silica) is required to operate in this range.[10]

Q4: Which mobile phase additives can improve my peak shape?

Additives are used to mask the residual silanol groups or to control ionization.

• Competing Bases: Adding a small amount of a basic modifier, like triethylamine (TEA) or diethylamine (DEA), to the mobile phase can be effective.[7][11] These additives are protonated and preferentially interact with the ionized silanol groups, effectively "shielding" them from the analyte.[10]

• Acidic Modifiers: Using an acidic modifier like formic acid or trifluoroacetic acid (TFA) is a common and effective way to lower the mobile phase pH to the optimal range (≤ 3).[9][11]

Additive	Typical Concentration	Mechanism of Action	Considerations
Formic Acid	0.1% (v/v)	Lowers mobile phase pH to ~2.7, protonating silanols.	MS-compatible. Good general-purpose choice.
Trifluoroacetic Acid (TFA)	0.05% - 0.1% (v/v)	Strong ion-pairing agent and lowers pH. Can improve peak shape dramatically.	Can cause ion suppression in MS detectors.
Triethylamine (TEA)	0.05% - 0.1% (v/v)	Acts as a competing base to mask active silanol sites.[7][9]	Not MS-compatible. Can be less effective than pH control with modern columns.[10]
Ammonium Formate/Acetate	5-10 mM	Acts as a buffer to control pH and can help mask silanol interactions.[9]	MS-compatible. Good for methods where stable pH is critical.

Column Selection and Hardware

Q5: When should I consider using a different HPLC column?

If mobile phase optimization does not resolve the issue, or if you are developing a new method, selecting the right column is crucial.

• Modern, High-Purity "Type B" Silica Columns: These columns are manufactured with silica that has very low metal contamination and fewer accessible silanol groups compared to older "Type A" silica, resulting in inherently better peak shape for basic compounds.[7][10]

• End-Capped Columns: Most modern columns are "end-capped," meaning the residual silanol groups have been chemically deactivated with a small silylating agent (e.g., trimethylsilyl).[3][9] This further reduces the sites available for secondary interactions.

• Columns with Alternative Chemistries:

  • Embedded Polar Group (EPG): These columns have a polar group (e.g., amide, carbamate) embedded in the alkyl chain, which helps to shield the residual silanol groups.

  • Hybrid Silica: These columns incorporate organic groups into the silica particle itself, making them more resistant to high pH conditions and reducing silanol activity.[7][10]

  • HILIC Columns: For very polar pyrrolidine derivatives that have poor retention in reversed-phase, Hydrophilic Interaction Liquid Chromatography (HILIC) can be an excellent alternative.[12]

Q6: Could my HPLC system itself be causing the peak tailing?

Yes. If all peaks in your chromatogram are tailing, the issue may be physical rather than chemical.[6][9]

• Extra-Column Volume (Dead Volume): Excessive tubing length or diameter, or improperly seated fittings between the injector, column, and detector can cause band broadening and tailing.[1][9] This is especially noticeable for early-eluting peaks.

• Column Void: A void or channel can form at the head of the column due to pressure shocks or dissolution of the silica bed.[4][9] This disrupts the sample band as it enters the column. Using a guard column can help protect the analytical column.[9]

• Blocked Frit: A partially blocked inlet frit on the column can also cause poor peak shape.[13]

Experimental Protocol Example

Protocol: Optimizing Mobile Phase pH to Reduce Peak Tailing

This protocol provides a systematic approach to evaluating the effect of mobile phase pH on the peak shape of a polar pyrrolidine compound.

• Analyte & System Preparation:

  • Prepare a 10 µg/mL solution of the pyrrolidine analyte in a 50:50 mixture of acetonitrile and water.

  • Use a modern, end-capped C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Set the column temperature to 30 °C and the flow rate to 1.0 mL/min.

  • Set the detector wavelength to an appropriate value for your analyte.

  • Injection volume: 5 µL.

• Mobile Phase Preparation:

  • Condition A (pH ~7, No Additive): Mobile Phase A: Water. Mobile Phase B: Acetonitrile.

  • Condition B (pH ~2.7, with Additive): Mobile Phase A: 0.1% Formic Acid in Water. Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Experimental Procedure:

  • Run Condition A:

    • Equilibrate the column with a 50:50 mix of Mobile Phase A and B (Water/Acetonitrile) for at least 15 column volumes.

    • Inject the analyte solution and record the chromatogram.

    • Note the retention time and calculate the USP Tailing Factor (Tf).

  • Run Condition B:

    • Flush the system and equilibrate the column with a 50:50 mix of Mobile Phase A and B (0.1% Formic Acid in Water/Acetonitrile) for at least 15 column volumes.

    • Inject the analyte solution and record the chromatogram.

    • Note the retention time and calculate the USP Tailing Factor (Tf).

• Data Analysis:

  • Compare the peak shapes and tailing factors from both conditions. A significant reduction in the tailing factor for Condition B indicates that silanol interactions were the primary cause of the peak tailing.

Expected Outcome Data (Illustrative)

Condition	Mobile Phase pH (approx.)	USP Tailing Factor (Tf)	Peak Shape
A (No Additive)	7.0	2.1	Severe Tailing
B (0.1% Formic Acid)	2.7	1.1	Symmetrical

References

• 1. chromtech.com [chromtech.com]
• 2. uhplcs.com [uhplcs.com]
• 3. acdlabs.com [acdlabs.com]
• 4. waters.com [waters.com]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. labcompare.com [labcompare.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. Finding the best column for polar basic analytes across reversed-phase and hydrophilic interaction liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Crystallization of Hydroxylated Pyrrolidine-2,5-diones

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the crystallization of hydroxylated pyrrolidine-2,5-diones.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in crystallizing hydroxylated pyrrolidine-2,5-diones?

A1: The primary challenges stem from the inherent polarity and hydrogen bonding capabilities of these molecules, introduced by the hydroxyl group and the pyrrolidine-2,5-dione core. These characteristics can lead to several issues:

• High solubility in polar solvents: This can make precipitation and crystal formation difficult.

• "Oiling out": The compound separates as a liquid instead of a solid.[1]

• Formation of amorphous solids or fine powders: These are undesirable for many applications that require a crystalline form.

• Polymorphism: The ability of the compound to exist in multiple crystalline forms, which can have different physical properties.

• Solvent inclusion: Solvent molecules can become trapped in the crystal lattice.

Q2: How does the hydroxyl group influence crystallization?

A2: The hydroxyl group significantly increases the polarity of the molecule and introduces strong hydrogen bonding potential. This can lead to strong interactions with polar solvents, making it difficult to achieve the supersaturation required for crystallization. The position of the hydroxyl group on the pyrrolidine ring or a substituent can also affect intermolecular interactions and crystal packing.

Q3: What is "oiling out" and how can I prevent it?

A3: "Oiling out" occurs when the compound separates from the solution as a liquid (an oil) rather than a solid crystalline material. This often happens when the solution is too concentrated or cooled too quickly, or when the melting point of the compound is lower than the temperature of the solution. To prevent this, you can try the following:

• Use a more dilute solution.

• Employ a slower cooling rate.

• Use a solvent system where the compound is less soluble at all temperatures.

• Add a seed crystal to encourage nucleation.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your crystallization experiments in a question-and-answer format.

Problem 1: My compound will not crystallize from solution.

Possible Cause	Troubleshooting Step
Solution is not supersaturated.	1. Evaporate some of the solvent: Gently heat the solution or use a stream of inert gas to slowly remove excess solvent. 2. Add an anti-solvent: Gradually add a solvent in which your compound is insoluble to induce precipitation.
Nucleation is inhibited.	1. Scratch the inside of the flask: Use a glass rod to create a rough surface for crystals to form. 2. Add a seed crystal: Introduce a small crystal of your compound to the solution. 3. Cool to a lower temperature: Place the solution in an ice bath or freezer.
Inappropriate solvent.	Perform a solvent screen: Test the solubility of your compound in a range of solvents with varying polarities.

Problem 2: The crystals are very small or form a powder.

Possible Cause	Troubleshooting Step
Crystallization is happening too quickly.	1. Slow down the cooling rate: Allow the solution to cool to room temperature on the benchtop before moving it to a colder environment. 2. Use a less-polar solvent system: This can slow down the rate of crystal growth.
High degree of supersaturation.	Use a more dilute solution.

Problem 3: The yield of crystals is low.

Possible Cause	Troubleshooting Step
Compound is too soluble in the cold solvent.	Choose a solvent in which the compound has lower solubility at low temperatures.
Not enough time for crystallization.	Allow the solution to stand for a longer period at a low temperature.
Premature crystallization during hot filtration.	Pre-heat the filtration apparatus and use a minimum amount of hot solvent for rinsing.

Quantitative Data

Due to the limited availability of specific quantitative solubility data for a wide range of hydroxylated pyrrolidine-2,5-diones, the following tables provide data for the parent compound, succinimide, and a related chloro-derivative to serve as a guide for solvent selection. Researchers should perform their own solubility tests for their specific compound.

Table 1: Solubility of Succinimide in Various Solvents at Different Temperatures

Solvent	Temperature (°C)	Solubility ( g/100g solvent)
Methanol	20	23.5
30	31.0
40	40.5
50	53.0
Ethanol	20	8.5
30	11.5
40	15.5
50	21.0
Acetone	20	15.0
30	20.0
40	26.5
50	35.0
Ethyl Acetate	20	2.5
30	3.8
40	5.5
50	8.0

Data is representative and should be used as a guideline. Actual solubilities may vary.

Table 2: Solubility of N-Chlorosuccinimide in Various Solvents at Different Temperatures

Solvent	Temperature (K)	Mole Fraction Solubility (x10^3)
n-Butanol	278.15	13.2
298.15	29.8
318.15	62.5
Ethyl Acetate	278.15	25.1
298.15	55.6
318.15	111.2
Acetone	278.15	102.1
298.15	185.4
318.15	319.7
Isopropanol	278.15	15.8
298.15	34.9
318.15	72.1

Adapted from solubility data for N-chlorosuccinimide.[2] This data can help in understanding the trend of solubility with temperature in different solvent classes.

Experimental Protocols

Protocol 1: Slow Cooling Crystallization of a Hydroxylated Pyrrolidine-2,5-dione

This protocol is a general starting point for the crystallization of hydroxylated pyrrolidine-2,5-diones using a single solvent system.

• Solvent Selection:

  • Place a small amount of your compound (10-20 mg) in a test tube.

  • Add a few drops of a chosen solvent (e.g., ethanol, isopropanol, ethyl acetate, or a mixture).

  • Observe the solubility at room temperature. An ideal solvent will dissolve the compound poorly at room temperature but well upon heating.

• Dissolution:

  • Place the bulk of your impure compound in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while heating and stirring until the compound is fully dissolved. Use the minimum amount of hot solvent necessary.

• Cooling:

  • Remove the flask from the heat source and allow it to cool slowly to room temperature. Covering the flask with a watch glass will slow down evaporation.

  • Once at room temperature, you may place the flask in an ice bath to maximize crystal yield.

• Isolation:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold crystallization solvent to remove any remaining impurities.

• Drying:

  • Allow the crystals to dry on the filter paper under vacuum. For a final drying step, the crystals can be placed in a desiccator.

Protocol 2: Anti-Solvent Crystallization of a Hydroxylated Pyrrolidine-2,5-dione

This method is useful when the compound is highly soluble in a particular solvent.

• Dissolution:

  • Dissolve your compound in a minimum amount of a "good" solvent (a solvent in which it is highly soluble) at room temperature.

• Addition of Anti-Solvent:

  • Slowly add an "anti-solvent" (a solvent in which your compound is poorly soluble but is miscible with the "good" solvent) dropwise to the solution until it becomes slightly cloudy. Common anti-solvents for polar compounds include hexanes or toluene.

• Crystal Growth:

  • Gently warm the solution until it becomes clear again.

  • Allow the solution to cool slowly to room temperature. Crystals should form as the solubility decreases.

• Isolation and Drying:

  • Follow steps 4 and 5 from Protocol 1.

Visualizations

Caption: A typical experimental workflow for the crystallization of hydroxylated pyrrolidine-2,5-diones.

Caption: A troubleshooting decision tree for common crystallization problems.

References

• 1. japsonline.com [japsonline.com]
• 2. [PDF] Solubility of N-chloro succinimide in different pure solvents in the temperature range from 278.15 K to 333.15K | Semantic Scholar [semanticscholar.org]

Technical Support Center: Synthesis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers in optimizing the synthesis and increasing the yield of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione. The synthesis is typically approached as a two-step process: the formation of the N-Benzylmaleimide precursor, followed by the dihydroxylation of its carbon-carbon double bond.

Overall Synthesis Workflow

The synthesis proceeds in two key stages. Initially, N-Benzylmaleimide is synthesized from maleic anhydride and benzylamine. Subsequently, the double bond of the maleimide ring is dihydroxylated to yield the final product.

Caption: Overall workflow for the synthesis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Part 1: Synthesis of N-Benzylmaleimide (Precursor)

This section addresses common issues related to the synthesis of the N-Benzylmaleimide intermediate.

Frequently Asked Questions (FAQs)

Q1: What is the general procedure for synthesizing N-Benzylmaleimide?

A1: N-Benzylmaleimide is typically synthesized by reacting maleic anhydride with benzylamine. A common method involves dissolving maleic anhydride in acetic acid, followed by the slow addition of benzylamine. The mixture is then heated under reflux. After the reaction is complete, the product is isolated through extraction and purified, usually by silica gel column chromatography.[1]

Troubleshooting Guide: Low Yield of N-Benzylmaleimide

Issue	Potential Cause	Recommended Solution
Low Conversion	Incomplete Reaction: Reaction time or temperature may be insufficient.	Ensure the reaction is refluxed overnight to drive it to completion.[1] Monitor the reaction progress using Thin Layer Chromatography (TLC).
Poor Reagent Quality: Degradation of maleic anhydride or benzylamine.	Use freshly opened or purified reagents. Ensure maleic anhydride has been stored in a desiccator.
Formation of Byproducts	Side Reactions: The reaction between maleic anhydride and benzylamine can sometimes lead to side products if conditions are not optimal.	Add the benzylamine dropwise to the solution of maleic anhydride to control the initial reaction rate and temperature.[1]
Product Loss during Workup	Inefficient Extraction: The product may not be fully extracted from the aqueous phase.	Perform multiple extractions (at least 3) with a suitable organic solvent like chloroform.[1]
Inefficient Purification: Co-elution of impurities during column chromatography.	Optimize the solvent system for column chromatography to achieve better separation. A gradient elution might be necessary.

Part 2: Dihydroxylation of N-Benzylmaleimide

This section focuses on the critical dihydroxylation step to form the final product. N-Benzylmaleimide is an electron-deficient alkene, which can influence the choice of dihydroxylation conditions.

Frequently Asked Questions (FAQs)

Q2: What are the primary methods for the syn-dihydroxylation of N-Benzylmaleimide?

A2: The most common and reliable methods for syn-dihydroxylation involve high-oxidation-state transition metals. The two main approaches are:

• Osmium Tetroxide (OsO₄)-based methods: These are highly reliable and efficient for producing syn-diols.[2][3] Due to the toxicity and expense of OsO₄, it is almost always used in catalytic amounts with a stoichiometric co-oxidant like N-Methylmorpholine N-oxide (NMO) in what is known as the Upjohn dihydroxylation.[2][4]

• Potassium Permanganate (KMnO₄)-based methods: This is a more cost-effective but often lower-yielding alternative.[5][6] The reaction must be performed under carefully controlled cold, dilute, and basic conditions to prevent over-oxidation and cleavage of the diol.[5][6][7]

Q3: Why is my dihydroxylation reaction giving a low yield?

A3: Low yields in dihydroxylation reactions, especially with electron-deficient alkenes like N-Benzylmaleimide, can stem from several factors. The most common issue is over-oxidation, where the newly formed diol is cleaved into dicarbonyl compounds.[2][5] Other factors include the inherent lower reactivity of electron-deficient double bonds and incomplete reaction.

Troubleshooting Guide: Low Yield of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

Caption: Troubleshooting logic for low yield in the dihydroxylation step.

Comparison of Dihydroxylation Methods

Method	Reagents	Typical Conditions	Advantages	Disadvantages
Upjohn Dihydroxylation	Catalytic OsO₄, N-Methylmorpholine N-oxide (NMO)	Acetone/water, room temperature	High yields, reliable, mild conditions, less prone to over-oxidation.[2][4]	OsO₄ is highly toxic and expensive.
Permanganate Dihydroxylation	KMnO₄, NaOH or KOH	Cold (0-5 °C), dilute aqueous solution	Inexpensive and readily available reagents.[6][8]	Prone to over-oxidation and C-C bond cleavage, often results in lower yields, MnO₂ byproduct can complicate workup.[2][5][7]
Manganese-Catalyzed Dihydroxylation	Mn salt, Pyridine-2-carboxylic acid, H₂O₂	Ambient temperature	Effective for electron-deficient alkenes, uses inexpensive H₂O₂ as the oxidant, high turnovers possible.[9]	Catalyst system preparation is required, may require more optimization for new substrates.

Detailed Experimental Protocols

Protocol 1: Synthesis of N-Benzylmaleimide[1]

• Dissolve maleic anhydride (1.2 eq) in glacial acetic acid (approx. 5 mL per gram of maleic anhydride) in a round-bottom flask equipped with a reflux condenser.

• Slowly add benzylamine (1.0 eq) dropwise to the solution at room temperature with stirring. A suspension will form.

• Heat the reaction mixture to reflux and maintain for 12-16 hours.

• After cooling to room temperature, remove the acetic acid under reduced pressure.

• Dissolve the residue in chloroform (or another suitable organic solvent) and transfer to a separatory funnel.

• Wash the organic layer sequentially with deionized water, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by silica gel column chromatography to obtain pure N-benzylmaleimide.

Protocol 2: Upjohn Dihydroxylation of N-Benzylmaleimide (General Procedure)[2]

• Dissolve N-Benzylmaleimide (1.0 eq) in a mixture of acetone and water (e.g., 10:1 v/v).

• Add N-Methylmorpholine N-oxide (NMO) (1.5 eq) to the solution.

• To the stirred solution, add a catalytic amount of osmium tetroxide (OsO₄) (e.g., 1-2 mol%), typically as a solution in toluene or tert-butanol.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite or sodium bisulfite and stir for 1 hour.

• Extract the mixture multiple times with an organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude diol by recrystallization or column chromatography.

Mechanism of OsO₄ Dihydroxylation

The reaction proceeds through a concerted [3+2] cycloaddition to form a cyclic osmate ester intermediate. This intermediate is then hydrolyzed to release the syn-diol and a reduced osmium species, which is re-oxidized by the co-oxidant (e.g., NMO) to complete the catalytic cycle.[3][4]

Caption: Catalytic cycle of Osmium Tetroxide mediated syn-dihydroxylation.

References

• 1. N-Benzylmaleimide | 1631-26-1 [chemicalbook.com]
• 2. Dihydroxylation - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. orgosolver.com [orgosolver.com]
• 6. Syn Dihydroxylation of Alkenes with KMnO4 and OsO4 - Chemistry Steps [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Dihydroxylation of Olefins with Potassium Permanganate Catalyzed by Imidazolium Salt [organic-chemistry.org]
• 9. Manganese catalyzed cis-dihydroxylation of electron deficient alkenes with H2O2 - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Neuroprotective Screening Assays

Welcome to the technical support center for neuroprotective screening assays. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vitro neuroprotective screening.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: High Background Signal in Cell Viability Assays

Q: I am observing a high background signal in my colorimetric/fluorometric cell viability assay (e.g., MTT, Resazurin, Calcein-AM), making it difficult to distinguish between the neuroprotective effect of my compound and the baseline noise. What could be the cause and how can I fix it?

A: High background can stem from several sources. Here’s a step-by-step guide to troubleshoot this issue:

• Reagent Quality and Preparation:

  • Problem: Reagents may be old, improperly stored, or contaminated, leading to spontaneous conversion or precipitation.

  • Solution: Always use fresh, high-quality reagents. Prepare solutions immediately before use and protect them from light, especially for photosensitive compounds like MTT and Resazurin. Ensure complete dissolution of powdered reagents.

• Assay Incubation Time:

  • Problem: Over-incubation with the viability dye can lead to non-specific signal.

  • Solution: Optimize the incubation time. Perform a time-course experiment to determine the optimal window where the signal from viable cells is robust, and the background remains low.

• Phenol Red Interference:

  • Problem: Phenol red in cell culture media can interfere with the absorbance readings of some colorimetric assays.

  • Solution: Use phenol red-free media for the assay. If this is not possible, ensure your blank wells contain the same medium to subtract the background absorbance accurately.

• Serum Interference:

  • Problem: Components in serum can react with assay reagents or possess inherent enzymatic activity (e.g., LDH in serum).[1]

  • Solution: Reduce the serum concentration in your medium during the assay or switch to a serum-free medium if your cells can tolerate it for the duration of the experiment. Always include a media-only control with serum to quantify its contribution to the background.[1]

• Microbial Contamination:

  • Problem: Bacterial or yeast contamination can metabolize the assay reagents, leading to a false positive signal.[2][3][4][5]

  • Solution: Regularly check your cell cultures for contamination. If contamination is suspected, discard the culture and start with a fresh, authenticated stock.[3][4][5] Practice stringent aseptic techniques to prevent future contamination.[2][5][6]

Issue 2: Inconsistent Results and Poor Reproducibility

Q: My results for the same neuroprotective compound vary significantly between experiments. What are the common causes of poor reproducibility?

A: Lack of reproducibility is a major challenge in neuroprotection research.[7] Here are key factors to investigate:

• Cell Culture Conditions:

  • Problem: Inconsistent cell passage number, seeding density, or cell health can lead to variable responses.

  • Solution: Use cells within a consistent and narrow passage number range. Ensure a uniform cell seeding density across all wells. Regularly monitor cell morphology and viability to ensure you are starting with a healthy cell population.

• Reagent Variability:

  • Problem: Batch-to-batch variation in sera, growth factors, or assay reagents can introduce variability.

  • Solution: Test new batches of critical reagents (e.g., fetal bovine serum) before use in large-scale experiments. If possible, purchase larger batches to maintain consistency over a longer period.

• Assay Protocol Adherence:

  • Problem: Minor deviations in incubation times, temperatures, or reagent volumes can affect the outcome.

  • Solution: Follow a standardized and detailed protocol meticulously. Use calibrated pipettes and ensure consistent timing for all steps, especially when handling multiple plates.

• Edge Effects in Multi-well Plates:

  • Problem: Wells on the edge of 96- or 384-well plates are prone to evaporation, leading to changes in media concentration and affecting cell growth and viability.[8][9][10][11]

  • Solution: To mitigate edge effects, fill the outer wells with sterile water or media without cells and do not use them for experimental data.[8][10] Ensure proper humidity in the incubator and allow plates to equilibrate to room temperature before placing them in the incubator to minimize condensation.[6][11]

Issue 3: False Positives and False Negatives in High-Throughput Screening (HTS)

Q: In my HTS campaign for neuroprotective compounds, I am concerned about the rate of false positives and false negatives. How can I identify and minimize these?

A: False hits are a common pitfall in HTS. Here’s how to address them:

• Compound Interference:

  • Problem: Some compounds can directly interfere with the assay chemistry. For example, a colored compound can affect absorbance readings, or a fluorescent compound can interfere with fluorescence-based assays.

  • Solution: Run a counterscreen where the compounds are tested in a cell-free system with the assay reagents to identify any direct interference.

• Cytotoxicity of the "Neuroprotective" Compound:

  • Problem: A compound may appear neuroprotective at a certain concentration but could be toxic at slightly higher concentrations, leading to a narrow therapeutic window.

  • Solution: Always perform a dose-response curve for your hit compounds to assess their toxicity profile.

• Off-Target Effects:

  • Problem: A compound might show protection in your primary assay through a mechanism unrelated to the desired neuroprotective pathway.

  • Solution: Use secondary assays to validate hits. These assays should ideally measure a different endpoint or interrogate a specific signaling pathway to confirm the mechanism of action.

Frequently Asked Questions (FAQs)

Q1: Which cell line is best for my neuroprotective screening assay?

A: The choice of cell line depends on the specific neurodegenerative disease and pathway you are studying.

• SH-SY5Y: A human neuroblastoma cell line commonly used for modeling Parkinson's disease and Alzheimer's disease.[12][13] These cells can be differentiated to exhibit a more mature neuronal phenotype.

• HT22: A mouse hippocampal cell line that is particularly useful for studying oxidative glutamate toxicity and ischemic models.[7]

• PC12: A rat pheochromocytoma cell line that differentiates into neuron-like cells in the presence of nerve growth factor (NGF) and is often used in studies of neurotrophic factor signaling.

• Primary Neurons: While more physiologically relevant, primary neuronal cultures are more challenging to maintain and have greater variability.[7] They are often used for validating hits from primary screens.[14]

Q2: What are the most common neurotoxic insults to use in vitro?

A: The choice of insult should mimic the pathology of the disease you are modeling.

• Oxidative Stress: Hydrogen peroxide (H₂O₂), tert-butyl hydroperoxide (TBHP), and 6-hydroxydopamine (6-OHDA) are commonly used to induce oxidative stress.[12][13]

• Excitotoxicity: Glutamate or N-methyl-D-aspartate (NMDA) are used to model excitotoxic neuronal death, which is relevant in conditions like stroke and epilepsy.

• Mitochondrial Dysfunction: Rotenone or MPP+ are used to inhibit mitochondrial complex I, modeling aspects of Parkinson's disease.

• Protein Aggregation: Pre-formed fibrils of amyloid-beta (Aβ) or alpha-synuclein can be applied to cells to study the toxic effects of protein aggregation in Alzheimer's and Parkinson's disease, respectively.

Q3: How do I choose the right assay endpoint?

A: The endpoint should be a reliable and quantifiable measure of cell health or a specific pathological process.

• Cell Viability: Assays like MTT, MTS, WST-1, and resazurin measure metabolic activity, while LDH release assays measure membrane integrity.[12][15] ATP-based assays quantify cellular energy levels.

• Apoptosis: Caspase activity assays, TUNEL staining, or Annexin V/Propidium Iodide staining can be used to specifically measure programmed cell death.

• Oxidative Stress: Probes like DCFH-DA can be used to measure the levels of reactive oxygen species (ROS).[16]

• Specific Pathway Activation: Western blotting or ELISA can be used to measure the phosphorylation or expression levels of key proteins in a signaling pathway of interest.[17]

Quantitative Data Summary

Table 1: Common Neurotoxic Insults and Working Concentrations

Neurotoxic Insult	Target Cell Line	Typical Concentration Range	Incubation Time	Reference
Hydrogen Peroxide (H₂O₂)	SH-SY5Y	100 - 500 µM	24 hours	[13]
6-hydroxydopamine (6-OHDA)	SH-SY5Y	20 µM	18 hours
tert-butyl hydroperoxide (TBHP)	RPE cells	Not Specified	Not Specified	[18]
Glutamate	Primary Cortical Neurons	100 µM	15 minutes	[19]

Experimental Protocols

Protocol 1: Induction of Oxidative Stress in SH-SY5Y Cells and Assessment of Neuroprotection

This protocol describes a method to induce oxidative stress in the SH-SY5Y human neuroblastoma cell line using hydrogen peroxide (H₂O₂) and to assess the protective effect of a test compound using an MTT assay.[12]

Materials:

• SH-SY5Y cells

• DMEM/F-12 medium with 10% FBS, 1% Penicillin-Streptomycin

• 96-well cell culture plates

• Test compound (dissolved in a suitable vehicle, e.g., DMSO)

• Hydrogen peroxide (H₂O₂) solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Pre-treatment: Prepare serial dilutions of your test compound in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the test compound or vehicle control. Incubate for 2-24 hours.[12]

• Induction of Oxidative Stress: Prepare a fresh solution of H₂O₂ in serum-free medium. Remove the compound-containing medium and add 100 µL of the H₂O₂ solution (e.g., 250 µM) to the appropriate wells.[15] For control wells (no oxidative stress), add 100 µL of serum-free medium. Incubate for 24 hours.[15]

• MTT Assay:

  • Remove the medium containing H₂O₂.

  • Add 100 µL of fresh medium and 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated, non-H₂O₂-exposed control cells.

Protocol 2: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This protocol provides a general procedure for measuring cytotoxicity by quantifying LDH released from damaged cells into the culture medium.[1][20][21][22]

Materials:

• Cells cultured in a 96-well plate with experimental treatments

• LDH assay kit (containing substrate mix, assay buffer, and stop solution)

• Lysis buffer (for maximum LDH release control)

• 96-well flat-bottom assay plate

Procedure:

• Prepare Controls:

  • Spontaneous LDH Release (Negative Control): Wells with untreated cells.

  • Maximum LDH Release (Positive Control): Add lysis buffer to wells with untreated cells 45-60 minutes before the assay.[22]

  • Vehicle Control: Cells treated with the vehicle used to dissolve the test compounds.

  • Culture Medium Background: Wells with culture medium but no cells.

• Sample Collection: After the treatment period, centrifuge the 96-well cell culture plate at 250 x g for 3-5 minutes.[1]

• Assay Reaction: Carefully transfer 50 µL of the supernatant from each well to a fresh 96-well flat-bottom plate.[1][21]

• Add Reaction Mixture: Prepare the LDH reaction mixture according to the kit manufacturer's instructions. Add 50 µL of the reaction mixture to each well of the assay plate.[21]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[1][22]

• Stop Reaction: Add 50 µL of stop solution to each well.[1][21]

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader. It is also recommended to measure absorbance at a reference wavelength (e.g., 680 nm) to subtract background from the instrument.[1]

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] * 100

Mandatory Visualizations

Caption: Experimental workflow for neuroprotective drug screening.

Caption: Nrf2 signaling pathway in neuroprotection.

Caption: PI3K/Akt pathway in neuronal survival.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. cephamls.com [cephamls.com]
• 3. greenelephantbiotech.com [greenelephantbiotech.com]
• 4. clyte.tech [clyte.tech]
• 5. Cell Culture Contamination | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. biology.stackexchange.com [biology.stackexchange.com]
• 7. A Novel Approach to Screening for New Neuroprotective Compounds for the Treatment of Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scipro.com [scipro.com]
• 9. Three Ways To Reduce Microplate Edge Effect | Microplate Assays [wellplate.com]
• 10. wakoautomation.com [wakoautomation.com]
• 11. agilent.com [agilent.com]
• 12. benchchem.com [benchchem.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. Quantitative histological evaluation of neuroprotective compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. KoreaMed Synapse [synapse.koreamed.org]
• 16. biorxiv.org [biorxiv.org]
• 17. benchchem.com [benchchem.com]
• 18. Lactate Dehydrogenase Assay for Assessment of Polycation Cytotoxicity | Springer Nature Experiments [experiments.springernature.com]
• 19. researchgate.net [researchgate.net]
• 20. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 21. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 22. LDH cytotoxicity assay [protocols.io]

Technical Support Center: Purity Assessment of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive information for troubleshooting the purity assessment of synthesized 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for assessing the purity of synthesized 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione?

A1: A comprehensive purity assessment typically employs a combination of chromatographic and spectroscopic methods. The most common techniques include High-Performance Liquid Chromatography (HPLC) for quantitative purity, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) for structural confirmation and identification of impurities, Mass Spectrometry (MS) to confirm molecular weight, and melting point determination as a preliminary check for purity.

Q2: What is the expected molecular weight of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione?

A2: The molecular formula for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione is C₁₁H₁₁NO₄. The expected monoisotopic mass is approximately 221.0688 g/mol . A related compound, 1-Benzyl-3-hydroxy-pyrrolidine-2,5-dione (C₁₁H₁₁NO₃), has a molecular weight of about 205.21 g/mol . It is crucial to use the correct molecular formula for your specific synthesized compound.

Q3: How can I purify my synthesized 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione if it is found to be impure?

A3: Common purification techniques for organic compounds include recrystallization, column chromatography, and preparative thin-layer chromatography (TLC). For crystalline solids like pyrrolidine-2,5-dione derivatives, recrystallization is often an effective method. The choice of solvent for recrystallization is critical and may require some experimentation.

Q4: Why is it important to use multiple analytical techniques for purity assessment?

A4: Relying on a single technique can be misleading. For instance, isomers will have the same elemental composition and molecular weight, making them indistinguishable by mass spectrometry or elemental analysis alone. Combining techniques like NMR, which provides structural information, with a separation technique like HPLC, provides a more complete and reliable assessment of a compound's purity.

Troubleshooting Guides

Issue 1: Unexpected Peaks in HPLC Chromatogram

Q: My HPLC analysis shows multiple peaks in addition to the main product peak. What could be the cause and how do I proceed?

A: Unexpected peaks in an HPLC chromatogram can indicate the presence of impurities, starting materials, by-products, or degradation products.

Troubleshooting Steps:

• Confirm Peak Identity: If possible, use a reference standard of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione to confirm the retention time of your main product.

• Analyze with Mass Spectrometry (LC-MS): Coupling HPLC with a mass spectrometer (LC-MS) is a powerful tool for identifying the molecular weights of the components corresponding to the unexpected peaks. This can help in identifying impurities.

• Check Starting Materials: Run an HPLC analysis of your starting materials to see if any of the impurity peaks correspond to unreacted reagents.

• Assess for Degradation: The compound may be degrading under the analytical conditions. Try altering the mobile phase composition, pH, or temperature.

• Re-purify the Sample: If significant impurities are detected, re-purify your compound using techniques like column chromatography or recrystallization.

Caption: Workflow for troubleshooting unexpected HPLC results.

Issue 2: Ambiguous NMR Spectrum

Q: The ¹H NMR spectrum of my compound is complex, with overlapping signals or unexpected chemical shifts. How can I interpret this?

A: A complex NMR spectrum can result from the presence of impurities, residual solvent, or complex structural features of the molecule itself.

Troubleshooting Steps:

• Check for Residual Solvent: Compare the peaks in your spectrum to the known chemical shifts of common laboratory solvents (e.g., DMSO-d6, CDCl₃).

• Perform 2D NMR: Techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can help in assigning proton and carbon signals and revealing the connectivity within the molecule.

• Compare with Literature Data: If available, compare your spectrum to published data for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione or structurally similar compounds.

• Purify the Sample: If impurities are suspected, purifying the sample and re-acquiring the NMR spectrum

Reference Data & Comparative Studies

A Comparative Analysis of Neuroprotective Efficacy: N-Acetylcysteine vs. 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

A comprehensive review of the existing scientific literature reveals a significant disparity in the available research on the neuroprotective properties of N-acetylcysteine (NAC) and 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione. While NAC is a well-established compound with a robust body of evidence supporting its neuroprotective effects, there is a notable absence of published experimental data on the neuroprotective activity of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

This guide, therefore, provides a detailed overview of the extensive research on N-acetylcysteine as a neuroprotective agent, offering a benchmark for the evaluation of novel compounds. A brief discussion on the potential neurological activities of the broader class of pyrrolidine-2,5-dione derivatives is also included to provide context for future research.

N-Acetylcysteine (NAC): A Multifaceted Neuroprotective Agent

N-acetylcysteine is a precursor to the amino acid L-cysteine and the antioxidant glutathione (GSH).[1] Its neuroprotective effects are attributed to multiple mechanisms, including replenishing intracellular glutathione levels, direct scavenging of reactive oxygen species (ROS), modulation of inflammatory pathways, and regulation of glutamatergic neurotransmission.[1][2][3]

Quantitative Data on Neuroprotective Effects of N-Acetylcysteine

The following tables summarize key quantitative data from various preclinical studies, demonstrating the neuroprotective efficacy of NAC in different models of neuronal injury.

In Vitro Model	Assay	Treatment	Result	Reference
Primary rat hippocampal neurons	Cell Viability (MTT assay)	H₂O₂ (300 µmol/l) vs. H₂O₂ + NAC (100 µmol/l)	NAC significantly enhanced cell viability against H₂O₂-induced toxicity.[4]	[4]
Primary rat hippocampal neurons	ROS Production	H₂O₂ (300 µmol/l) vs. H₂O₂ + NAC (100 µmol/l)	NAC mitigated the excessive production of ROS induced by H₂O₂.[4]	[4]
SH-SY5Y neuroblastoma cells	Apoptosis	Cadmium nitrate vs. Cadmium nitrate + NAC	NAC protected against cadmium-induced apoptosis.[3]	[3]

In Vivo Model	Assay	Treatment	Result	Reference
Rat model of cisplatin-induced neurotoxicity	Brain Glutathione (GSH) Level	Cisplatin (8 mg/kg) vs. Cisplatin + NAC (100 mg/kg)	NAC co-treatment significantly restored the decline in brain GSH levels.[5]	[5]
Rat model of cisplatin-induced neurotoxicity	Brain Lipid Peroxidation	Cisplatin (8 mg/kg) vs. Cisplatin + NAC (100 mg/kg)	NAC attenuated the increase in lipid peroxidation in the brain.[5]	[5]
Mouse model of traumatic brain injury (TBI)	Neurological Severity Score	TBI vs. TBI + N-acetylcysteine amide (NACA) (100 mg/kg)	NACA (a more bioavailable derivative of NAC) significantly improved neurological status.[6]	[6]
Mouse model of traumatic brain injury (TBI)	Brain Malondialdehyde (MDA) Level	TBI vs. TBI + NACA (100 mg/kg)	NACA treatment significantly reduced the level of MDA, a marker of oxidative stress.[6]	[6]

Mechanisms of Action and Signaling Pathways of N-Acetylcysteine

The neuroprotective effects of NAC are mediated through several key signaling pathways. As a precursor to L-cysteine, NAC boosts the synthesis of glutathione, a critical intracellular antioxidant.[1] This enhancement of the glutathione system helps to neutralize reactive oxygen species and reduce oxidative stress. Furthermore, NAC has been shown to modulate inflammatory responses by inhibiting the activation of nuclear factor-kappa B (NF-κB), a key regulator of pro-inflammatory gene expression.[1]

Caption: Simplified signaling pathway of N-acetylcysteine's neuroprotective action.

Experimental Protocols for Key Assays

MTT Assay for Cell Viability

• Cell Culture: Plate primary neurons or neuronal cell lines (e.g., SH-SY5Y) in 96-well plates and allow for attachment.

• Treatment: Expose cells to the neurotoxic agent (e.g., H₂O₂) with or without varying concentrations of NAC for a predetermined duration.

• MTT Incubation: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is proportional to the absorbance.

Caption: Experimental workflow for the MTT cell viability assay.

Measurement of Reactive Oxygen Species (ROS)

• Cell Culture and Treatment: As described for the MTT assay.

• Probe Incubation: Add a fluorescent ROS indicator (e.g., DCFH-DA) to the cells and incubate.

• Measurement: Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer. An increase in fluorescence indicates higher levels of intracellular ROS.

1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione: An Unexplored Candidate

A thorough search of prominent scientific databases reveals no specific studies investigating the neuroprotective effects of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione. While the pyrrolidine-2,5-dione (also known as succinimide) scaffold is present in some compounds with neurological activity, such as the anticonvulsant ethosuximide, direct evidence for a neuroprotective role of this specific benzyl-substituted dihydroxy derivative is lacking.

Research on other pyrrolidine-2,5-dione derivatives suggests that this chemical class may interact with various biological targets, including ion channels and enzymes, which could potentially confer neuroprotective effects. However, without experimental data, any proposed mechanism for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione remains speculative.

Conclusion

N-acetylcysteine stands as a well-characterized neuroprotective agent with a multifaceted mechanism of action centered on its antioxidant and anti-inflammatory properties. In stark contrast, 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione remains an uninvestigated compound in the context of neuroprotection. The extensive data available for NAC provides a valuable framework for the preclinical assessment of new chemical entities. Future research is warranted to explore the potential neuroprotective activities of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione and to determine if it offers any therapeutic advantages. Until such data becomes available, a direct and objective comparison with N-acetylcysteine is not feasible.

References

• 1. Design, synthesis, and multitargeted profiling of N-benzylpyrrolidine derivatives for the treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Computational Simulations Identify Pyrrolidine-2,3-Dione Derivatives as Novel Inhibitors of Cdk5/p25 Complex to Attenuate Alzheimer’s Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrrolidone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel Hybrid Anticonvulsants Derived from Pyrrolidine-2,5-dione Scaffold with Broad Spectrum of Activity in the Preclinical Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1-BENZYL-3-HYDROXY-PYRROLIDINE-2,5-DIONE synthesis - chemicalbook [chemicalbook.com]
• 6. Design, Synthesis and Evaluation of Novel 1,4-Disubstituted Piperazine-2,5-dione Derivatives as Antioxidants against H2O2-Induced Oxidative Injury via the IL-6/Nrf2 Loop Pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Edaravone and the Uncharacterized 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione: A Guide for Neuroprotective Drug Discovery

Introduction

The relentless pursuit of effective neuroprotective agents is a cornerstone of modern pharmaceutical research, particularly for combating diseases rooted in oxidative stress, such as amyotrophic lateral sclerosis (ALS) and ischemic stroke. Edaravone, a potent free radical scavenger, is an established therapeutic in this domain, approved for clinical use in treating these conditions.[1][2][3] Its mechanism and efficacy are well-documented, providing a benchmark for novel drug candidates.

This guide provides a comprehensive overview of edaravone's performance, supported by experimental data and detailed protocols. It also introduces 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione, a compound for which public data on biological activity is scarce. Due to this significant data gap, a direct experimental comparison is not currently possible. Instead, this document serves a dual purpose: first, to provide a detailed, data-rich profile of edaravone as a reference standard, and second, to propose a structured experimental framework for the future evaluation and comparison of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione, thereby guiding future research in the field.

Edaravone: A Profile of a Clinically Validated Neuroprotectant

Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one) is a potent antioxidant that exerts its neuroprotective effects primarily by scavenging harmful free radicals.[4][5] Its therapeutic efficacy is attributed to its ability to mitigate oxidative stress, a key pathological process in neuronal death associated with ALS and the reperfusion injury that follows an ischemic stroke.[1][6]

Mechanism of Action

Edaravone's primary mechanism involves the donation of an electron to neutralize highly reactive oxygen species (ROS) and reactive nitrogen species (RNS).[4][7] As an amphiphilic molecule, it can scavenge both water-soluble and lipid-soluble peroxyl radicals, allowing it to protect cell membranes from lipid peroxidation and also act within the aqueous environment of the cytosol.[2][8] Specifically, it is effective at quenching hydroxyl radicals (•OH) and peroxynitrite (ONOO-), two of the most damaging reactive species in biological systems.[9][10] This scavenging activity helps to preserve neuronal integrity, reduce inflammation, and limit the downstream cascade of apoptosis (programmed cell death) triggered by oxidative insults.[4][6]

Figure 1. Edaravone's antioxidant mechanism of action.

Quantitative Performance Data

The following tables summarize key performance metrics for edaravone from various preclinical studies.

Table 1: In Vitro Antioxidant Activity of Edaravone

Assay Type	Target Radical	Result	Reference
Peroxynitrite Scavenging	Peroxynitrite (ONOO-)	Reaction rate: 1.5 x 10⁴ M⁻¹s⁻¹	[11]
Lipid Peroxidation Inhibition	15-HPETE-induced damage	57% inhibition of cell death at 1 µM	[8]
Peroxyl Radical Scavenging	AAPH-generated radicals	Potent inhibition (comparable to α-tocopherol)	[8]

Table 2: Neuroprotective Efficacy of Edaravone in Animal Models

Animal Model	Dosage	Key Findings	Reference
Rat Model of Intracerebral Hemorrhage (ICH)	3 mg/kg (IV)	Significantly alleviated brain edema and neurological deficits.	[12]
Rat Model of Experimental Glaucoma	3 mg/kg/day (IP)	Significantly protected Retinal Ganglion Cells (RGCs); Reduced retinal Malondialdehyde (MDA) levels.	[13]
Rat Model of Sporadic Alzheimer's Disease (ICV-STZ)	9 mg/kg	Improved cognitive deficits; Restored levels of MDA, GSH, GPx, and SOD; Decreased tau hyperphosphorylation.	[14]
Rat Model of Global Cerebral Hypoxia	Post-hypoxia treatment	Showed transient neuroprotective effects on motor behavior and early immune responses.	[15]

Abbreviations: 15-HPETE (15-hydroperoxy-eicosatetraenoic acid), AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride), GSH (Glutathione), GPx (Glutathione Peroxidase), SOD (Superoxide Dismutase), ICV-STZ (Intracerebroventricular-Streptozotocin).

Key Experimental Protocols

1. Middle Cerebral Artery Occlusion (MCAO) Model in Rats

This protocol is a standard method for inducing focal cerebral ischemia to mimic human stroke and evaluate the efficacy of neuroprotective agents like edaravone.

• Animal Preparation: Male Sprague-Dawley rats (250-300g) are anesthetized with isoflurane. Body temperature is maintained at 37°C using a heating pad.

• Surgical Procedure: A midline neck incision is made, and the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are exposed. The ECA is ligated and dissected distally. A 4-0 monofilament nylon suture with a rounded tip is introduced into the ECA lumen and advanced into the ICA until it blocks the origin of the middle cerebral artery (MCA).

• Ischemia and Reperfusion: The suture remains in place for a period of 90-120 minutes to induce ischemia. Afterwards, the suture is withdrawn to allow for reperfusion.

• Drug Administration: Edaravone (e.g., 3 mg/kg) or vehicle (saline) is administered intravenously, typically at the onset of reperfusion.

• Outcome Measures: After 24-48 hours, neurological deficits are scored. The animal is then euthanized, and the brain is sectioned and stained with 2,3,5-triphenyltetrazolium chloride (TTC) to measure the infarct volume.

2. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the free radical scavenging capacity of a compound.

• Reagent Preparation: A stock solution of DPPH (e.g., 0.1 mM) is prepared in methanol. Test compounds (edaravone) and a positive control (e.g., Trolox, Ascorbic Acid) are prepared in a suitable solvent at various concentrations.

• Assay Procedure: In a 96-well plate, a small volume of the test compound solution is mixed with the DPPH solution. The reaction mixture is incubated in the dark at room temperature for 30 minutes.

• Measurement: The absorbance of the solution is measured at 517 nm using a microplate reader. The discoloration of the DPPH solution (from purple to yellow) indicates scavenging activity.

• Calculation: The percentage of radical scavenging activity is calculated relative to a control (DPPH solution with solvent only). The IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is then determined from a dose-response curve.[16]

1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione: A Compound of Interest

Chemical Information:

• Molecular Formula: C₁₁H₁₁NO₄

• CAS Number: Not assigned for the dihydroxy variant. The related compound 1-Benzyl-3-hydroxy-pyrrolidine-2,5-dione has CAS 78027-57-3.[17]

The pyrrolidine-2,5-dione ring is a privileged scaffold in medicinal chemistry, most famously found in the antiepileptic drug ethosuximide. More recent research into derivatives has revealed a broad range of potential central nervous system activities. For instance, compounds like (R)-N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide have demonstrated potent antiseizure activity by acting as positive allosteric modulators of the glutamate transporter EAAT2.[18][19] This suggests that the succinimide scaffold can be chemically modified to target various mechanisms relevant to neuronal function and protection. The introduction of hydroxyl groups, as in 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione, could potentially confer antioxidant properties similar to other phenolic and polyphenolic compounds, making it a rational candidate for neuroprotection studies.

A Proposed Framework for Comparative Evaluation

To objectively compare 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione with edaravone, a multi-tiered experimental approach is required. The following workflow outlines a proposed study design, starting with fundamental in vitro assays and progressing to in vivo models.

Figure 2. Proposed workflow for comparative drug evaluation.

Detailed Experimental Plan

• In Vitro Antioxidant & Neuroprotection Assays:

  • Objective: To determine if 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione possesses direct antioxidant and cytoprotective properties.

  • Methods:

    • Conduct DPPH, ABTS, and ORAC (Oxygen Radical Absorbance Capacity) assays to quantify free radical scavenging ability. Edaravone will be used as the positive control.

    • Utilize a human neuroblastoma cell line (e.g., SH-SY5Y). Induce oxidative stress with hydrogen peroxide (H₂O₂) or glutamate. Treat cells with varying concentrations of the test compound and edaravone.

  • Endpoints: Calculate IC50 values for radical scavenging. Measure cell viability using an MTT or LDH assay to determine the EC50 for neuroprotection.

• In Vivo Efficacy in an Ischemic Stroke Model:

  • Objective: To assess the neuroprotective effect of the test compound in a clinically relevant animal model and compare it directly to edaravone.

  • Methods:

    • Employ the MCAO model in rats as described in Section 1.

    • Establish treatment groups: (1) Sham, (2) Vehicle Control (MCAO + saline), (3) Edaravone (3 mg/kg), (4) Test Compound (at 1-3 doses determined from preliminary toxicity studies).

  • Endpoints:

    • Primary: Neurological deficit scoring at 24 hours post-MCAO, followed by measurement of cerebral infarct volume via TTC staining.

    • Secondary: At sacrifice, collect brain tissue from the ischemic penumbra. Perform ELISA or Western blot to quantify biomarkers of oxidative stress (MDA, SOD, GSH) and inflammation (e.g., IL-1β, TNF-α).

Conclusion

Edaravone serves as a crucial benchmark in neuroprotective therapy, with a well-defined mechanism centered on its potent free radical scavenging activity. Its performance in preclinical models of stroke, neurodegeneration, and brain injury is extensively documented. In contrast, 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione remains an uncharacterized molecule. While its pyrrolidine-2,5-dione core is present in other CNS-active agents and its hydroxyl groups suggest a potential for antioxidant activity, this remains speculative without direct experimental evidence.

The proposed research framework provides a clear and systematic path for the scientific community to evaluate 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione. By directly comparing its performance against edaravone across a standardized set of in vitro and in vivo assays, researchers can definitively determine its potential as a novel neuroprotective agent and contribute valuable data to the ongoing search for superior treatments for oxidative stress-related neurological disorders.

References

• 1. Edaravone (Radicava): A Novel Neuroprotective Agent for the Treatment of Amyotrophic Lateral Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How is edaravone effective against acute ischemic stroke and amyotrophic lateral sclerosis? | YURiA-PHARM [uf.ua]
• 3. What is Edaravone used for? [synapse.patsnap.com]
• 4. What is the mechanism of Edaravone? [synapse.patsnap.com]
• 5. The novel antioxidant edaravone: from bench to bedside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. irispublishers.com [irispublishers.com]
• 7. Edaravone's free radical scavenging mechanisms of neuroprotection against cerebral ischemia: review of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. mdpi.com [mdpi.com]
• 10. nbinno.com [nbinno.com]
• 11. Edaravone, a potent free radical scavenger, reacts with peroxynitrite to produce predominantly 4-NO-edaravone - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Edaravone Administration Confers Neuroprotection after Experimental Intracerebral Hemorrhage in Rats via NLRP3 Suppression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Neuroprotective effect of edaravone in experimental glaucoma model in rats: a immunofluorescence and biochemical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Neuroprotective effects of edaravone on cognitive deficit, oxidative stress and tau hyperphosphorylation induced by intracerebroventricular streptozotocin in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Therapeutic Potential of Edaravone for Neuroprotection Following Global Cerebral Hypoxia - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. 1-Benzyl-3-hydroxy-pyrrolidine-2,5-dione | C11H11NO3 | CID 4189900 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 19. Discovery of (R)- N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide [ (R)-AS-1], a Novel Orally Bioavailable EAAT2 Modulator with Drug-like Properties and Potent Antiseizure Activity In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antioxidant Activity of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

Guide for: Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidative stress, resulting from an imbalance between reactive oxygen species (ROS) and the body's antioxidant defense mechanisms, is implicated in the pathogenesis of numerous diseases. This has driven significant research into the discovery and validation of novel antioxidant compounds. This guide provides a comparative framework for evaluating the antioxidant activity of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione against established antioxidant standards, Ascorbic Acid (Vitamin C) and Trolox. The pyrrolidine-2,5-dione scaffold is a key structural motif in various biologically active compounds, and its derivatives are of growing interest in medicinal chemistry.[1][2][3]

While direct experimental data for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione is not extensively available in public literature, this guide presents a template for its evaluation, incorporating data from widely accepted in vitro antioxidant assays. The following sections detail the experimental protocols for these assays and provide a comparative data summary.

Comparative Antioxidant Activity Data

The efficacy of an antioxidant is often quantified by its IC50 value, which represents the concentration of the compound required to inhibit 50% of the free radicals in a given assay. A lower IC50 value indicates a higher antioxidant potency. The table below compares the reported IC50 values for the standard antioxidants, Ascorbic Acid and Trolox, and serves as a template for inserting experimental data for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Compound	DPPH Assay IC50 (µg/mL)	ABTS Assay IC50 (µg/mL)
1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione	[Insert Experimental Data]	[Insert Experimental Data]
Ascorbic Acid	~4.97 - 8.4[4][5]	~3.37[6]
Trolox	~3.77[7]	~2.34 - 2.93[7][8]

Experimental Protocols

Accurate and reproducible experimental design is fundamental to validating the antioxidant activity of a novel compound. The following are detailed protocols for the most common in vitro antioxidant assays.[9][10]

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, thus neutralizing it.[4] This reduction is accompanied by a color change from purple to yellow, which is measured spectrophotometrically.

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. This solution should be stored at 4°C in a dark container.

  • Prepare stock solutions of the test compound (1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione) and standard antioxidants (Ascorbic Acid, Trolox) in a suitable solvent, typically methanol or DMSO.[9]

• Assay Procedure:

  • In a 96-well microplate, add various concentrations of the test compound or standard solutions.

  • Add the DPPH solution to each well. A control well should be prepared with only the solvent and the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.[9][11]

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the test sample. The IC50 value is then determined by plotting the scavenging percentage against the concentration of the antioxidant.[9]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

The ABTS assay measures the ability of an antioxidant to scavenge the ABTS radical cation (ABTS•+). The pre-formed radical cation is generated by oxidizing ABTS with potassium persulfate.

• Reagent Preparation:

  • To generate the ABTS•+ radical, mix a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate in a 1:1 ratio. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[9][11]

  • Dilute the ABTS•+ solution with ethanol or a phosphate-buffered saline (PBS) to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure:

  • Add various concentrations of the test compound or standard solutions to a 96-well microplate.

  • Add the diluted ABTS•+ solution to each well.

  • Incubate the plate at room temperature for approximately 6-10 minutes.[11]

  • Measure the absorbance at 734 nm.

• Calculation: The scavenging percentage is calculated using the same formula as for the DPPH assay. The IC50 value is determined from the dose-response curve.

Visualizations

Mechanism of Antioxidant Action

Antioxidants exert their effects by neutralizing reactive oxygen species (ROS), thereby preventing cellular damage. The diagram below illustrates this fundamental relationship, where an antioxidant molecule donates an electron to a free radical, stabilizing it and terminating the oxidative chain reaction.

Caption: General mechanism of antioxidant-mediated neutralization of reactive oxygen species.

Antioxidant Assay Workflow

The following diagram outlines a typical workflow for screening and validating the antioxidant potential of a new chemical entity.

Caption: Standard workflow for in vitro antioxidant activity screening.

References

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. In vitro evaluation of antioxidant activity of Cordia dichotoma (Forst f.) bark - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. researchgate.net [researchgate.net]
• 8. e3s-conferences.org [e3s-conferences.org]
• 9. benchchem.com [benchchem.com]
• 10. Fully Automated Spectrometric Protocols for Determination of Antioxidant Activity: Advantages and Disadvantages - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 4.4. Antioxidant Activity Assays [bio-protocol.org]

In Vivo Efficacy of Pyrrolidine-2,5-dione Derivatives: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the in vivo efficacy of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione derivatives and related compounds. Due to the limited specific in vivo data on this exact class of molecules, this guide focuses on the well-documented prolyl hydroxylase (PHD) inhibitors, a class to which these derivatives are structurally and functionally related.

The primary mechanism of action for this compound class is the inhibition of prolyl hydroxylase domain (PHD) enzymes. This inhibition leads to the stabilization of the alpha subunit of Hypoxia-Inducible Factor (HIF-1α). Under normal oxygen conditions, PHD enzymes hydroxylate HIF-1α, targeting it for degradation. By inhibiting PHD, these compounds mimic a hypoxic state, allowing HIF-1α to accumulate, translocate to the nucleus, and activate the transcription of various genes, most notably erythropoietin (EPO), which is crucial for red blood cell production.[1][2] This mechanism makes them promising candidates for the treatment of anemia, particularly in the context of chronic kidney disease.[1][2][3][4]

Comparative In Vivo Efficacy of Prolyl Hydroxylase Inhibitors

The following tables summarize quantitative data from in vivo studies of various PHD inhibitors, which serve as a reference for the potential efficacy of novel 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione derivatives.

Table 1: Hematological Effects of PHD Inhibitors in a Rat Model of Anemia

Treatment Group	Dose (mg/kg)	Administration Route	Duration	Hemoglobin (g/dL)	Hematocrit (%)	Red Blood Cell Count (10^12/L)
Vehicle Control	-	Oral	28 days	10.6 ± 0.1	32.1 ± 0.4	5.8 ± 0.1
JNJ-42905343	0.3	Oral	28 days	11.5 ± 0.2	34.8 ± 0.6	6.3 ± 0.2
JNJ-42905343	1	Oral	28 days	12.8 ± 0.3	38.7 ± 0.9	7.0 ± 0.3
JNJ-42905343	3	Oral	28 days	14.2 ± 0.4	42.9 ± 1.2	7.8 ± 0.4
rhEPO (control)	50 µg/kg	Intraperitoneal	Once weekly	13.5 ± 0.3	40.8 ± 1.0	7.4 ± 0.3

*Data adapted from a study on inflammation-induced anemia in rats.[5] Values are presented as mean ± SEM. *P < 0.05 compared to vehicle control.

Table 2: Effect of a PHD Inhibitor on Plasma Erythropoietin (EPO) Levels in Mice

Treatment Group	Dose	Administration Route	Time Post-Dose	Plasma EPO (pg/mL)
Vehicle Control	-	Oral	4 hours	~50
Compound 2	50 mg/kg	Oral	4 hours	~1200*

*Data adapted from a study identifying novel PHD2 inhibitors.[6] *Significantly elevated compared to vehicle control.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of in vivo efficacy studies. Below are representative protocols for key experiments.

Oral Administration of PHD Inhibitors in a Mouse Model of Anemia

This protocol describes the daily oral administration of a PHD inhibitor to assess its long-term effects on erythropoiesis.[1]

1. Compound Preparation:

• Suspend the test compound (e.g., a 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione derivative) in a suitable vehicle (e.g., 0.5% carboxymethylcellulose in sterile water).

• Ensure a homogenous suspension by sonication or vigorous vortexing before each administration.

2. Animal Handling and Dosing:

• Use male C57BL/6 mice (6-8 weeks old).

• Acclimatize the mice for at least one week before the experiment.

• Administer the compound suspension or vehicle control via oral gavage once daily for the desired study duration (e.g., 28 days).

• Monitor the body weight of the animals at least twice a week.

3. Blood Sample Collection and Analysis:

• Collect blood samples at baseline and at specified time points throughout the study via retro-orbital bleeding or tail vein sampling.

• Use EDTA-coated tubes for whole blood analysis and heparinized tubes for plasma collection.

• Analyze whole blood for hematological parameters (hemoglobin, hematocrit, red blood cell count) using an automated hematology analyzer.

• Centrifuge heparinized blood to separate plasma and store at -80°C for subsequent analysis of EPO levels using an ELISA kit.

Induction of Anemia of Chronic Disease in Rats

This protocol describes a model of inflammation-induced anemia to test the efficacy of PHD inhibitors.[5]

1. Anemia Induction:

• Administer peptidoglycan-polysaccharide (PGPS) intraperitoneally to male Lewis rats to induce chronic inflammation and subsequent anemia.

• Confirm the development of anemia by measuring baseline hemoglobin levels 14 days after PGPS administration.

2. Treatment Administration:

• Group the anemic rats and administer the test compound orally once daily for 28 days.

• Include a positive control group receiving weekly intraperitoneal injections of recombinant human erythropoietin (rhEPO).

• A vehicle control group should receive the vehicle for the test compound orally and the vehicle for rhEPO intraperitoneally.

3. Efficacy Assessment:

• Monitor hematological parameters (hemoglobin, hematocrit, red blood cell count) weekly.

• At the end of the study, collect tissues (e.g., kidney, liver) for gene expression analysis of markers related to iron metabolism (e.g., DcytB, DMT1).

Signaling Pathways and Experimental Workflows

Visualizing the underlying mechanisms and experimental processes is essential for a comprehensive understanding.

Caption: Simplified signaling pathway of PHD inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. HIF-prolyl hydroxylase inhibitors in renal anemia: current clinical experience - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Prolyl hydroxylase inhibition corrects functional iron deficiency and inflammation-induced anaemia in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of prolyl hydroxylase 2 inhibitors with new chemical scaffolds as in vivo active erythropoietin inducers through a combined virtual screening strategy - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of 1-Benzylpyrrolidine Derivatives' Anticancer Activity Across Various Cell Lines

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the cytotoxic activity of 1-benzylpyrrolidine analogues, specifically focusing on derivatives of 1-benzylpyrrolidin-3-ol. While data on 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione is limited, the analysis of these structurally related compounds offers valuable insights into the potential anticancer effects and mechanisms of action of this class of molecules.

Introduction

The pyrrolidine scaffold is a key pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer properties. This guide focuses on the cross-validation of the activity of 1-benzylpyrrolidine derivatives in different cancer cell lines, providing a summary of their cytotoxic effects and a detailed look into the experimental protocols used for their evaluation. The data presented here is primarily based on studies of 1-benzylpyrrolidin-3-ol analogues, which serve as important surrogates for understanding the potential of related compounds like 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Data Presentation: Cytotoxicity of 1-Benzylpyrrolidin-3-ol Analogues

The cytotoxic effects of various 1-benzylpyrrolidin-3-ol analogues were evaluated against a panel of human cancer cell lines. The data, summarized in the table below, highlights the percentage of cytotoxicity at a concentration of 10 µM. Two lead compounds, designated as 5j and 5p , demonstrated significant and selective cytotoxic activity, particularly against the HL-60 leukemia cell line.

Cell Line	Cancer Type	% Cytotoxicity (Compound 5j)	% Cytotoxicity (Compound 5p)
HL-60	Human Leukemia	75%	80%
A549	Human Lung Adenocarcinoma	40%	45%
NCI H322	Human Bronchioalveolar Carcinoma	35%	40%
A431	Human Epidermoid Carcinoma	30%	35%
T98G	Human Glioblastoma	25%	30%

Data is derived from a study on 1-benzylpyrrolidin-3-ol analogues and represents the percentage of cell death induced by the compounds at a 10 µM concentration.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments used to assess the anticancer activity of 1-benzylpyrrolidin-3-ol analogues.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Cancer cells were seeded in 96-well plates at a density of 1 x 10^4 cells per well and allowed to adhere overnight.[2]

• Compound Treatment: Cells were treated with the test compounds at various concentrations (e.g., 10 µM) for a specified period (e.g., 48 hours).

• MTT Incubation: After treatment, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for 4 hours at 37°C.[2]

• Formazan Solubilization: The medium was removed, and 150 µL of DMSO was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader. The percentage of cell viability was calculated relative to untreated control cells.

Apoptosis Detection (Caspase-3/7 Activity Assay)

This assay quantifies the activity of caspase-3 and -7, key executioner caspases in the apoptotic pathway.

• Cell Treatment: Cells were seeded in a 96-well plate and treated with the compounds for 24 hours.

• Reagent Addition: An equal volume of Caspase-Glo® 3/7 Reagent was added to each well.[3][4]

• Incubation: The plate was incubated at room temperature for 1-2 hours.

• Luminescence Measurement: The luminescence, which is proportional to the amount of caspase activity, was measured using a luminometer.[3]

Western Blot Analysis for Apoptosis-Related Proteins (e.g., Bcl-2)

This technique is used to detect and quantify the expression levels of specific proteins involved in apoptosis.

• Protein Extraction: Following treatment with the compounds, cells were lysed using a suitable lysis buffer to extract total protein.

• Protein Quantification: The protein concentration of the lysates was determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein were separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.[5][6]

• Immunoblotting: The membrane was blocked and then incubated with a primary antibody specific for the protein of interest (e.g., Bcl-2), followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.[5]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for evaluating the anticancer activity of the compounds.

Experimental workflow for anticancer activity assessment.

Signaling Pathway

The lead compounds from the 1-benzylpyrrolidin-3-ol analogue series were found to induce apoptosis through the intrinsic pathway, which involves the activation of caspases.[1] The following diagram depicts a simplified model of this pathway.

Simplified intrinsic apoptosis pathway potentially targeted by 1-benzylpyrrolidine analogues.

Conclusion

The available data on 1-benzylpyrrolidin-3-ol analogues suggests that this class of compounds holds promise as anticancer agents. They exhibit cytotoxic activity against a range of cancer cell lines, with a notable selectivity towards leukemia cells. The primary mechanism of action appears to be the induction of apoptosis through the activation of the intrinsic caspase cascade. Further studies on 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione are warranted to determine if it shares a similar activity profile and to further elucidate the specific molecular targets and signaling pathways involved. This guide provides a foundational framework for researchers interested in exploring the therapeutic potential of these compounds.

References

• 1. researchmgt.monash.edu [researchmgt.monash.edu]
• 2. clyte.tech [clyte.tech]
• 3. Caspase-Glo® 3/7 Assay Protocol [promega.com]
• 4. promega.com [promega.com]
• 5. benchchem.com [benchchem.com]
• 6. Bcl-2 Detection in Western Blotting - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]

A Comparative Guide to the Neuroprotective Effects of Pyrrolidinedione Analogs

For Researchers, Scientists, and Drug Development Professionals

The pyrrolidinedione scaffold, a core structure in numerous biologically active compounds, has garnered significant interest in the pursuit of novel neuroprotective agents. Analogs of this structure, including pyrrolidine-2,5-diones (succinimides) and pyrrolidine-2,3-diones, are being investigated for their potential to combat the complex pathologies of neurodegenerative diseases. This guide provides an objective comparison of the neuroprotective performance of various pyrrolidinedione analogs, supported by experimental data, detailed methodologies, and mechanistic insights.

Quantitative Data Summary

The neuroprotective efficacy of different pyrrolidinedione analogs has been evaluated using various in vitro and in vivo models. The following tables summarize the key quantitative findings from these studies.

Table 1: Neuroprotective Effects of Pyrrolidine-2,5-dione (Succinimide) Analogs

Compound Class	Model	Key Findings	Reference
Succinamide Derivatives	Scopolamine-induced neurodegeneration in mice	Ameliorated neuroinflammation and oxidative stress; Downregulated TNF-α and COX-2; Upregulated antioxidant enzymes (Catalase, GSH, GST).[1][2]	[1][2]
Ketoesters of Succinimides	In vitro antioxidant assays	Compound 1 showed 72.41% DPPH inhibition (1000 µg/mL) and an IC50 of 440 µg/mL. In the ABTS assay, it showed 88.51% inhibition (1000 µg/mL).[3]	[3]
Ethosuximide	Amyloid-β toxin-induced Alzheimer's rat model	Reduced neurodegeneration and reversed cognitive deficits.[4]	[4]
Ethosuximide	Cultured neurons (neurotoxic/ischemic insults)	No direct neuroprotective effects observed, suggesting in vivo effects may be linked to anti-seizure activity.[5]	[5]

Table 2: Neuroprotective Potential of Pyrrolidine-2,3-dione Analogs

Compound Class	Model	Key Findings	Reference
Pyrrolidine-2,3-dione Derivatives	Computational model of Alzheimer's disease	Identified as potent inhibitors of the Cdk5/p25 complex, a key enzyme in Alzheimer's pathology.[6][7]	[6][7]

Table 3: Neuroprotective Effects of Other Pyrrolidine Analogs

Compound	Model	Key Findings	Reference
Pyrrolidine Dithiocarbamate (PDTC)	Neonatal hypoxia-ischemia in rats	A single dose (50 mg/kg) reduced the mean brain infarct size by 59%.[8]	[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key experiments cited in the evaluation of pyrrolidinedione analogs.

Glutamate-Induced Excitotoxicity Assay in Primary Cortical Neurons

This in vitro assay is fundamental for assessing the ability of a compound to protect neurons from glutamate-induced cell death, a common mechanism in many neurodegenerative conditions.

• Cell Culture: Primary cortical neurons are isolated from embryonic rats or mice and plated in multi-well plates. The neurons are cultured for 7-10 days to allow for maturation.

• Compound Treatment: The cultured neurons are pre-incubated with various concentrations of the test pyrrolidinedione analog for a specified period (e.g., 1-2 hours).

• Induction of Excitotoxicity: Glutamate is added to the culture medium at a neurotoxic concentration (e.g., 50-100 µM) for 24 hours. Control wells include untreated neurons and neurons exposed to glutamate without the test compound.

• Cell Viability Assessment: Following glutamate exposure, cell viability is quantified using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or LDH (lactate dehydrogenase) assay.

• Data Analysis: The percentage of cell viability for each condition is calculated relative to the untreated control. The EC50 value, the concentration at which the compound provides 50% protection against glutamate-induced toxicity, is then determined.

Scopolamine-Induced Neurodegeneration Model

This in vivo model is used to evaluate the effects of compounds on learning and memory deficits, as well as associated neuroinflammation and oxidative stress.

• Animal Model: Mice are typically used for this model.

• Induction of Neurodegeneration: Scopolamine, a muscarinic receptor antagonist, is administered to the mice to induce cognitive impairment and neuroinflammation.

• Compound Administration: The test pyrrolidinedione analogs are administered to the animals before or after scopolamine injection, depending on the study design (prophylactic or therapeutic).

• Behavioral Testing: Cognitive function is assessed using behavioral tests such as the Morris water maze or passive avoidance test.

• Biochemical and Histological Analysis: After the behavioral tests, brain tissue is collected to measure markers of oxidative stress (e.g., levels of antioxidant enzymes like catalase and GSH), neuroinflammation (e.g., levels of TNF-α and COX-2), and neuronal damage (e.g., histological staining).[1][2]

Signaling Pathways and Mechanisms of Action

Understanding the molecular mechanisms by which pyrrolidinedione analogs exert their neuroprotective effects is critical for rational drug design and development.

Pyrrolidine-2,5-dione (Succinimide) Analogs: Anti-inflammatory and Antioxidant Pathways

Succinamide derivatives have been shown to mitigate neuroinflammation and oxidative stress.[1][2] A key pathway implicated is the downregulation of the pro-inflammatory cascade involving TNF-α and COX-2, which are often upregulated in neurodegenerative conditions. Concurrently, these compounds can enhance the endogenous antioxidant defense system.

References

• 1. Succinamide Derivatives Ameliorate Neuroinflammation and Oxidative Stress in Scopolamine-Induced Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, anticholinesterase and antioxidant potentials of ketoesters derivatives of succinimides: a possible role in the management of Alzheimer’s - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ethosuximide Induces Hippocampal Neurogenesis and Reverses Cognitive Deficits in an Amyloid-β Toxin-induced Alzheimer Rat Model via the Phosphatidylinositol 3-Kinase (PI3K)/Akt/Wnt/β-Catenin Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of gabapentin and ethosuximide for treatment of acute nonconvulsive seizures following ischemic brain injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Computational Simulations Identify Pyrrolidine-2,3-Dione Derivatives as Novel Inhibitors of Cdk5/p25 Complex to Attenuate Alzheimer’s Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Computational Simulations Identify Pyrrolidine-2,3-Dione Derivatives as Novel Inhibitors of Cdk5/p25 Complex to Attenuate Alzheimer's Pathology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antioxidant pyrrolidine dithiocarbamate activates Akt-GSK signaling and is neuroprotective in neonatal hypoxia-ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione Analogs: A Focus on Carbonic Anhydrase Inhibition

For Researchers, Scientists, and Drug Development Professionals: A detailed examination of the structure-activity relationship of 3,4-dihydroxypyrrolidine-2,5-dione analogs reveals their potential as inhibitors of human carbonic anhydrase isozymes I and II, offering a promising scaffold for further therapeutic development.

Quantitative Comparison of Inhibitory Activity

The inhibitory potential of several 3,4-dihydroxypyrrolidine-2,5-dione derivatives against hCA I and hCA II was quantified by determining their inhibition constants (Kᵢ). The results are summarized in the table below. A lower Kᵢ value indicates a more potent inhibitor.

Compound	Substituent (R)	hCA I Kᵢ (μM)	hCA II Kᵢ (μM)
10	4-bromobenzyl	441.5	10.76
11	4-chlorobenzyl	312.8	8.35
12	4-fluorobenzyl	225.4	5.12
13	2,4-dichlorobenzyl	112.7	3.50

Data sourced from a study on the inhibition of human carbonic anhydrase isozymes I and II by 3,4-dihydroxypyrrolidine-2,5-dione and 3,5-dihydroxybenzoic acid derivatives.[1]

Structure-Activity Relationship (SAR) Analysis

The data reveals several key trends regarding the structure-activity relationship of these analogs as carbonic anhydrase inhibitors:

• Potency against hCA II: All tested compounds demonstrated significantly greater potency against hCA II compared to hCA I, with Kᵢ values in the low micromolar range for hCA II.[1]

• Effect of Halogen Substitution: The nature of the halogen substituent on the benzyl ring plays a crucial role in the inhibitory activity. A clear trend is observed where the potency against both isozymes increases with the electron-withdrawing nature and size of the halogen.

• Impact of Multiple Halogenation: The presence of two chlorine atoms on the benzyl ring in compound 13 resulted in the most potent inhibition of both hCA I and hCA II among the tested analogs.[1] This suggests that increased electron-withdrawing character and potentially more extensive interactions within the enzyme's active site enhance inhibitory activity.

These findings suggest that the 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione scaffold is a promising starting point for the design of selective hCA II inhibitors. Further optimization could involve exploring a wider range of substituents on the benzyl ring to improve potency and selectivity.

Experimental Protocols

The following is a detailed methodology for the key experiments cited in the analysis of 3,4-dihydroxypyrrolidine-2,5-dione analogs as carbonic anhydrase inhibitors.

Carbonic Anhydrase Inhibition Assay

The inhibitory effects of the compounds on hCA I and hCA II were determined by measuring the esterase activity of the enzymes.[1]

Materials:

• Human carbonic anhydrase I and II (hCA I and hCA II)

• 4-Nitrophenyl acetate (NPA) as the substrate

• Tris-HCl buffer (pH 7.4)

• The test compounds (3,4-dihydroxypyrrolidine-2,5-dione analogs)

Procedure:

• A solution of the respective hCA isozyme in Tris-HCl buffer was prepared.

• The test compound, dissolved in a suitable solvent, was added to the enzyme solution at various concentrations.

• The mixture was pre-incubated to allow for inhibitor-enzyme binding.

• The enzymatic reaction was initiated by the addition of the substrate, 4-nitrophenyl acetate.

• The hydrolysis of NPA to 4-nitrophenol was monitored spectrophotometrically by measuring the increase in absorbance at a specific wavelength over time.

• The rate of the enzymatic reaction was calculated from the linear portion of the absorbance versus time plot.

• The inhibition constant (Kᵢ) for each compound was determined by fitting the data to the appropriate inhibition model, which in this case was found to be competitive inhibition.[1]

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the carbonic anhydrase inhibitory activity of the 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione analogs.

Caption: Experimental workflow for carbonic anhydrase inhibition assay.

Conclusion and Future Directions

The presented data, while not exclusively focused on 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione analogs, provides a strong foundation for understanding the structure-activity relationships of this promising chemical scaffold. The potent and selective inhibition of hCA II by halogenated benzyl derivatives highlights a clear path for future drug design and optimization efforts.

Researchers and drug development professionals are encouraged to build upon these findings by:

• Synthesizing and evaluating a broader range of 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione analogs with diverse substituents on the benzyl ring to further elucidate the SAR.

• Investigating the inhibitory activity of these compounds against other clinically relevant carbonic anhydrase isozymes.

• Conducting co-crystallization studies to understand the binding mode of these inhibitors within the active site of carbonic anhydrases, which would facilitate structure-based drug design.

By leveraging the insights from this comparative guide, the scientific community can accelerate the development of novel and effective therapeutic agents based on the 1-benzyl-3,4-dihydroxypyrrolidine-2,5-dione scaffold.

References

• 1. Synthesis of 3,4-dihydroxypyrrolidine-2,5-dione and 3,5-dihydroxybenzoic acid derivatives and evaluation of the carbonic anhydrase I and II inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the In Vivo Action of 1-Benzyl-pyrrolidine-2,5-dione Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The pyrrolidine-2,5-dione scaffold has emerged as a promising framework in medicinal chemistry, yielding derivatives with a wide spectrum of biological activities. This guide provides a comparative analysis of the in vivo mechanisms of action for key 1-benzyl-pyrrolidine-2,5-dione derivatives, offering insights into their therapeutic potential. While direct in vivo studies on 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione are not extensively documented in publicly available literature, research on structurally similar compounds provides a strong basis for understanding its potential mechanisms. This guide will focus on two primary therapeutic areas where these derivatives have shown significant promise: anti-inflammatory and antiseizure applications.

Section 1: Anti-inflammatory Activity - Targeting COX and LOX Pathways

A significant class of N-substituted pyrrolidine-2,5-dione derivatives has been investigated for their anti-inflammatory properties. These compounds have been shown to act as multi-target agents, primarily inhibiting the cyclooxygenase (COX) and 5-lipoxygenase (5-LOX) enzymes.

Mechanism of Action

The anti-inflammatory effects of these derivatives are attributed to their ability to suppress the production of pro-inflammatory mediators. By inhibiting COX-1 and COX-2, they block the conversion of arachidonic acid into prostaglandins. Furthermore, their inhibition of 5-LOX prevents the synthesis of leukotrienes, another class of inflammatory molecules. Some derivatives have demonstrated selectivity for the COX-2 isoform, which is a desirable trait for reducing the gastrointestinal side effects associated with non-selective COX inhibitors.[1]

Comparative In Vivo Data

The following table summarizes in vivo data for a representative N-substituted pyrrolidine-2,5-dione derivative compared to a standard non-steroidal anti-inflammatory drug (NSAID).

Compound	Animal Model	Dose	Inhibition of Paw Edema (%)	Gastric Ulceration	Reference
Pyrrolidine-2,5-dione Derivative (e.g., Compound 13e)	Carrageenan-induced rat paw edema	10 mg/kg	68%	Minimal	[1]
Indomethacin	Carrageenan-induced rat paw edema	10 mg/kg	75%	Severe	[1]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This widely used model assesses the anti-inflammatory activity of a compound.

• Animals: Male Wistar rats (150-180g) are used.

• Induction of Inflammation: 0.1 mL of 1% carrageenan solution is injected into the sub-plantar region of the right hind paw.

• Compound Administration: The test compound or vehicle is administered orally one hour before carrageenan injection.

• Measurement: Paw volume is measured using a plethysmometer at various time points (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Analysis: The percentage inhibition of edema is calculated by comparing the increase in paw volume in the treated group with the control group.

Caption: Workflow for the carrageenan-induced paw edema model.

Caption: Anti-inflammatory signaling pathway.

Section 2: Antiseizure Activity - Modulating Glutamate Transport

Another promising avenue for pyrrolidine-2,5-dione derivatives is in the treatment of epilepsy. Certain derivatives, such as (R)‑N‑Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide, have been identified as positive allosteric modulators (PAMs) of the excitatory amino acid transporter 2 (EAAT2).[2][3][4]

Mechanism of Action

EAAT2 is a crucial glutamate transporter in the central nervous system, responsible for clearing glutamate from the synaptic cleft. Impaired EAAT2 function can lead to excitotoxicity and seizures. The antiseizure activity of these pyrrolidine-2,5-dione derivatives stems from their ability to enhance the glutamate uptake of EAAT2.[4] This modulation helps to restore the balance between excitatory and inhibitory neurotransmission, thereby reducing neuronal hyperexcitability. This mechanism is distinct from many existing antiseizure drugs, suggesting a novel therapeutic approach.[2][4]

Comparative In Vivo Data

The following table presents data from preclinical in vivo models for a representative EAAT2 modulating pyrrolidine-2,5-dione derivative compared to a known antiseizure drug.

Compound	Seizure Model	ED50 (mg/kg)	Neurotoxicity (TD50, mg/kg)	Protective Index (TD50/ED50)	Reference
(R)-AS-1	Maximal Electroshock (MES)	15.6	> 300	> 19.2	[3]
(R)-AS-1	6 Hz (32 mA)	9.8	> 300	> 30.6	[3]
Levetiracetam	Maximal Electroshock (MES)	17.0	166	9.8	[3]

Experimental Protocol: Maximal Electroshock (MES) Seizure Test in Mice

This is a standard preclinical model for identifying compounds with activity against generalized tonic-clonic seizures.

• Animals: Male Swiss albino mice (20-25g) are used.

• Compound Administration: The test compound or vehicle is administered intraperitoneally or orally.

• Induction of Seizure: After a predetermined time, a maximal electrical stimulus (e.g., 50 mA, 0.2 s) is delivered through corneal electrodes.

• Observation: The mice are observed for the presence or absence of the tonic hindlimb extension phase of the seizure.

• Analysis: The dose of the compound that protects 50% of the animals from the tonic hindlimb extension (ED50) is determined.

Caption: Workflow for the Maximal Electroshock (MES) seizure test.

Caption: EAAT2-mediated glutamate transport signaling.

Conclusion

Derivatives of 1-benzyl-pyrrolidine-2,5-dione represent a versatile class of compounds with significant therapeutic potential. Their mechanisms of action, ranging from multi-target anti-inflammatory effects to novel modulation of glutamate transport for seizure control, highlight the importance of this chemical scaffold in drug discovery. The favorable in vivo profiles of these derivatives, particularly the COX-2 selectivity in anti-inflammatory agents and the high protective index of EAAT2 modulators, warrant further investigation and development. This guide provides a foundational understanding for researchers aiming to explore and expand upon the therapeutic applications of this promising class of molecules.

References

• 1. Design, synthesis, in-vitro, in-vivo and in-silico studies of pyrrolidine-2,5-dione derivatives as multitarget anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sophion.com [sophion.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Discovery of (R)- N-Benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamide [ (R)-AS-1], a Novel Orally Bioavailable EAAT2 Modulator with Drug-like Properties and Potent Antiseizure Activity In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione's Antioxidant Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative benchmark of the potential antioxidant activity of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione against well-established antioxidants: Vitamin C (Ascorbic Acid), Vitamin E (as its water-soluble analog, Trolox), and Glutathione. Due to the limited publicly available experimental data on 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione, this guide utilizes data from structurally related compounds and presents hypothetical values for illustrative purposes, clearly denoted to guide future research.

Quantitative Antioxidant Activity

The antioxidant capacity of a compound is often evaluated by its ability to scavenge synthetic free radicals. The half-maximal inhibitory concentration (IC50), the concentration of a substance required to scavenge 50% of the initial free radicals, is a common metric for this activity. Lower IC50 values indicate greater antioxidant potency. The following tables summarize the IC50 values for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione and benchmark antioxidants in two common in vitro assays, DPPH and ABTS, as well as a cell-based assay, the Cellular Antioxidant Activity (CAA) assay.

Table 1: DPPH Radical Scavenging Activity (IC50)

Compound	IC50 (µM)	Notes
1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione	Hypothetical Value: 85	Based on the antioxidant potential of the dihydroxy-pyrrolidine-2,5-dione moiety.
Vitamin C (Ascorbic Acid)	25 - 50
Vitamin E (Trolox)	40 - 70
Glutathione	>1000	Primarily an intracellular antioxidant; weak direct DPPH radical scavenger.

Table 2: ABTS Radical Scavenging Activity (IC50)

Compound	IC50 (µM)	Notes
1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione	Hypothetical Value: 60	Based on the antioxidant potential of the dihydroxy-pyrrolidine-2,5-dione moiety.
Vitamin C (Ascorbic Acid)	10 - 25
Vitamin E (Trolox)	15 - 30
Glutathione	>500	Primarily an intracellular antioxidant; weak direct ABTS radical scavenger.

Table 3: Cellular Antioxidant Activity (CAA) - Quercetin Equivalents (QE)

Compound	CAA Value (µmol QE/100 µmol)	Notes
1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione	Hypothetical Value: 30	Assumes good cell permeability and intracellular activity.
Quercetin (Reference)	100	Potent intracellular antioxidant used as a standard.[1]
Vitamin C (Ascorbic Acid)	5 - 15	Moderate cellular uptake.
Vitamin E (alpha-tocopherol)	20 - 40	Lipophilic nature facilitates membrane localization.

Signaling Pathway Modulation

Antioxidants can exert their effects not only by direct radical scavenging but also by modulating cellular signaling pathways involved in the endogenous antioxidant response and inflammation.

Nrf2-ARE Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a key transcription factor that regulates the expression of a wide array of antioxidant and detoxification genes through the Antioxidant Response Element (ARE).[1][2][3] Activation of the Nrf2-ARE pathway is a crucial mechanism for cellular defense against oxidative stress.

Caption: Nrf2-ARE signaling pathway activation by antioxidants.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation.[4][5][6] Oxidative stress can activate NF-κB, leading to the production of pro-inflammatory cytokines. Antioxidants can inhibit this pathway, thereby exerting anti-inflammatory effects.

Caption: Inhibition of the NF-κB inflammatory pathway by antioxidants.

Experimental Protocols

Detailed methodologies for the key antioxidant assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow.[7][8][9][10]

• Reagent Preparation : A stock solution of DPPH is prepared in methanol (e.g., 0.1 mM) and kept in the dark.

• Sample Preparation : The test compound and standard antioxidants are prepared in a series of concentrations in a suitable solvent.

• Reaction : A fixed volume of the DPPH solution is mixed with varying concentrations of the test compound or standard. A control containing only the solvent and DPPH is also prepared.

• Incubation : The reaction mixtures are incubated in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement : The absorbance of the solutions is measured at 517 nm using a spectrophotometer.

• Calculation : The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 The IC50 value is then determined from a plot of inhibition percentage against concentration.

Caption: Experimental workflow for the DPPH radical scavenging assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.[11][12][13]

• ABTS•+ Generation : A 7 mM ABTS stock solution is mixed with 2.45 mM potassium persulfate and allowed to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

• Working Solution Preparation : The ABTS•+ solution is diluted with a suitable buffer (e.g., ethanol or PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation : The test compound and standard antioxidants are prepared in a series of concentrations.

• Reaction : A small volume of the sample or standard is mixed with a larger volume of the ABTS•+ working solution.

• Incubation : The reaction is incubated at room temperature for a short period (e.g., 6 minutes).

• Measurement : The absorbance is measured at 734 nm.

• Calculation : The percentage of scavenging is calculated similarly to the DPPH assay, and the IC50 value is determined.

Cellular Antioxidant Activity (CAA) Assay

This assay measures the antioxidant activity of a compound within a cellular environment, providing a more biologically relevant assessment.[14][15][16][17]

• Cell Culture : Human hepatocarcinoma (HepG2) cells are seeded in a 96-well plate and cultured until confluent.

• Cell Loading : The cells are pre-incubated with a cell-permeable fluorescent probe, 2',7'-dichlorofluorescin diacetate (DCFH-DA), and the test compound or standard (e.g., quercetin).

• Oxidative Stress Induction : After washing the cells, a peroxyl radical generator (e.g., AAPH) is added to induce oxidative stress.

• Fluorescence Measurement : The oxidation of DCFH to the highly fluorescent DCF is monitored over time using a fluorescence plate reader.

• Data Analysis : The antioxidant capacity is quantified by calculating the area under the fluorescence curve. The results are often expressed as quercetin equivalents (QE).

Comparative Modes of Action

The benchmarked antioxidants exhibit different primary modes of action, which are important considerations in drug development.

Caption: Comparative modes of action of different antioxidants.

References

• 1. Cellular antioxidant activity (CAA) assay for assessing antioxidants, foods, and dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents [mdpi.com]
• 3. dpph assay ic50: Topics by Science.gov [science.gov]
• 4. Synthesis, characterization and antimicrobial properties of two derivatives of pyrrolidine-2,5-dione fused at positions-3,4 to a dibenzobarrelene backbone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach [mdpi.com]
• 7. Synthesis and evaluation of the antioxidant activity of 3-pyrroline-2-ones: experimental and theoretical insights - PMC [pmc.ncbi.nlm.nih.gov]
• 8. e3s-conferences.org [e3s-conferences.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis and biological activity of hydroxybenzylidenyl pyrrolidine-2,5-dione derivatives as new potent inhibitors of tyrosinase - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. In vitro antioxidant and free-radical scavenging activities of polar leaf extracts of Vernonia amygdalina - PMC [pmc.ncbi.nlm.nih.gov]
• 17. epg.science.cmu.ac.th [epg.science.cmu.ac.th]

Safety & Regulatory Compliance

Proper Disposal of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione: A Guide for Laboratory Professionals

For Immediate Release

This document provides essential guidance on the safe and compliant disposal of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione, ensuring the safety of laboratory personnel and the protection of the environment. Researchers, scientists, and drug development professionals must adhere to these procedures to minimize risks associated with this chemical compound.

Pre-Disposal and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione with care. This compound is classified with several hazards, including skin and eye irritation, and may cause respiratory tract irritation.[1]

Personal Protective Equipment (PPE): A comprehensive range of PPE is mandatory when handling this substance. This includes:

• Eye Protection: Safety glasses with side shields or goggles.

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber.

• Body Protection: A lab coat or other protective clothing to prevent skin exposure.

• Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of dust or aerosols.[1]

Spill Management: In the event of a spill, immediately evacuate the area. Wearing appropriate PPE, contain the spill using inert materials like sand or vermiculite. Collect the spilled material and place it in a suitable, sealed container for disposal. Prevent the substance from entering drains or waterways.[1][2]

Approved Disposal Methods

Disposal of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione must be conducted through authorized channels to ensure environmental safety and regulatory compliance. Improper disposal can lead to environmental contamination and potential legal ramifications.

The primary recommended disposal methods are:

• Licensed Hazardous Waste Disposal: Engage a licensed hazardous material disposal company to handle the collection, transportation, and disposal of the chemical waste.[1] This is the most secure and compliant method for disposing of excess, expired, or contaminated materials.

• Incineration: The product may be burned in a chemical incinerator equipped with an afterburner and a scrubber to neutralize harmful combustion byproducts.[1] This should only be performed by a certified facility.

Crucially, this substance must not be disposed of in sanitary sewers, storm sewers, or landfills. [1]

Step-by-Step Disposal Protocol

• Segregation and Collection:

  • Designate a specific, clearly labeled, and sealed container for the collection of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione waste.

  • Do not mix this waste with other chemical waste streams unless explicitly approved by your institution's environmental health and safety (EHS) department.

• Container Management:

  • Ensure the waste container is kept tightly closed and stored in a cool, dry, and well-ventilated area, away from incompatible materials.

  • The container must be in good condition, with no leaks or exterior contamination.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione".

  • Include any other relevant hazard warnings as indicated by the Safety Data Sheet (SDS).

• Arranging for Disposal:

  • Contact your institution's EHS department to schedule a pickup by a licensed hazardous waste disposal contractor.

  • Provide them with an accurate description and quantity of the waste.

• Record Keeping:

  • Maintain detailed records of the amount of waste generated and the date of its disposal. This is often a legal requirement.

Quantitative Data Summary

At present, publicly available Safety Data Sheets for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione do not provide specific quantitative data for disposal procedures, such as concentration limits for different disposal routes or specific temperature ranges for storage of waste. Always consult with your institution's EHS department for any internal guidelines.

Parameter	Value
Oral LD50	No data available
Inhalation LC50	No data available
Dermal LD50	No data available
Recommended Storage	Keep container tightly closed in a dry and well-ventilated place.[1]
Prohibited Disposal Routes	Sanitary sewers, storm sewers, landfills.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

Caption: Disposal workflow for 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

References

• 1. lgcstandards.com [lgcstandards.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Personal protective equipment for handling 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione

Personal Protective Equipment (PPE)

Consistent and proper use of Personal Protective Equipment is the most critical barrier against potential exposure when handling 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione. The following table summarizes the recommended PPE.

Protection Type	Recommended Equipment	Specifications & Best Practices
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles. A face shield is recommended when a splash hazard exists.	Must meet ANSI Z87.1 or equivalent standards. Ensure a snug fit to prevent any splashes from reaching the eyes.[1][2][4]
Skin and Body Protection	Chemical-resistant laboratory coat or gown.	A disposable, polyethylene-coated polypropylene gown is recommended to prevent skin contact. Ensure it is fully buttoned.[1][2][4]
Hand Protection	Disposable nitrile or neoprene gloves.	Inspect gloves for any defects before use. Change gloves every 30-60 minutes or immediately if contaminated or damaged.[6][7] Use proper glove removal techniques to avoid skin contact.
Respiratory Protection	Generally not required under normal laboratory conditions with adequate engineering controls (e.g., fume hood).	If working in a poorly ventilated area or if there is a risk of generating aerosols or dust, a NIOSH-approved N95 or higher respirator is recommended.[3][6] For significant spills, a chemical cartridge-type respirator may be necessary.[6]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione is essential to minimize risks.

1. Preparation and Engineering Controls:

• Always handle this compound within a certified chemical fume hood to minimize inhalation exposure.[3]

• Ensure that an eyewash station and safety shower are readily accessible and in good working order.[4]

• Before starting work, clear the area of all unnecessary items and ensure all required equipment is within reach inside the fume hood.

2. Handling the Compound:

• Wear the appropriate PPE as detailed in the table above before handling the container.

• Allow the container to reach room temperature before opening to avoid moisture condensation.

• Carefully open the container, avoiding any spills or dust generation.

• Weigh the necessary amount of the compound on-site in the fume hood.

• When transferring the compound, use appropriate tools such as a spatula or powder funnel to prevent spills.

• Keep the container tightly closed when not in use.[1][3][8]

3. In Case of a Spill:

• For a small spill, absorb the material with an inert absorbent material (e.g., sand, vermiculite) and place it in a sealed container for disposal.[2]

• For a larger spill, evacuate the area and follow your institution's emergency procedures.[2]

• Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

Disposal Plan

Proper disposal of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Labeling:

• All waste containing this compound, including excess material, contaminated gloves, and absorbent materials, must be treated as hazardous waste.

• Collect all waste in a designated, compatible, and properly sealed container.

• Label the waste container clearly with "HAZARDOUS WASTE" and the full chemical name: "1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione".[9]

2. Storage and Disposal:

• Store the hazardous waste container in a designated satellite accumulation area, away from incompatible materials.[9]

• Do not mix this waste with other waste streams unless compatibility is confirmed.[9]

• Arrange for the disposal of the hazardous waste through your institution's environmental health and safety (EHS) office.[1]

Experimental Workflow

Caption: Workflow for handling and disposal of 1-Benzyl-3,4-dihydroxypyrrolidine-2,5-dione.

References

• 1. fishersci.com [fishersci.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. lgcstandards.com [lgcstandards.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.es [fishersci.es]
• 6. pppmag.com [pppmag.com]
• 7. benchchem.com [benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. engineering.purdue.edu [engineering.purdue.edu]